Sucrose trilaurate

• CAS: 94031-23-9

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Chemical Properties of Sucrose (B13894) Trilaurate

Sucrose trilaurate is a non-ionic surfactant belonging to the family of sucrose fatty acid esters (SFAEs).[1][2][3] It is synthesized from the esterification of sucrose, a disaccharide, with three lauric acid molecules, which are saturated fatty acids.[4] This amphiphilic molecule possesses a hydrophilic sucrose head and lipophilic fatty acid tails, making it a versatile ingredient in various applications, including cosmetics, food, and pharmaceuticals.[3][5][6] In the pharmaceutical industry, it is particularly valued for its role as an emulsifier, solubilizer for poorly water-soluble drugs, and permeation enhancer, which can improve the bioavailability of active pharmaceutical ingredients.[1][][8]

Quantitative Chemical and Physical Properties

The chemical and physical properties of sucrose trilaurate are summarized in the table below. These properties can vary slightly depending on the specific isomeric composition and purity of the product.

Property	Value	Source
Molecular Formula	C48H88O14	[][9][10][11]
Molecular Weight	889.20 g/mol	[][9][10]
Density	1.12 g/cm³	[10][11]
Boiling Point	889.8 °C at 760 mmHg	[10][11]
Flash Point	241.6 °C	[10][11]
Refractive Index	1.518	[11]
Hydrophilic-Lipophilic Balance (HLB)	Varies; generally low (e.g., ~6)	[12]
Solubility	Limited water solubility; soluble in certain organic solvents like dimethylformamide and ethanol.[1]
Appearance	Varies; can be in pellet form.	[13]
Stability	Stable in a pH range of 4 to 8.	[3]

Experimental Protocols

Synthesis of Sucrose Esters via Transesterification

Sucrose esters like sucrose trilaurate are commonly synthesized through a transesterification reaction. This process avoids the use of harsh reagents and can be performed under milder conditions compared to direct esterification.

Objective: To synthesize sucrose esters by reacting sucrose with a fatty acid methyl ester (e.g., methyl laurate) in the presence of a basic catalyst.

Materials:

• Sucrose

• Methyl laurate

• Solvent (e.g., Dimethyl sulfoxide (B87167) - DMSO)[14]

• Basic catalyst (e.g., Potassium carbonate - K2CO3)[15]

• n-Butanol for extraction[15]

• Anhydrous Sodium Sulfate (Na2SO4)[15]

• Thin-Layer Chromatography (TLC) supplies for monitoring

Procedure:

• Sucrose and methyl laurate are dissolved in an appropriate solvent, such as DMSO, to create a homogeneous solution.[14]

• A basic catalyst, like potassium carbonate, is added to the mixture.[15]

• The reaction is carried out at an elevated temperature (e.g., 120°C) and under reduced pressure to facilitate the removal of the methanol (B129727) byproduct, which drives the reaction forward.[14]

• The progress of the reaction is monitored using thin-layer chromatography to observe the formation of sucrose esters and the consumption of reactants.[15]

• Upon completion, the solvent is removed under a vacuum.[15]

• The resulting product mixture is then purified. A common method involves dissolving the residue in a biphasic system of n-butanol and a saline solution. The sucrose esters are extracted into the organic phase.[15]

• The combined organic extracts are dried using anhydrous sodium sulfate, and the solvent is evaporated to yield the purified sucrose esters.[15]

Synthesis of Sucrose Trilaurate via Transesterification.

Determination of pH Stability and Hydrolysis

The stability of sucrose esters is crucial for their application in various formulations. Hydrolysis of the ester bond leads to the formation of free fatty acids and sucrose, which can impact the product's efficacy and shelf-life.

Objective: To determine the rate of hydrolysis of sucrose trilaurate at different pH values.

Materials:

• Sucrose trilaurate

• Buffer solutions of varying pH (e.g., pH 2, 4, 7, 9)[16]

• High-Performance Liquid Chromatography (HPLC) system or Gas Chromatography (GC) system[17]

• Thermostatically controlled water bath or oven[16]

• Sample vials

Procedure:

• Prepare solutions of sucrose trilaurate in buffer solutions of different pH values.[16]

• Place the samples in a constant temperature environment (e.g., 100°C for accelerated testing).[16]

• At predetermined time intervals, withdraw aliquots from each sample.

• Analyze the samples for the concentration of the parent sucrose trilaurate and the appearance of lauric acid. This is typically done using HPLC or GC.[17][18]

• The rate of hydrolysis can be determined by plotting the concentration of sucrose trilaurate or lauric acid against time.

• Studies have shown that maximum stability for sucrose monoesters is between pH 4 and 5.[16] Below the critical micelle concentration, degradation follows first-order kinetics.[16][19]

Workflow for Determining pH Stability and Hydrolysis Rate.

Structure-Function Relationships

Hydrophilic-Lipophilic Balance (HLB)

The HLB value is a critical parameter for surfactants, indicating the balance between the hydrophilic and lipophilic portions of the molecule. This value determines the surfactant's suitability for different applications, such as creating oil-in-water (O/W) or water-in-oil (W/O) emulsions.[3][12] For sucrose esters, the HLB is primarily influenced by the degree of esterification and the length of the fatty acid chains.[3][20]

• High Monoester Content: A higher proportion of monoesters (like sucrose monolaurate) results in more free hydroxyl groups on the sucrose molecule, leading to a higher HLB value (typically 8-18). These are effective as O/W emulsifiers.[1][3]

• High Polyester Content: As the degree of esterification increases (di-, tri-, and polyesters), more hydroxyl groups are replaced by lipophilic fatty acid chains. This results in a lower HLB value (typically 1-6), making the surfactant more suitable for W/O emulsions.[3][12]

Sucrose trilaurate, having three fatty acid chains, will have a lower HLB value compared to its mono- and di-ester counterparts and is thus more lipophilic.

Relationship between Esterification, HLB, and Emulsifier Function.

References

• 1. Buy Sucrose laurate | 25339-99-5 [smolecule.com]
• 2. cosmeticsinfo.org [cosmeticsinfo.org]
• 3. Sucrose esters - Wikipedia [en.wikipedia.org]
• 4. specialchem.com [specialchem.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. specialchem.com [specialchem.com]
• 8. Micellization and solubilization behavior of sucrose laurate, a new pharmaceutical excipient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sucrose, trilaurate | C48H88O14 | CID 44146249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. sucrose trilaurate | CAS 94031-23-9 | Chemical-Suppliers [chemical-suppliers.eu]
• 11. sucrose trilaurate | 94031-23-9 [chemnet.com]
• 12. mdpi.com [mdpi.com]
• 13. Product Information [mfc.co.jp]
• 14. Sucrose monolaurate production from lauric acid through a two-stage process - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biointerfaceresearch.com [biointerfaceresearch.com]
• 16. fao.org [fao.org]
• 17. The stability of sucrose monolaurate: rate of formation of lauric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. semanticscholar.org [semanticscholar.org]
• 20. The HLB of sucrose esters - SELF-ASSEMBLING SUGARS [assemblingsugars.fr]

An In-depth Technical Guide to the Synthesis and Purification of Sucrose Trilaurate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification methods for sucrose (B13894) trilaurate, a sucrose polyester (B1180765) with significant applications in the pharmaceutical, cosmetic, and food industries. Sucrose trilaurate, a tri-ester of sucrose and lauric acid, is valued for its emulsifying, suspending, and bioavailability-enhancing properties. This document details both chemical and enzymatic synthesis routes, along with various purification strategies, to assist researchers in the development and optimization of processes for producing high-purity sucrose trilaurate.

Synthesis of Sucrose Trilaurate

The synthesis of sucrose trilaurate typically involves the esterification or transesterification of sucrose with lauric acid or its derivatives. The reaction generally produces a mixture of mono-, di-, tri-, and higher esters, with the product distribution being highly dependent on the reaction conditions.

Chemical Synthesis

Chemical synthesis is a widely used method for producing sucrose esters. The primary approach is transesterification, where sucrose is reacted with a fatty acid ester, such as methyl laurate or vinyl laurate, in the presence of a basic catalyst.[1]

Key Reaction Parameters:

• Reactants: Sucrose and a lauric acid ester (e.g., methyl laurate, vinyl laurate).

• Catalyst: Basic catalysts such as potassium carbonate (K₂CO₃), sodium methoxide, or potassium soaps are commonly used.

• Solvent: Due to the poor mutual solubility of sucrose (hydrophilic) and fatty acid esters (lipophilic), a solvent is often required. Common solvents include dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO). However, solvent-free methods are being explored to create more environmentally friendly processes.[2]

• Temperature: Reaction temperatures typically range from 110°C to 175°C.[3]

• Pressure: The reaction is often carried out under reduced pressure to facilitate the removal of byproducts like methanol (B129727) or water, which can drive the equilibrium towards product formation.

Experimental Protocol: Chemical Synthesis of Sucrose Laurate Esters

This protocol is a general method for the synthesis of sucrose laurate esters, with conditions that can be adjusted to favor the formation of higher esters like sucrose trilaurate.

Materials:

• Sucrose

• Methyl laurate

• Potassium carbonate (catalyst)

• Dimethyl sulfoxide (DMSO) (solvent)

Procedure:

• In a reaction vessel equipped with a stirrer, thermometer, and vacuum line, dissolve sucrose in DMSO at a controlled temperature (e.g., 90°C).

• Add the potassium carbonate catalyst to the sucrose solution and stir until it is well dispersed.

• Gradually add methyl laurate to the reaction mixture. The molar ratio of sucrose to methyl laurate can be adjusted to influence the degree of esterification; a lower sucrose-to-laurate ratio will favor the formation of higher esters.

• Increase the temperature to the desired reaction temperature (e.g., 120-140°C) and reduce the pressure to remove the methanol byproduct.

• Monitor the reaction progress using a suitable analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Once the desired conversion is achieved, cool the reaction mixture and proceed with the purification steps.

Enzymatic Synthesis

Enzymatic synthesis offers a milder and more selective alternative to chemical methods for producing sucrose esters. Lipases and proteases are commonly used as biocatalysts. This method is particularly noted for its regioselectivity, often leading to a more defined product mixture.[4][5]

Key Reaction Parameters:

• Enzyme: Lipases, such as those from Candida antarctica (e.g., Novozym 435) and Candida rugosa, are frequently employed.

• Substrates: Sucrose and lauric acid or a vinyl ester of lauric acid.

• Solvent: The reaction is typically carried out in a non-aqueous or low-water medium to shift the equilibrium towards synthesis rather than hydrolysis. Organic solvents like n-hexane or solvent-free systems can be used.

• Temperature: Enzymatic reactions are conducted at much lower temperatures than chemical synthesis, generally between 30°C and 60°C, to maintain enzyme activity.

• Molar Ratio: The molar ratio of the substrates is a critical parameter for controlling the degree of esterification. A higher ratio of fatty acid to sucrose can promote the formation of polyesters.[5]

Experimental Protocol: Enzymatic Synthesis of Sucrose Laurate Esters

This protocol outlines a general procedure for the enzymatic synthesis of sucrose laurate esters.

Materials:

• Sucrose

• Lauric acid

• Immobilized lipase (B570770) (e.g., from Candida antarctica)

• n-hexane (solvent)

• Molecular sieves (to remove water)

Procedure:

• In a reaction vessel, combine sucrose, lauric acid, and n-hexane.

• Add molecular sieves to the mixture to ensure anhydrous conditions.

• Add the immobilized lipase to the reaction mixture.

• Incubate the mixture at a controlled temperature (e.g., 40-50°C) with constant agitation.

• Monitor the reaction progress over time using TLC or HPLC.

• Upon completion, terminate the reaction by filtering off the immobilized enzyme.

• The resulting solution containing the sucrose esters can then be subjected to purification.

Quantitative Data on Sucrose Ester Synthesis

The following table summarizes representative quantitative data from the literature on sucrose ester synthesis. It is important to note that much of the detailed data pertains to sucrose monolaurate or a mixture of esters, as specific data for sucrose trilaurate is limited.

Synthesis Method	Reactants	Catalyst/Enzyme	Solvent	Temp. (°C)	Time (h)	Yield/Conversion	Product Distribution	Reference
Chemical (Two-Stage)	Lauric acid, Methanol, Sucrose	Amberlyst 15	DMSO	110-120	0.08 (Stage 1), 1 (Stage 2)	98% yield (methyl laurate), 33% yield (sucrose ester)	95% selectivity for monolaurate	[6][7]
Chemical (Solvent-Free)	Sucrose, Methyl palmitate	Potassium carbonate	None	100-140	-	~40% conversion	68% monoester	[2]
Enzymatic	Sucrose, Lauric acid	Candida rugosa lipase	n-hexane	30	12	-	Degree of substitution of 2	[4][5]
Enzymatic (Ultrasonic)	Sucrose, Methyl laurate	K₂CO₃	Methanol	40-65	1	-	Mixture of esters	[8]

Purification of Sucrose Trilaurate

The crude product from the synthesis reaction is a complex mixture containing unreacted starting materials, catalyst residues, solvent, and a range of sucrose esters (mono-, di-, tri-, and polyesters). The purification process is crucial for isolating sucrose trilaurate with the desired purity.

Solvent Extraction

Solvent extraction is a common first step in the purification process to remove unreacted sucrose, fatty acids, and the catalyst. This is typically a liquid-liquid extraction process.

Experimental Protocol: Solvent Extraction of Sucrose Esters

Materials:

• Crude reaction mixture

• Water

• An organic solvent immiscible with water (e.g., ethyl acetate, n-butanol, or a mixture of cyclohexane (B81311) and 1-butanol)

Procedure:

• Dissolve the crude reaction mixture in a suitable organic solvent.

• Wash the organic phase with water to remove water-soluble impurities like unreacted sucrose and some catalyst residues.

• If a basic catalyst was used, an acidic wash (e.g., with dilute HCl) can be employed to neutralize and remove the catalyst.

• Separate the organic phase and wash it again with brine to remove residual water.

• Dry the organic phase over an anhydrous salt (e.g., Na₂SO₄).

• Evaporate the solvent to obtain a concentrated mixture of sucrose esters.

Crystallization

Crystallization can be an effective method for separating sucrose esters based on their different solubilities. Fractional crystallization, in particular, can be used to enrich the mixture in higher esters.

Experimental Protocol: Fractional Crystallization of Sucrose Esters

Materials:

• Concentrated sucrose ester mixture

• A suitable solvent system (e.g., methanol-water mixture)

Procedure:

• Dissolve the sucrose ester mixture in a minimal amount of a suitable solvent at an elevated temperature.

• Gradually cool the solution to induce crystallization. The less soluble, more lipophilic higher esters (including trilaurate) may precipitate first.

• Isolate the precipitated crystals by filtration.

• The composition of the crystals and the remaining mother liquor can be analyzed by HPLC to assess the degree of separation.

• This process can be repeated with varying solvent compositions and temperatures to achieve further purification.

Chromatographic Methods

For achieving high purity, chromatographic techniques are indispensable. Preparative High-Performance Liquid Chromatography (HPLC) is a powerful tool for separating individual sucrose esters.

Experimental Protocol: Preparative HPLC Purification of Sucrose Trilaurate

Materials:

• Concentrated sucrose ester mixture

• HPLC-grade solvents for the mobile phase (e.g., methanol, water, acetonitrile)

• A preparative reversed-phase HPLC column (e.g., C18)

Procedure:

• Dissolve the sucrose ester mixture in a suitable solvent compatible with the HPLC mobile phase.

• Develop an analytical HPLC method to achieve good separation of the mono-, di-, and trilaurate esters. A gradient elution with a mobile phase of methanol and water is often effective.[9]

• Scale up the analytical method to a preparative scale. This involves using a larger column and a higher flow rate.

• Inject the sample onto the preparative HPLC system.

• Collect the fractions corresponding to the sucrose trilaurate peak, as determined by the retention time from the analytical method and a suitable detector (e.g., Evaporative Light Scattering Detector - ELSD or Refractive Index - RI detector).

• Combine the collected fractions and evaporate the solvent to obtain purified sucrose trilaurate.

Visualization of Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key workflows for the synthesis and purification of sucrose trilaurate.

Caption: Chemical Synthesis Workflow for Sucrose Laurate Esters.

Caption: Enzymatic Synthesis Workflow for Sucrose Laurate Esters.

Caption: General Purification Workflow for Sucrose Trilaurate.

Conclusion

The synthesis and purification of sucrose trilaurate present a multi-step process that requires careful control of reaction and purification conditions. While chemical synthesis is a robust method for large-scale production, enzymatic synthesis offers a greener and more selective alternative. The purification of sucrose trilaurate from the resulting mixture of esters is a significant challenge, often requiring a combination of techniques, with preparative HPLC being essential for achieving high purity. Further research into optimizing reaction conditions to selectively synthesize sucrose trilaurate and developing more efficient, scalable purification methods will be crucial for advancing its applications in various industries.

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. Solvent-free synthesis of Sucrose esters - SELF-ASSEMBLING SUGARS [assemblingsugars.fr]
• 3. US3792041A - Process for synthesizing sucrose esters of fatty acids - Google Patents [patents.google.com]
• 4. "Enzymatic Synthesis of Sucrose Polyester as Food Emulsifier Compound" by Sri Handayani, Ika Novianingsih et al. [scholarhub.ui.ac.id]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Sucrose monolaurate production from lauric acid through a two-stage process - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biointerfaceresearch.com [biointerfaceresearch.com]
• 9. tandfonline.com [tandfonline.com]

Unveiling the Molecular Architecture of Sucrose Trilaurate: A Technical Guide for Researchers

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide detailing the molecular structure, synthesis, and characterization of sucrose (B13894) trilaurate has been compiled to serve as an in-depth resource for researchers, scientists, and professionals in drug development. This whitepaper addresses the critical need for a deeper understanding of this versatile sucrose ester, which is gaining prominence in pharmaceutical formulations.

Sucrose trilaurate, a tri-ester of sucrose and lauric acid, is a non-ionic surfactant with significant potential in enhancing the solubility and bioavailability of lipophilic drugs. Its biocompatibility and biodegradability make it an attractive excipient in various drug delivery systems. This guide provides a thorough examination of its molecular characteristics and the methodologies required for its analysis.

Molecular Structure and Isomerism

Sucrose trilaurate is a complex molecule with the chemical formula C48H88O14 and a molecular weight of approximately 889.2 g/mol .[1] The structure consists of a sucrose backbone, a disaccharide composed of glucose and fructose (B13574) units, esterified with three lauric acid chains. The sucrose molecule possesses eight hydroxyl groups with varying reactivity, leading to a multitude of possible regioisomers for sucrose trilaurate. The precise positions of the three laurate moieties on the sucrose molecule can vary, and commercial sucrose trilaurate is typically a mixture of these isomers. The distribution of these isomers can significantly influence the physicochemical properties and functionality of the compound.

The systematic IUPAC name for a specific isomer, alpha-D-gluco-hexopyranosyl 1,3,4-tri-O-lauroyl-beta-D-arabino-hex-2-ulofuranoside, highlights the complexity of its nomenclature.[1] Understanding the isomeric composition is crucial for predicting its behavior in formulations.

Below is a diagram illustrating the fundamental structure of the sucrose molecule with numbered positions available for esterification.

Sucrose molecule with carbon numbering.

Physicochemical Properties

The physicochemical properties of sucrose trilaurate are critical for its application in drug delivery. While specific data for pure sucrose trilaurate is scarce due to the isomeric complexity, the general properties of sucrose esters provide valuable insights. The hydrophilic-lipophilic balance (HLB) value, a key determinant of a surfactant's properties, is influenced by the degree of esterification. As the number of laurate chains increases, the molecule becomes more lipophilic, and the HLB value decreases.

Property	Value	Reference
Molecular Formula	C48H88O14	[1]
Molecular Weight	~889.2 g/mol	[1]
Appearance	White to off-white solid	[2]
Solubility (Sucrose Monolaurate)	Water: 5 mg/mL, DMF: 15 mg/mL, DMSO: 5 mg/mL, Ethanol: 10 mg/mL, PBS (pH 7.2): 3 mg/mL	[2]
Critical Micelle Concentration (CMC) (Sucrose Monolaurate)	~0.3 mM	[3]

Note: Solubility and CMC data are for sucrose monolaurate and are provided for reference. The properties of sucrose trilaurate will differ due to its higher degree of lipophilicity.

Experimental Protocols

Synthesis of Sucrose Trilaurate

The synthesis of sucrose trilaurate can be achieved through chemical or enzymatic methods. Controlling the degree of esterification to favor the tri-substituted product is a key challenge.

Chemical Synthesis (Transesterification)

This method typically involves the reaction of sucrose with a lauric acid methyl ester in the presence of a basic catalyst. To promote the formation of trilaurate, a higher molar ratio of the fatty acid ester to sucrose is employed.

Protocol:

• Dissolve sucrose in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF).

• Add a basic catalyst, such as potassium carbonate or sodium methoxide.

• Add lauric acid methyl ester in a molar ratio of at least 3:1 (laurate:sucrose).

• Heat the reaction mixture under vacuum to remove the methanol (B129727) byproduct and drive the reaction towards the formation of higher esters. The temperature is typically maintained between 90-130°C.[4]

• Monitor the reaction progress using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, the catalyst is neutralized, and the solvent is removed under reduced pressure.

• The product mixture is then purified using column chromatography on silica (B1680970) gel to separate the sucrose trilaurate from mono-, di-, and other polyester (B1180765) byproducts.

Enzymatic Synthesis

Enzymatic synthesis offers a milder and more regioselective alternative to chemical methods. Lipases are commonly used to catalyze the esterification reaction.

Protocol:

• Dissolve sucrose and lauric acid (or its vinyl or ethyl ester) in an appropriate organic solvent (e.g., tert-butanol, pyridine, or an ionic liquid).

• Add a lipase (B570770), such as Candida antarctica lipase B (Novozym 435), to the mixture.

• Incubate the reaction at a controlled temperature (e.g., 40-60°C) with agitation.

• The use of an acyl donor like vinyl laurate can make the reaction irreversible and improve yields.

• Monitor the formation of sucrose esters by TLC or HPLC.

• After the reaction, the enzyme is typically filtered off.

• The solvent is evaporated, and the product is purified by column chromatography.

General workflows for chemical and enzymatic synthesis of sucrose trilaurate.

Characterization of Sucrose Trilaurate

A combination of analytical techniques is essential to confirm the structure, purity, and isomeric distribution of synthesized sucrose trilaurate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are powerful tools for elucidating the molecular structure.

Protocol:

• Dissolve a small amount of the purified sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Acquire ¹H and ¹³C NMR spectra.

• The ¹H NMR spectrum will show characteristic signals for the sucrose protons and the protons of the laurate chains. The integration of the signals corresponding to the anomeric protons of sucrose and the methylene (B1212753) protons of the laurate chains can be used to estimate the average degree of substitution.

• Two-dimensional NMR techniques, such as COSY (Correlation Spectroscopy) and HMQC (Heteronuclear Multiple Quantum Coherence), can be used to assign the signals and determine the positions of esterification on the sucrose backbone. Downfield shifts of the proton and carbon signals of the sucrose moiety at the points of esterification are indicative of acylation.[5]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and can provide information about the degree of substitution and fragmentation patterns.

Protocol:

• Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Analyze the sample using Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry.

• The mass spectrum should show a prominent peak corresponding to the sodium or potassium adduct of sucrose trilaurate (e.g., [M+Na]⁺).

• The presence of peaks corresponding to sucrose mono-, di-, and tetra-laurates can indicate the purity of the sample.

• Tandem mass spectrometry (MS/MS) can be employed to fragment the parent ion. The fragmentation pattern can provide clues about the positions of the laurate esters on the sucrose molecule.[6]

Mechanism of Action in Drug Delivery

Sucrose trilaurate primarily functions as a permeation enhancer in drug delivery systems, facilitating the transport of drug molecules across biological membranes, such as the intestinal epithelium or the stratum corneum.[7][8] Its mechanism of action is multifaceted and involves the perturbation of the cell membrane and modulation of tight junctions between cells.

Mechanism of sucrose trilaurate as a permeation enhancer.

The amphiphilic nature of sucrose trilaurate allows it to insert into the lipid bilayer of cell membranes, increasing their fluidity and permeability. This disruption of the membrane structure facilitates the transcellular passage of drug molecules. Additionally, evidence suggests that sucrose esters can modulate the proteins that form the tight junctions between epithelial cells, leading to a transient and reversible opening of the paracellular pathway, further enhancing drug absorption.[7]

This technical guide provides a foundational understanding of the molecular structure and properties of sucrose trilaurate, along with the necessary experimental frameworks for its synthesis and characterization. Further research into the specific properties of individual isomers and their biological interactions will continue to unlock the full potential of this promising pharmaceutical excipient.

References

• 1. Sucrose, trilaurate | C48H88O14 | CID 44146249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 25339-99-5 CAS MSDS (SUCROSE MONOLAURATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Anatrace.com [anatrace.com]
• 4. US3996206A - Process of making sucrose esters - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of Sucrose Laurate as an Intestinal Permeation Enhancer for Macromolecules: Ex Vivo and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sucrose Esters as Transdermal Permeation Enhancers [ouci.dntb.gov.ua]

An In-depth Technical Guide to Sucrose Trilaurate: CAS Number, Synonyms, and Core Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sucrose (B13894) trilaurate, a non-ionic surfactant with significant applications in the pharmaceutical and cosmetic industries. This document details its chemical identity, physicochemical properties, synthesis, and analysis, with a particular focus on its role as a permeation enhancer in drug delivery systems.

Chemical Identity: CAS Number and Synonyms

Sucrose trilaurate is chemically defined as a triester of sucrose and lauric acid.

CAS Number : 94031-23-9[1][2]

Synonyms :

• Sucrose tridodecanoate[2]

• [(2R,3R,4S,5R,6R)-3-dodecanoyloxy-2-[(2S,3S,4R,5R)-3-dodecanoyloxy-4-hydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-2-yl]oxy-5-hydroxy-6-(hydroxymethyl)tetrahydropyran-4-yl] dodecanoate (B1226587) (IUPAC name)[2]

Physicochemical Properties

Sucrose trilaurate's properties are dictated by its amphipathic nature, possessing a hydrophilic sucrose head and three lipophilic laurate tails. These properties are summarized in the table below.

Property	Value	References
Molecular Formula	C₄₈H₈₈O₁₄	[1][2][3]
Molecular Weight	889.20 g/mol	[1][2][3]
Appearance	White to off-white solid
Melting Point	40-60 °C (for sucrose esters)	[4]
Boiling Point	889.8 °C at 760 mmHg	[1][2]
Density	1.12 g/cm³	[1][2]
Flash Point	241.6 °C	[1][2]
Hydrophilic-Lipophilic Balance (HLB)	Low HLB range (typically 1-6), acts as a water-in-oil (W/O) emulsifier. The exact value depends on the degree of esterification.	[4]
Solubility	Generally soluble in nonpolar organic solvents and sparingly soluble in water.

Experimental Protocols

Synthesis of Sucrose Esters via Transesterification

The most common method for synthesizing sucrose esters, including sucrose trilaurate, is through the transesterification of sucrose with fatty acid methyl esters (in this case, methyl laurate). The degree of esterification can be controlled by adjusting the molar ratio of the reactants.

Materials:

• Sucrose

• Methyl laurate

• Anhydrous potassium carbonate (catalyst)

• Dimethyl sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF) (solvent)

• n-butanol

• Sodium chloride (NaCl) solution (25%)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolve sucrose and the catalyst (e.g., K₂CO₃) in the chosen solvent (DMSO or DMF) in a reaction vessel equipped with a reflux condenser and stirrer.

• Add the desired molar excess of methyl laurate to the mixture to favor the formation of the tri-ester.

• Heat the reaction mixture to a specific temperature (e.g., 90-120°C) and maintain under vacuum to remove the methanol (B129727) byproduct, driving the reaction towards the product side.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, cool the mixture and distill off the solvent under reduced pressure.

• Dissolve the residue in a mixture of n-butanol and 25% NaCl solution.

• Separate the butanol layer containing the sucrose esters.

• Wash the organic layer multiple times with the NaCl solution to remove unreacted sucrose and catalyst.

• Dry the butanol layer over anhydrous Na₂SO₄.

• Evaporate the n-butanol under vacuum to obtain the crude sucrose trilaurate.

• Further purification can be achieved using column chromatography.

Analysis of Sucrose Trilaurate by High-Performance Liquid Chromatography (HPLC)

Instrumentation:

• HPLC system with a Reversed-Phase C18 column.

• Detector: Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) is preferred due to the lack of a strong chromophore in sucrose esters.

Mobile Phase:

• A gradient of acetonitrile (B52724) and water is typically used. The gradient program will depend on the specific column and system but generally starts with a higher water concentration and ramps up to a high acetonitrile concentration to elute the more hydrophobic di- and tri-esters.

Sample Preparation:

• Dissolve a known concentration of the sucrose trilaurate sample in a suitable solvent, such as a mixture of the initial mobile phase components.

• Filter the sample through a 0.45 µm syringe filter before injection.

Procedure:

• Equilibrate the HPLC column with the initial mobile phase conditions.

• Inject the prepared sample.

• Run the gradient elution program.

• Identify and quantify the sucrose trilaurate peak based on its retention time compared to a standard and the detector response.

Role in Drug Development: Permeation Enhancement

Sucrose esters, including sucrose trilaurate, are recognized as effective permeation enhancers, increasing the bioavailability of poorly absorbed drugs.[5] They achieve this through a multi-faceted mechanism primarily involving interaction with the cell membrane and modulation of tight junctions.

Mechanism of Action

Sucrose esters can enhance drug permeability through both transcellular (across the cells) and paracellular (between the cells) routes.[6]

• Membrane Fluidization: The lipophilic fatty acid chains of sucrose esters can insert into the lipid bilayer of cell membranes, disrupting the packing of phospholipids (B1166683) and increasing membrane fluidity. This makes the membrane more permeable to drug molecules.[6]

• Modulation of Tight Junctions: Sucrose esters have been shown to affect the proteins that form the tight junctions between epithelial cells. This can lead to a transient and reversible opening of the paracellular pathway, allowing for increased passage of drugs.[6]

The following diagram illustrates the proposed mechanism of action of sucrose esters as permeation enhancers.

Caption: Mechanism of permeation enhancement by sucrose trilaurate.

The following workflow outlines the general process for evaluating the permeation enhancement effect of sucrose trilaurate.

References

• 1. sucrose trilaurate | CAS 94031-23-9 | Chemical-Suppliers [chemical-suppliers.eu]
• 2. sucrose trilaurate | 94031-23-9 [chemnet.com]
• 3. Sucrose, trilaurate | C48H88O14 | CID 44146249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Sucrose esters - Wikipedia [en.wikipedia.org]
• 5. arxiv.org [arxiv.org]
• 6. Sucrose esters increase drug penetration, but do not inhibit p-glycoprotein in caco-2 intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Physical and Chemical Properties of Sucrose Esters

For Researchers, Scientists, and Drug Development Professionals

Sucrose (B13894) esters, a versatile class of non-ionic surfactants, are synthesized through the esterification of sucrose with fatty acids.[1][2] Their unique amphipathic nature, combining a hydrophilic sucrose head with a lipophilic fatty acid tail, imparts a wide range of functional properties, making them valuable excipients in pharmaceutical formulations, drug delivery systems, and various other scientific applications.[3][4] This technical guide provides an in-depth overview of the core physical and chemical properties of sucrose esters, complete with experimental protocols and structured data for easy reference.

Chemical Structure and Synthesis

The fundamental structure of a sucrose ester consists of a sucrose molecule, a disaccharide of glucose and fructose, where one or more of its eight hydroxyl groups are esterified with fatty acids.[1] The degree of esterification and the chain length of the fatty acid are critical determinants of the ester's properties.[2][5] Common fatty acids used in the synthesis of sucrose esters include lauric, myristic, palmitic, stearic, oleic, and behenic acids.[1]

The synthesis of sucrose esters can be achieved through several methods, each with distinct advantages and outcomes. The primary approaches include solvent-based processes, emulsion processes, and melt processes.[1] Enzymatic synthesis is also a viable, more environmentally friendly alternative.[6]

Synthesis Workflow: Solvent Process (Transesterification)

The solvent process typically involves the transesterification of sucrose and triglycerides or fatty acid methyl esters in the presence of a basic catalyst.[1]

Diagram 1: Solvent-based synthesis of sucrose esters.

Synthesis Workflow: Emulsion Process

This method utilizes the principles of microemulsion to facilitate the reaction between sucrose and a fatty acid methyl ester in a solvent like propylene (B89431) glycol.[1]

Diagram 2: Emulsion process for sucrose ester synthesis.

Synthesis Workflow: Melt Process

The melt process is a solvent-free method that involves the reaction of molten sucrose with a fatty acid ester at high temperatures.[1]

References

• 1. Sucrose esters - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Sucrose esters as natural surfactants in drug delivery systems--a mini-review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sucrose Ester - HHOYA [hhoya.com]
• 5. The HLB of sucrose esters - SELF-ASSEMBLING SUGARS [assemblingsugars.fr]
• 6. e3s-conferences.org [e3s-conferences.org]

Critical micelle concentration of Sucrose trilaurate

An In-Depth Technical Guide to the Critical Micelle Concentration of Sucrose (B13894) Trilaurate

For Researchers, Scientists, and Drug Development Professionals

Abstract: Sucrose esters are a versatile class of non-ionic surfactants widely utilized in the pharmaceutical, cosmetic, and food industries for their emulsifying, solubilizing, and drug delivery-enhancing properties. The Critical Micelle Concentration (CMC) is a fundamental parameter that dictates the efficiency and application of these surfactants. This technical guide focuses on the CMC of Sucrose Trilaurate. A review of the scientific literature reveals a notable absence of a definitive, experimentally determined CMC value for pure Sucrose Trilaurate. This guide addresses this data gap by contextualizing the expected physicochemical behavior of Sucrose Trilaurate based on the established properties of related sucrose monoesters and polyesters. We posit that the high degree of esterification renders Sucrose Trilaurate highly hydrophobic with extremely low aqueous solubility, making conventional micellization and CMC measurement challenging. To empower researchers in this area, this document provides detailed experimental protocols for the most relevant CMC determination techniques—Surface Tensiometry and Fluorescence Probe Spectroscopy—and includes visualizations of key workflows and concepts.

Introduction to Sucrose Esters

Sucrose esters (SEs) are non-ionic surfactants synthesized from sucrose and fatty acids. Their structure consists of a hydrophilic sucrose head group and one or more lipophilic fatty acid tails. The number and type of fatty acid chains determine the surfactant's properties, particularly its Hydrophile-Lipophile Balance (HLB). SEs are classified based on their degree of esterification:

• Sucrose Monoesters: Contain a single fatty acid chain. They are the most hydrophilic of the SEs and are effective oil-in-water emulsifiers.

• Sucrose Diesters and Triesters: Contain two and three fatty acid chains, respectively. With each additional fatty acid, the molecule becomes more lipophilic (hydrophobic), resulting in a lower HLB value.[1][2] Sucrose Trilaurate falls into this latter category.

• Sucrose Polyesters (SPEs): These are sucrose molecules esterified with four or more fatty acids. SPEs are highly lipophilic, insoluble in water, and are known for their use as fat substitutes due to their lack of absorption in the intestine.[3][4]

The Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) is the specific concentration of a surfactant in a solution at which the molecules begin to self-assemble into aggregates known as micelles.[5] Below the CMC, surfactant molecules exist primarily as individual monomers. As the concentration increases to the CMC, the monomers aggregate to shield their hydrophobic tails from the aqueous environment, forming micelles.[6]

The significance of the CMC is paramount in drug development:

• Solubilization: Micelles can encapsulate poorly water-soluble drugs within their hydrophobic cores, significantly increasing the drug's apparent solubility.

• Efficiency: A lower CMC indicates that less surfactant is needed to form micelles and achieve desired effects, making the surfactant more efficient and cost-effective.[5]

• Formulation Stability: The formation of micelles is crucial for the stability of emulsions and suspensions.

CMC of Sucrose Esters: A Review of the Literature

Sucrose Monoesters: Establishing a Trend

Extensive research is available on the CMC of sucrose monoesters. A clear and predictable trend exists: for a given head group (sucrose), the CMC decreases as the length of the hydrophobic alkyl chain increases. This is because longer chains have stronger hydrophobic interactions, driving aggregation at lower concentrations.[1][7]

Surfactant Name	Alkyl Chain	CMC (mM at 25°C)	Method	Reference
Sucrose Monocaprylate	C8	~2.3 - 30	Various	[1]
Sucrose Monocaprate	C10	~1.5 - 4	Various	[1]
Sucrose Monolaurate	C12	~0.3	Various	[1]
Sucrose Monomyristate	C14	~0.02	Various	[1]
Sucrose Monopalmitate	C16	~0.02	Various	[1]
Sucrose Monostearate	C18	≤ 0.01	Various	[1]

Sucrose Trilaurate: An Analysis of the Data Gap

A comprehensive search of scientific literature reveals no specifically reported CMC value for pure Sucrose Trilaurate in an aqueous solution. This absence is not an oversight but is likely due to the fundamental physicochemical properties of the molecule.

Sucrose Trilaurate, with three C12 fatty acid chains, is a highly hydrophobic molecule. Increasing the degree of esterification from a monoester to a triester drastically reduces the molecule's affinity for water.[2] Molecules with such low water solubility often do not form conventional micelles. Instead of a measurable CMC, they may exceed their solubility limit and precipitate out of solution before aggregation can occur.

Studies on mixed sucrose ester systems show that even a small increase in the content of di- and tri-esters leads to a dramatic decrease in the cloud point (a measure of solubility) of the surfactant solution.[1] Furthermore, sucrose polyesters with four or more fatty acid chains are classified as water-insoluble.[3][4] It is therefore highly probable that the CMC of Sucrose Trilaurate is exceptionally low and difficult to measure with standard techniques, or that its aqueous solubility is too low for micellization to occur.

Experimental Protocols for CMC Determination

For researchers aiming to investigate the aggregation behavior of highly hydrophobic surfactants like Sucrose Trilaurate, specialized and highly sensitive methods are required. The following are detailed protocols for the most suitable techniques.

Surface Tensiometry

This is a primary and robust method for determining the CMC of pure surfactants.[5] It measures the surface tension of a solution as a function of surfactant concentration. The surface tension decreases as surfactant monomers adsorb at the air-water interface. At the CMC, the interface becomes saturated, and the surface tension plateaus. The CMC is the concentration at the inflection point of this curve.

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of Sucrose Trilaurate (e.g., 1 mM) in ultra-pure water. Due to low solubility, this may require gentle heating, sonication, or the use of a co-solvent (which must be accounted for). The solution should be prepared fresh.

• Instrumentation: Use a Du Noüy ring or Wilhelmy plate tensiometer. Calibrate the instrument with ultra-pure water (surface tension ≈ 72.8 mN/m at 20°C). Ensure the platinum ring/plate is thoroughly cleaned (e.g., by flaming) before each measurement.

• Concentration Series: Prepare a series of dilutions from the stock solution, typically on a logarithmic scale, spanning a wide range of expected concentrations (e.g., from 1 µM to 1 mM).

• Measurement:

  • Begin with a sample of pure water to establish a baseline.

  • Measure the surface tension of each dilution, starting from the lowest concentration and moving to the highest to minimize contamination.

  • Allow the system to equilibrate for several minutes before each reading, as molecules need time to diffuse to the surface.

• Data Analysis:

  • Plot surface tension (γ, in mN/m) versus the logarithm of the concentration (log C).

  • The resulting plot will show two distinct linear regions: a steeply sloped region where surface tension decreases with concentration, and a plateau region where it remains constant.

  • The CMC is determined from the intersection of the two extrapolated lines from these regions.[8]

Fluorescence Probe Spectroscopy

This method uses a fluorescent probe (e.g., pyrene) that is sensitive to the polarity of its microenvironment.[7] In an aqueous solution, the probe has a specific fluorescence emission spectrum. When micelles form, the hydrophobic probe partitions into the nonpolar micellar core, causing a distinct shift in its fluorescence spectrum.

Methodology:

• Reagent Preparation:

  • Prepare a concentrated stock solution of Sucrose Trilaurate as described above.

  • Prepare a stock solution of the fluorescent probe (e.g., pyrene (B120774) in methanol (B129727) or acetone) at a concentration that will yield a final concentration in the nanomolar to low micromolar range. The final probe concentration must be kept constant across all samples.

• Sample Preparation:

  • Create a dilution series of the Sucrose Trilaurate solution.

  • To each dilution, add a fixed, small aliquot of the pyrene stock solution. The final concentration of the organic solvent from the probe stock should be negligible (e.g., < 0.1%).

  • Allow the samples to equilibrate for at least 30-60 minutes in the dark to ensure probe partitioning.

• Fluorescence Measurement:

  • Use a spectrofluorometer. Set the excitation wavelength for pyrene (typically ~335 nm).

  • Record the emission spectra for each sample (typically from 350 nm to 450 nm).

  • Pay close attention to the intensities of the first (I₁) and third (I₃) vibronic peaks of the pyrene emission spectrum (around 373 nm and 384 nm, respectively).

• Data Analysis:

  • Calculate the intensity ratio I₁/I₃ for each sample. This ratio is sensitive to the polarity of the probe's environment; it is high in polar solvents (water) and low in nonpolar environments (micelle core).

  • Plot the I₁/I₃ ratio as a function of the logarithm of the surfactant concentration (log C).

  • The plot will typically show a sigmoidal curve. The CMC is determined from the midpoint of the transition in this curve, often calculated by fitting the data or finding the maximum of the first derivative.[7]

Visualization of Key Concepts and Workflows

The following diagrams, created using the DOT language, illustrate the fundamental concepts and experimental procedures discussed.

Caption: Conceptual model of surfactant behavior below and above the CMC.

Caption: Workflow for CMC determination using surface tensiometry.

Caption: Workflow for CMC determination using fluorescence probe spectroscopy.

Conclusion

While a precise Critical Micelle Concentration for Sucrose Trilaurate remains uncharacterised in the public domain, a thorough analysis of related sucrose esters provides a strong basis for its expected behavior. The high degree of lipophilicity conferred by its three laurate chains suggests extremely low aqueous solubility, which is the primary impediment to conventional micelle formation and measurement. Consequently, its CMC is likely to be exceptionally low, if it exists at all in a simple aqueous system. For drug development professionals and researchers, this implies that Sucrose Trilaurate may function more effectively in non-aqueous or co-solvent systems, or as a water-in-oil emulsifier, rather than as a solubilizing agent via aqueous micellization. The detailed experimental protocols provided herein offer a robust framework for investigating the aggregation behavior of this and other challenging, low-solubility surfactants.

References

• 1. arxiv.org [arxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Studies with sucrose polyester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]
• 6. agilent.com [agilent.com]
• 7. repositorio.uchile.cl [repositorio.uchile.cl]
• 8. Critical micelle concentration - Wikipedia [en.wikipedia.org]

Navigating the Emulsion Landscape: A Technical Guide to the Hydrophilic-Lipophilic Balance (HLB) of Sucrose Trilaurate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the Hydrophilic-Lipophilic Balance (HLB) of sucrose (B13894) trilaurate, a non-ionic surfactant with significant potential in pharmaceutical and research applications. Understanding the HLB value is critical for the successful formulation of emulsions, suspensions, and other complex delivery systems. This document offers a comprehensive overview of the theoretical and experimental determination of the HLB of sucrose trilaurate, its physicochemical properties, and its functional role in advanced drug development.

Introduction to Hydrophilic-Lipophilic Balance (HLB)

The HLB system is a semi-empirical scale developed to characterize the degree to which a surfactant is hydrophilic (water-loving) or lipophilic (oil-loving). The scale typically ranges from 0 to 20. A low HLB value indicates a more lipophilic and oil-soluble surfactant, making it suitable as a water-in-oil (W/O) emulsifier. Conversely, a high HLB value signifies a more hydrophilic and water-soluble surfactant, ideal for creating oil-in-water (O/W) emulsions.[1] The selection of an appropriate surfactant is paramount for the stability and efficacy of a formulation.[1]

Sucrose esters, such as sucrose trilaurate, are a versatile class of surfactants derived from the esterification of sucrose with fatty acids.[2][3] The HLB value of a sucrose ester is determined by the number of fatty acid chains attached to the sucrose molecule and the nature of those fatty acids.[2][3] A higher degree of esterification leads to a more lipophilic molecule and consequently, a lower HLB value.[4][5]

HLB Value of Sucrose Trilaurate

A precise, experimentally verified HLB value for pure sucrose trilaurate is not extensively documented in publicly available literature. However, based on its chemical structure as a tri-ester of sucrose with lauric acid, a well-established theoretical range can be provided.

Sucrose triesters are generally characterized by low HLB values, typically falling within the 3 to 7 range.[4] This positions sucrose trilaurate as a lipophilic surfactant, primarily suitable for use as a water-in-oil (W/O) emulsifier or as a co-emulsifier in oil-in-water (O/W) systems to improve stability.[1][6]

It is crucial to note that commercially available sucrose esters are often mixtures of mono-, di-, and triesters, and the stated HLB value on a product's technical data sheet reflects the average of the mixture.[3] Therefore, for critical applications, experimental determination of the HLB value is recommended.

Factors Influencing the HLB of Sucrose Esters

The following diagram illustrates the relationship between the degree of esterification and the resulting HLB value of a sucrose ester.

Caption: Relationship between esterification and HLB value.

Quantitative Data

The following table summarizes the key physicochemical properties of sucrose esters, with a focus on triesters like sucrose trilaurate. Precise values for sucrose trilaurate are often proprietary or require experimental determination.

Property	Sucrose Monoesters (e.g., Monolaurate)	Sucrose Triesters (e.g., Trilaurate)	Reference
Typical HLB Range	10 - 16	3 - 7	[4]
Solubility	Dispersible to soluble in water	Soluble in oils, sparingly soluble in water	[4]
Emulsifying Action	Oil-in-Water (O/W)	Water-in-Oil (W/O)	[2][6]
Melting Point (°C)	40 - 60 (dependent on fatty acid)	Generally in a similar range, may be slightly lower or a softer solid	[2]
pH Stability	Stable in pH range 4 - 8	Stable in pH range 4 - 8	[2]

Experimental Protocols for HLB Determination

For researchers requiring a precise HLB value for a specific sample of sucrose trilaurate, several experimental methods can be employed.

Phase Inversion Temperature (PIT) Method

The PIT method is a reliable technique for determining the HLB of non-ionic surfactants.[2] It is based on the principle that the solubility of a non-ionic surfactant in water decreases with increasing temperature. The PIT is the temperature at which an O/W emulsion inverts to a W/O emulsion.[7]

Protocol:

• Preparation of the Emulsion System:

  • Prepare a standard oil phase (e.g., n-octane).

  • Prepare an aqueous phase, typically with a small amount of electrolyte (e.g., 0.01 M NaCl) to enhance conductivity changes.

  • Disperse a known concentration of the sucrose trilaurate (e.g., 3-5% w/w) in the oil phase.

  • Mix the oil and aqueous phases in a defined ratio (e.g., 1:1).

• Heating and Observation:

  • Place the emulsion in a temperature-controlled water bath with a conductivity probe and a stirrer.

  • Slowly heat the emulsion at a constant rate (e.g., 1°C/minute) while continuously monitoring the conductivity.

  • The conductivity will be relatively high in the O/W emulsion and will drop sharply at the point of phase inversion to a W/O emulsion.

  • The temperature at which this sharp drop in conductivity occurs is the Phase Inversion Temperature (PIT).

• HLB Correlation:

  • The determined PIT can be correlated to the HLB value using established calibration curves for known surfactants. A higher PIT generally corresponds to a higher HLB value.

The following diagram outlines the workflow for the PIT method.

Caption: Workflow for PIT method of HLB determination.

Water Number Method

The water number method is another technique used to estimate the HLB of a surfactant. It involves titrating a solution of the surfactant in a specific solvent system with water until persistent turbidity is observed.[8][9]

Protocol:

• Preparation of Surfactant Solution:

  • Dissolve a precise amount of sucrose trilaurate in a suitable organic solvent or solvent blend (e.g., a mixture of benzene (B151609) and dioxane, although less toxic alternatives are now preferred).

• Titration with Water:

  • Titrate the surfactant solution with deionized water, adding the water dropwise with constant stirring.

  • Observe the solution for the first sign of persistent cloudiness or turbidity.

• Determination of Water Number:

  • The volume of water (in mL) required to induce turbidity per gram of surfactant is the "water number."

• HLB Correlation:

  • The water number is then correlated to the HLB value using empirical charts or equations. A higher water number generally indicates a higher HLB value.

Role in Drug Development and Formulation

The low HLB value of sucrose trilaurate makes it a valuable excipient in various pharmaceutical formulations, particularly for poorly water-soluble drugs.

Formulation of Water-in-Oil (W/O) Emulsions

Sucrose trilaurate is an effective emulsifier for stabilizing W/O emulsions. These formulations are often used for:

• Topical and Dermatological Preparations: To provide an occlusive barrier, enhance skin hydration, and facilitate the delivery of both hydrophilic and lipophilic active pharmaceutical ingredients (APIs).

• Parenteral Drug Delivery: For the sustained release of certain drugs.

Self-Emulsifying Drug Delivery Systems (SEDDS)

In SEDDS, which are isotropic mixtures of oils, surfactants, and co-surfactants, low-HLB surfactants like sucrose trilaurate play a crucial role.[10] When a SEDDS formulation comes into contact with aqueous fluids in the gastrointestinal tract, it spontaneously forms a fine oil-in-water emulsion, enhancing the solubilization and absorption of poorly soluble drugs.[11]

The following diagram illustrates the role of a low-HLB surfactant in a SEDDS formulation.

Caption: Role of low-HLB surfactant in SEDDS.

Conclusion

Sucrose trilaurate, with its characteristic low HLB value, is a promising and versatile excipient for pharmaceutical scientists and researchers. While a definitive HLB value requires experimental determination for specific grades, its expected lipophilic nature makes it a strong candidate for formulating stable water-in-oil emulsions and for use in advanced drug delivery systems like SEDDS. A thorough understanding of its HLB and physicochemical properties is essential for harnessing its full potential in the development of effective and stable drug products.

References

• 1. pharmatimesofficial.com [pharmatimesofficial.com]
• 2. Sucrose esters - Wikipedia [en.wikipedia.org]
• 3. The HLB of sucrose esters - SELF-ASSEMBLING SUGARS [assemblingsugars.fr]
• 4. foodadditives.net [foodadditives.net]
• 5. chembk.com [chembk.com]
• 6. Sucrose Esters (for Food) [sisterna.com]
• 7. An efficient method to determine the Hydrophile-Lipophile Balance of surfactants using the phase inversion temperature deviation of Ci Ej /n-octane/water emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An improved method for determining the water number for surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 10. researchgate.net [researchgate.net]
• 11. Impact of emulsion-based drug delivery systems on intestinal permeability and drug release kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Phase Behavior of Sucrose Trilaurate in Aqueous Solutions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the phase behavior of sucrose (B13894) trilaurate in aqueous solutions. Sucrose trilaurate, a non-ionic surfactant derived from renewable resources, exhibits complex self-assembly behavior in water, forming various lyotropic liquid crystalline phases. Understanding this phase behavior is critical for its application in drug delivery, personal care, and food science, where the microstructure of the formulation can significantly impact product performance and stability.

Physicochemical Properties of Sucrose Trilaurate

Sucrose trilaurate is a triester of sucrose and lauric acid. Its amphiphilic nature, arising from the hydrophilic sucrose headgroup and the three hydrophobic laurate tails, drives its self-assembly in aqueous environments. Key physicochemical properties are summarized in Table 1.

Property	Value	Reference
Molecular Formula	C48H88O14	[1]
Molecular Weight	889.2 g/mol	[1]
Description	Off-white to yellowish solid
Solubility in Water	Forms lyotropic liquid crystalline phases	[2]

Table 1: Physicochemical Properties of Sucrose Trilaurate

Phase Behavior in Aqueous Solutions

The phase behavior of sucrose trilaurate in water is dependent on both concentration and temperature. While a complete, quantitative phase diagram for the binary sucrose trilaurate/water system is not extensively documented in publicly available literature, the behavior of similar sucrose esters, particularly higher-order esters, suggests the formation of various lyotropic liquid crystalline phases. These phases arise from the spontaneous self-assembly of the surfactant molecules into ordered structures in the presence of a solvent.

Based on the behavior of other sucrose esters, the following phases can be anticipated in the sucrose trilaurate-water system:

• Micellar Phase (L1): At low concentrations, sucrose trilaurate molecules may exist as monomers or form spherical or cylindrical micelles.

• Hexagonal Phase (H1): With increasing concentration, cylindrical micelles may pack into a hexagonal lattice.

• Lamellar Phase (Lα): At higher concentrations, the surfactant molecules can arrange into bilayers, separated by layers of water. This phase is often birefringent under polarized light.[2]

• Cubic Phases (I1, V1): In some systems, complex bicontinuous cubic phases may form at intermediate concentrations between the hexagonal and lamellar phases.

The transitions between these phases are driven by changes in the effective geometry of the surfactant molecules, which is influenced by factors such as hydration of the headgroup and packing constraints of the hydrophobic tails.

Due to the limited specific data for sucrose trilaurate, the following sections will focus on the established experimental protocols used to determine and characterize the phase behavior of such surfactant-water systems.

Experimental Protocols for Phase Diagram Determination

The determination of a surfactant-water phase diagram is a systematic process involving the preparation of samples with varying concentrations and the characterization of their phases at different temperatures.

Materials

• High-purity sucrose trilaurate (>98%)

• Deionized or distilled water

• Glass vials with airtight seals

• Magnetic stirrer and stir bars

• Water bath or temperature-controlled incubator

• Analytical balance

Sample Preparation

Aqueous solutions of sucrose trilaurate are prepared across a wide range of concentrations (e.g., 1% to 90% by weight).

• Weigh the desired amount of sucrose trilaurate and water directly into a glass vial.

• Add a small magnetic stir bar to the vial.

• Seal the vial tightly to prevent water evaporation.

• Heat the mixture gently while stirring to facilitate homogenization. The temperature should be raised above the Krafft temperature of the surfactant to ensure dissolution. For sucrose esters, this may require heating to 60-80°C.

• After a clear, single-phase solution is obtained, the samples are allowed to equilibrate at the desired temperature for an extended period (24-48 hours) to ensure thermodynamic equilibrium.

• Repeat this process for each desired concentration.

Phase Characterization Techniques

Polarized light microscopy is a primary tool for identifying anisotropic liquid crystalline phases, which appear birefringent (textured and often colorful) under cross-polarized light, while isotropic phases (like micellar solutions and cubic phases) appear dark.[3]

Protocol:

• Place a small drop of the equilibrated sample on a clean microscope slide and cover with a coverslip.

• Seal the edges of the coverslip with nail polish or a sealant to prevent water evaporation.

• Place the slide on the microscope stage, which is equipped with a heating/cooling stage for temperature control.

• Observe the sample between crossed polarizers.

• Record the texture of the sample at various temperatures. Characteristic textures can help identify specific liquid crystal phases (e.g., fan-like textures for hexagonal phases, Maltese crosses for lamellar phases).

SAXS is a powerful technique for determining the structure and dimensions of the self-assembled phases. The scattering pattern provides information about the lattice type and the repeating distances within the liquid crystalline structure.

Protocol:

• Load the equilibrated sample into a temperature-controlled sample holder (e.g., a quartz capillary).

• Expose the sample to a monochromatic X-ray beam.

• Collect the scattered X-rays on a 2D detector.

• Analyze the resulting scattering pattern. The positions of the diffraction peaks (q-values) are characteristic of the phase symmetry:

  • Lamellar (Lα): Peaks at q, 2q, 3q, ... (ratio 1:2:3)

  • Hexagonal (H1): Peaks at q, √3q, √4q, √7q, ... (ratio 1:√3:2:√7)

  • Cubic (I1, V1): More complex series of peaks.

• The lattice parameter (d-spacing) can be calculated from the peak positions using the formula d = 2π/q.

DSC is used to determine the temperatures and enthalpies of phase transitions. As the sample is heated or cooled at a constant rate, the heat flow required to maintain its temperature is measured relative to a reference. Phase transitions appear as endothermic or exothermic peaks in the DSC thermogram.

Protocol:

• Accurately weigh a small amount of the equilibrated sample (5-10 mg) into a DSC pan.

• Hermetically seal the pan to prevent water evaporation.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample at a controlled rate (e.g., 5-10°C/min) over the desired temperature range.

• Record the heat flow as a function of temperature.

• The onset and peak temperatures of the endothermic or exothermic events correspond to the phase transition temperatures. The area under the peak is proportional to the enthalpy of the transition.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the phase diagram of a surfactant-water system.

Caption: Workflow for determining the phase diagram of a surfactant-water system.

Conclusion

The phase behavior of sucrose trilaurate in aqueous solutions is a complex interplay of concentration and temperature, leading to the formation of various lyotropic liquid crystalline structures. While specific quantitative data for sucrose trilaurate is limited, established experimental protocols utilizing polarized light microscopy, small-angle X-ray scattering, and differential scanning calorimetry provide a robust framework for its characterization. A thorough understanding of the phase diagram is essential for harnessing the full potential of sucrose trilaurate in various scientific and industrial applications. Further research to elucidate the complete phase diagram of the sucrose trilaurate-water system would be highly valuable to the scientific community.

References

• 1. researchgate.net [researchgate.net]
• 2. taylorfrancis.com [taylorfrancis.com]
• 3. Identification of phases of various oil, surfactant/ co-surfactants and water system by ternary phase diagram - PubMed [pubmed.ncbi.nlm.nih.gov]

Self-Assembly of Sucrose Tridecanoate in Various Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the self-assembly behavior of sucrose (B13894) trilaurate, a nonionic surfactant derived from renewable resources. With its unique molecular structure, comprising a hydrophilic sucrose headgroup and three hydrophobic laurate tails, sucrose trilaurate exhibits complex aggregation phenomena in both aqueous and non-aqueous environments. This document delves into the fundamental principles governing its self-assembly, summarizes key quantitative parameters, and provides detailed experimental protocols for characterization.

Introduction to Sucrose Ester Self-Assembly

Sucrose esters (SEs) are a versatile class of surfactants synthesized from sucrose and fatty acids. Their self-assembly in solution is dictated by the hydrophilic-lipophilic balance (HLB), which is determined by the degree of esterification and the length of the fatty acid chains. While sucrose monoesters are relatively hydrophilic and readily form micelles in water, sucrose polyesters, such as trilaurate, are significantly more lipophilic. This increased hydrophobicity leads to a lower tendency to form conventional micelles in water and a greater propensity to form reverse micelles in organic solvents.

The aggregation of sucrose esters is driven by a delicate interplay of intermolecular forces. In aqueous solutions, hydrophobic interactions between the laurate tails are the primary driving force for micellization, while hydrogen bonding between the sucrose headgroups and water molecules stabilizes the aggregates.[1] In non-aqueous solvents, the polar sucrose headgroups aggregate to form a hydrophilic core, shielded from the nonpolar environment by the laurate tails, resulting in the formation of reverse micelles.

Quantitative Analysis of Self-Assembly Parameters

Direct and specific quantitative data on the self-assembly of pure sucrose trilaurate is scarce in the published literature. Much of the research has focused on the more readily water-soluble sucrose monoesters or on commercial mixtures of sucrose esters with varying degrees of esterification. However, by examining the trends observed in these related systems, we can infer the expected behavior of sucrose trilaurate.

Self-Assembly in Aqueous Systems

Due to its high hydrophobicity, sucrose trilaurate is expected to have very low water solubility and consequently a very low critical micelle concentration (CMC) in aqueous solutions, if one can be measured at all. It is more likely to form larger, more complex aggregates rather than well-defined spherical micelles. The following table summarizes CMC and aggregation data for the more commonly studied sucrose monolaurate to provide a point of reference.

Table 1: Self-Assembly Parameters of Sucrose Monolaurate in Aqueous Solution

Fatty Acid Chain	CMC (mM)	Aggregation Number (Nagg)	Morphology	Reference

| Lauric Acid (C12) | 0.3 - 0.45 | 60 - 80 | Spherical to ellipsoidal micelles |[2] |

It is anticipated that for sucrose trilaurate, the CMC would be significantly lower than that of the monolaurate counterpart, and the aggregation number would be substantially larger, likely forming vesicular or lamellar structures.

Self-Assembly in Non-Aqueous Systems (Reverse Micelles)

Table 2: Expected Trends in Self-Assembly of Sucrose Trilaurate in Different Solvents

Solvent Type	Expected Aggregation Behavior	Key Driving Forces	Anticipated Morphology
Aqueous	Very low CMC, likely forms large aggregates or precipitates.	Strong hydrophobic interactions between the three laurate tails.	Vesicles, lamellar phases, or ill-defined aggregates.
Polar Aprotic (e.g., DMSO, DMF)	Limited self-assembly, may exist as monomers or small aggregates.	Dipole-dipole interactions, potential for hydrogen bonding with the solvent.	Solvated monomers or small, loosely-formed aggregates.

| Non-Polar (e.g., Cyclohexane (B81311), Hexane) | Formation of reverse micelles, especially with the addition of water. | Aggregation of polar sucrose headgroups to minimize contact with the non-polar solvent. | Spherical or cylindrical reverse micelles, with size dependent on water content. |

Experimental Protocols for Characterization

The characterization of sucrose trilaurate self-assembly requires a suite of analytical techniques to determine parameters such as the critical aggregation concentration, aggregate size, and morphology. Below are detailed methodologies for key experiments.

Determination of Critical Aggregation Concentration (CAC) by Fluorescence Spectroscopy

This method utilizes a fluorescent probe, such as pyrene (B120774), which exhibits a change in its fluorescence spectrum upon partitioning into the hydrophobic core of micelles or reverse micelles.

Methodology:

• Stock Solution Preparation:

  • Prepare a stock solution of sucrose trilaurate in the desired solvent (e.g., cyclohexane for reverse micelles).

  • Prepare a stock solution of pyrene in the same solvent.

• Sample Preparation:

  • Prepare a series of solutions with a constant concentration of pyrene (typically in the micromolar range) and varying concentrations of sucrose trilaurate.

  • For reverse micelle studies, a controlled amount of water can be added to each sample.

• Fluorescence Measurements:

  • Acquire the fluorescence emission spectrum of each sample using a spectrofluorometer. For pyrene, the excitation wavelength is typically around 335 nm.

  • Record the intensities of the first (I1) and third (I3) vibronic peaks of the pyrene emission spectrum (around 373 nm and 384 nm, respectively).

• Data Analysis:

  • Plot the ratio of the intensities (I1/I3) as a function of the logarithm of the sucrose trilaurate concentration.

  • The CAC is determined from the inflection point of this plot, where a significant decrease in the I1/I3 ratio indicates the formation of aggregates and the partitioning of pyrene into the nonpolar microenvironment.[5]

CAC Determination via Fluorescence Spectroscopy.

Size and Polydispersity Analysis by Dynamic Light Scattering (DLS)

DLS is a non-invasive technique used to measure the hydrodynamic radius (Rh) and size distribution of particles in solution.

Methodology:

• Sample Preparation:

  • Prepare solutions of sucrose trilaurate in the desired solvent at a concentration above the CAC.

  • Filter the solutions through a fine-pore filter (e.g., 0.22 µm) directly into a clean DLS cuvette to remove any dust or large aggregates.

• Instrument Setup:

  • Set the laser wavelength and scattering angle (commonly 90° or 173°).[3]

  • Equilibrate the sample to the desired temperature in the DLS instrument.

• Data Acquisition:

  • Perform multiple measurements for each sample to ensure reproducibility. The instrument measures the fluctuations in scattered light intensity over time.

• Data Analysis:

  • The instrument's software calculates the autocorrelation function of the scattered light intensity fluctuations.

  • From the autocorrelation function, the diffusion coefficient (D) of the aggregates is determined.

  • The hydrodynamic radius (Rh) is then calculated using the Stokes-Einstein equation:

    • Rh = (kBT) / (6πηD)

    • where kB is the Boltzmann constant, T is the absolute temperature, and η is the viscosity of the solvent.

  • The size distribution and polydispersity index (PDI) are also obtained from the analysis.[6]

DLS Experimental Workflow.

Morphological Analysis by Small-Angle X-ray Scattering (SAXS)

SAXS provides information on the shape and size of nanoscale structures in solution.

Methodology:

• Sample Preparation:

  • Prepare concentrated solutions of sucrose trilaurate in the desired solvent.

  • The solutions are loaded into a sample cell with X-ray transparent windows (e.g., quartz capillaries).

• Data Acquisition:

  • A collimated beam of X-rays is passed through the sample.

  • The scattered X-rays are collected on a 2D detector.

  • A scattering profile of the solvent (background) is also collected.

• Data Analysis:

  • The background scattering is subtracted from the sample scattering.

  • The resulting scattering curve (intensity vs. scattering vector, q) is analyzed.

  • The shape of the scattering curve provides information about the morphology of the aggregates (e.g., spherical, cylindrical, lamellar).[7][8]

  • Modeling of the SAXS data can provide quantitative information on the dimensions of the self-assembled structures.

Logical Relationships in Self-Assembly

The self-assembly of sucrose trilaurate is governed by the balance of intermolecular forces, which is in turn influenced by the properties of the solvent.

Driving Forces of Self-Assembly.

Conclusion

Sucrose trilaurate, due to its highly lipophilic nature, exhibits a strong tendency to self-assemble in non-aqueous solvents to form reverse micelles, while its aggregation in aqueous media is more complex and less defined than that of its monoester counterparts. This technical guide has provided an overview of the expected self-assembly behavior of sucrose trilaurate, summarized the limited available quantitative data, and detailed the primary experimental protocols for its characterization. Further research focusing specifically on the self-assembly of pure sucrose polyesters in a wider range of solvents is needed to fully elucidate their behavior and unlock their full potential in various applications, from drug delivery to materials science.

References

• 1. researchgate.net [researchgate.net]
• 2. Sugar-Based Monoester Surfactants: Synthetic Methodologies, Properties, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. odinity.com [odinity.com]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of biosurfactants’ micelles formation using fluorescence measurements: sodium taurocholate as case of study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. measurlabs.com [measurlabs.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Biocompatibility and Toxicity of Sucrose Trilaurate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sucrose (B13894) trilaurate, a sucrose polyester, is increasingly utilized in pharmaceutical and cosmetic formulations for its emulsifying and surfactant properties. This technical guide provides a comprehensive overview of its biocompatibility and toxicity profile, drawing from a range of in vitro and in vivo studies. The document summarizes key quantitative data, details experimental methodologies, and visualizes associated cellular mechanisms to support formulation development and safety assessment. Overall, sucrose trilaurate is considered to have a low toxicity profile, is generally non-irritating and non-sensitizing to the skin, and is not genotoxic. Its effects on cellular viability and membrane integrity are concentration-dependent, a crucial factor in its application as a permeation enhancer in drug delivery systems.

Introduction

Sucrose trilaurate is a triester formed from sucrose and lauric acid. As part of the broader class of sucrose fatty acid esters, it is valued for its surface-active properties. Its biocompatibility is a critical attribute, particularly in applications involving direct contact with biological tissues, such as oral and topical drug delivery systems. This guide synthesizes the available scientific data to provide a detailed understanding of its safety profile.

In Vitro Toxicity

Cytotoxicity

The cytotoxic potential of sucrose esters, including those of lauric acid, has been evaluated in various cell lines, most notably the Caco-2 human colon adenocarcinoma cell line, which serves as a model for the intestinal epithelium.

• MTT and MTS Assays: Studies on sucrose laurate (a closely related compound) demonstrate that its effect on cell viability is concentration-dependent. At lower concentrations (e.g., up to 10% w/w in a solid dispersion formulation), sucrose laurate has been found to be non-toxic to Caco-2 cells.[1] However, as a permeation enhancer, higher concentrations can lead to reduced cell viability. For instance, in one study, 1 mM of sucrose laurate did not significantly alter Caco-2 cell viability after 1 hour of exposure, but a 24-hour exposure reduced viability to 31% of the control. At 2.5 mM, viability was reduced to 39% after 1 hour and 26% after 24 hours.

Table 1: In Vitro Cytotoxicity Data for Sucrose Laurate

Cell Line	Assay	Concentration	Exposure Time	Result	Reference
Caco-2	MTS	1 mM	1 hour	No significant change in cell viability
Caco-2	MTS	1 mM	24 hours	Cell viability reduced to 31% of control
Caco-2	MTS	2.5 mM	1 hour	Cell viability reduced to 39% of control
Caco-2	MTS	2.5 mM	24 hours	Cell viability reduced to 26% of control
Caco-2	Cytotoxicity Assay	5% and 10% (w/w) in solid dispersion	Not specified	Non-toxic	[1]

Genotoxicity

Genotoxicity studies are crucial for assessing the potential of a substance to cause DNA damage, which can lead to carcinogenesis. The Ames test is a widely used bacterial reverse mutation assay for this purpose.

In Vivo Toxicity

Acute Oral Toxicity

Acute oral toxicity studies in animal models are used to determine the immediate adverse effects of a single high dose of a substance.

• LD50 Studies: While a specific LD50 for sucrose trilaurate is not available in the reviewed literature, data for related sucrose esters suggest a very low order of acute toxicity. For instance, the oral LD50 of sucrose in rats is reported to be 29,700 mg/kg.[3][4] For sucrose acetate (B1210297) isobutyrate in rats, the oral LD50 is greater than 5 g/kg.[5] These findings support the general safety of sucrose esters when ingested.

Dermal and Ocular Irritation and Sensitization

The potential for skin and eye irritation and allergic contact sensitization is a critical consideration for cosmetic and topical pharmaceutical applications.

• Draize Test: A study on sucrose laurate in Japanese white female rabbits using the Maximum Draize Rabbit Eye Score (MDES) test reported a score of 21 for a 10% solution. A score around 20 is considered the threshold below which corneal damage is not observed.[5] In skin irritation tests on animals, a 2% solution of sucrose laurate was non-irritating to guinea pigs.[5]

• Human Repeat Insult Patch Test (HRIPT): This test is the gold standard for assessing the skin sensitization potential in humans. Sucrose Acetate Isobutyrate (20% solution) was found to be non-irritating and non-sensitizing in an HRIPT.[5] This, along with other negative sensitization data for various sucrose esters, suggests that sucrose trilaurate is unlikely to be a skin sensitizer.[5]

Table 2: Dermal and Ocular Irritation Data

Test Substance	Test Type	Species	Concentration	Result	Reference
Sucrose Laurate	Maximum Draize Rabbit Eye Score (MDES)	Rabbit	10% solution	Score of 21 (borderline)	[5]
Sucrose Laurate	Skin Irritation	Guinea Pig	2% solution	Non-irritating	[5]
Sucrose Acetate Isobutyrate	Human Repeat Insult Patch Test (HRIPT)	Human	20% solution	Non-irritating and non-sensitizing	[5]

Immunological Response

The potential for a substance to elicit an inflammatory response is a key aspect of its biocompatibility. This is often assessed by measuring the release of pro-inflammatory cytokines.

While direct studies on sucrose trilaurate's effect on cytokine release are limited, the general use of sucrose esters in food and cosmetics without widespread reports of inflammatory reactions suggests a low immunogenic potential. Further research is needed to specifically quantify the induction of cytokines like TNF-α and IL-6 by sucrose trilaurate in immune cells such as macrophages.

Metabolism and Degradation

The metabolic fate of sucrose esters is an important determinant of their systemic toxicity.

• Hydrolysis: In vivo and in vitro studies indicate that sucrose esters are hydrolyzed to sucrose and their constituent fatty acids by lipases and esterases in the digestive tract.[6] The extent of hydrolysis is dependent on the degree of esterification, with monoesters being more readily hydrolyzed than higher esters.[7] In humans, it is estimated that 70-80% of an ingested dose of sucrose esters is hydrolyzed.[7] The resulting sucrose and fatty acids are then absorbed and metabolized through normal physiological pathways.[8]

Metabolism of Sucrose Trilaurate.

Mechanism of Action as a Permeation Enhancer

Sucrose trilaurate's utility in drug delivery is often linked to its ability to enhance the permeation of active pharmaceutical ingredients across biological membranes.

• Membrane Perturbation and Tight Junction Modulation: Studies on sucrose laurate have shown that it can increase the permeability of Caco-2 cell monolayers, a model of the intestinal barrier. This effect is attributed to two primary mechanisms: perturbation of the plasma membrane and modulation of tight junctions.[9][10] Sucrose laurate has been observed to alter the expression of the tight junction protein ZO-1.[9][10] This disruption of tight junctions leads to an increase in paracellular flux, allowing for greater passage of molecules between cells.

Mechanism of Permeation Enhancement.

Regulatory Status

Sucrose fatty acid esters are generally recognized as safe (GRAS) for use as food additives by the U.S. Food and Drug Administration (FDA).[11][12][13] This designation is based on a comprehensive review of safety data. While sucrose trilaurate may not be individually listed in all regulatory inventories, it falls under the broader category of sucrose fatty acid esters.

Experimental Protocols

MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Exposure: Treat the cells with various concentrations of sucrose trilaurate dissolved in an appropriate vehicle. Include vehicle-only controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well (final concentration typically 0.5 mg/mL) and incubate for 2-4 hours.[14]

• Formazan (B1609692) Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.[15][16]

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

MTT Assay Workflow.

Ames Test (Bacterial Reverse Mutation Assay)

This assay assesses the mutagenic potential of a substance.

• Strain Selection: Use multiple strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) with and without metabolic activation (S9 mix).[10][17]

• Compound Preparation: Prepare a range of concentrations of sucrose trilaurate.

• Exposure: In the pre-incubation method, the test compound, bacterial culture, and S9 mix (or buffer) are incubated together before being mixed with top agar (B569324).[10]

• Plating: Pour the mixture onto minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is at least twice the background (spontaneous reversion) rate.

Caco-2 Permeability Assay

This assay evaluates the potential for intestinal absorption of a compound.

• Cell Culture: Culture Caco-2 cells on permeable supports (e.g., Transwell® inserts) for 21 days to allow for differentiation and formation of a confluent monolayer with tight junctions.[9]

• Monolayer Integrity: Measure the transepithelial electrical resistance (TEER) to confirm the integrity of the cell monolayer.

• Transport Study: Add the test compound (sucrose trilaurate) and a marker molecule to the apical (A) or basolateral (B) side of the monolayer.

• Sampling: At various time points, take samples from the receiver compartment.

• Quantification: Analyze the concentration of the marker molecule in the samples using an appropriate analytical method (e.g., LC-MS/MS).

• Papp Calculation: Calculate the apparent permeability coefficient (Papp) to quantify the rate of transport across the monolayer.[9]

Conclusion

Based on the available data, sucrose trilaurate exhibits a favorable biocompatibility and low toxicity profile, making it a suitable excipient for a variety of pharmaceutical and cosmetic applications. It is not genotoxic and has low acute oral toxicity. While it can cause mild eye irritation at high concentrations, it is generally non-irritating to the skin and is not a skin sensitizer. Its effects on cell viability are concentration-dependent, a property that is leveraged in its use as a permeation enhancer. The mechanism of permeation enhancement involves membrane perturbation and modulation of tight junctions. Further research specifically focused on the immunological response and detailed signaling pathways of sucrose trilaurate would provide an even more complete understanding of its biological interactions.

References

• 1. Multivariate Models for Prediction of Human Skin Sensitization Hazard - PMC [pmc.ncbi.nlm.nih.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. What is the LD50 of sucrose? | AAT Bioquest [aatbio.com]
• 4. mdpi.com [mdpi.com]
• 5. Sucrose esters increase drug penetration, but do not inhibit p-glycoprotein in caco-2 intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Full enzymatic hydrolysis of commercial sucrose laurate by immobilized-stabilized derivatives of lipase from Thermomyces lanuginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. creative-bioarray.com [creative-bioarray.com]
• 8. dtsc.ca.gov [dtsc.ca.gov]
• 9. ADME Caco-2 Permeability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 10. d-nb.info [d-nb.info]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. fda.gov [fda.gov]
• 13. GRAS Notice Inventory | FDA [fda.gov]
• 14. atcc.org [atcc.org]
• 15. broadpharm.com [broadpharm.com]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Mutagenicity and genotoxicity assessment of a new biopreservative product rich in Enterocin AS-48 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

How to use Sucrose trilaurate as an emulsifier in oil-in-water emulsions

Answering the user's request.## Application Notes: Sucrose (B13894) Trilaurate as an Emulsifier in Oil-in-Water (O/W) Emulsions

Document ID: AN-STL-OW-2025 Revision: 1.0 For: Researchers, scientists, and drug development professionals.

Introduction

Sucrose esters are non-ionic surfactants synthesized from the esterification of sucrose and fatty acids, valued for their biodegradability, low irritation, and derivation from renewable resources.[1][2] Their structure consists of a polar sucrose moiety, which serves as the hydrophilic head, and nonpolar fatty acid chains that act as the lipophilic tail.[3][4] This amphipathic nature enables them to act as highly effective emulsifiers.[3][4][5]

Sucrose trilaurate is a sucrose molecule esterified with three lauric acid chains. The degree of esterification is a critical determinant of the emulsifier's properties, particularly its Hydrophilic-Lipophilic Balance (HLB). The HLB scale predicts whether a surfactant will promote an oil-in-water (O/W) or water-in-oil (W/O) emulsion.[2][6]

• High HLB (8-18): More hydrophilic, suitable for O/W emulsions.[3][4][7]

• Low HLB (3.5-6.0): More lipophilic, suitable for W/O emulsions.[3][4]

Sucrose monoesters, such as sucrose monolaurate, have a high HLB (approx. 16) and are excellent O/W emulsifiers.[5][8] In contrast, increasing the number of fatty acid chains, as in sucrose trilaurate, significantly increases its lipophilicity, resulting in a much lower HLB value. Consequently, sucrose trilaurate is inherently more suited for stabilizing W/O emulsions.

However, it can be utilized in O/W systems, typically in combination with a high-HLB co-emulsifier or as part of a carefully balanced system to achieve the required HLB for a stable O/W emulsion. These notes provide protocols and data for using sucrose trilaurate in the context of O/W emulsion development.

Mechanism of Emulsification

Sucrose esters function by adsorbing at the oil-water interface. The lipophilic laurate tails penetrate the oil droplet, while the hydrophilic sucrose head remains in the continuous aqueous phase.[3][5] This orientation reduces the interfacial tension between the two immiscible liquids, facilitating the dispersion of oil droplets and forming a protective barrier that prevents them from coalescing.[6][9]

Sucrose trilaurate stabilizing an oil droplet in water.

Quantitative Data Summary

The following tables summarize key parameters for formulating emulsions with sucrose esters. Data for sucrose trilaurate is limited; therefore, data for other sucrose esters are included for context and comparison.

Table 1: Physicochemical Properties of Selected Sucrose Esters

Sucrose Ester Type	Common Fatty Acid	Degree of Esterification	Typical HLB Value	Primary Emulsion Type
Sucrose Monolaurate	Lauric (C12)	Mono-ester	~16[8]	O/W
Sucrose Stearate	Stearic (C18)	High Mono-ester content	15[9]	O/W
Sucrose Distearate	Stearic (C18)	Higher Di-ester content	6[9]	W/O or O/W co-emulsifier
Sucrose Trilaurate	Lauric (C12)	Tri-ester	Low (Estimated < 5)	W/O

| Sucrose Esters (General) | Various | Mixture | 1 - 16[3][4] | W/O or O/W |

Table 2: Example Formulation Parameters and Emulsion Properties

Sucrose Ester(s)	Use Level (% w/w)	Oil Phase (% w/w)	Homogenization	Resulting Droplet Size	Stability Notes
Sucrose Esters (High HLB)	1 - 5%	Various vegetable & mineral oils	High Shear (e.g., Silverson, Ultra-Turrax)	Fine droplets[9]	Stability increases with emulsifier concentration.[9]
Sucrose Esters (S1670)	7.5%	Orange Oil (10%)	Spontaneous / Stirring	~200 nm	Stable for over one month.[10]
Sucrose Laurate	Not specified	Olive Oil (50-60%)	Low Energy Method	Good PDI, suitable for nanoemulsion	Stable at 4°C and room temperature.[11]
Sucrose Esters (HLB 7)	>2%	Canola Oil (50%)	Not specified	Stable emulsion	Failed with soybean or olive oil, indicating oil type specificity.[1]

| Sucrose Laurate | 5 - 10% | Gemfibrozil/PEG 6000 | Melting Method | Not Applicable | Non-toxic to Caco-2 cells; improved drug dissolution.[12] |

Experimental Protocols

Protocol 1: Preparation of O/W Emulsion (Hot Process)

This protocol describes a standard method for preparing an O/W emulsion. Due to the low HLB of sucrose trilaurate, it should be combined with a high-HLB co-emulsifier (e.g., Sucrose Monolaurate, Polysorbate 80) to achieve a final system HLB suitable for O/W emulsions (typically 8-16).

Materials:

• Sucrose Trilaurate

• High-HLB co-emulsifier

• Oil Phase (e.g., medium-chain triglycerides, mineral oil, vegetable oil)

• Aqueous Phase (e.g., deionized water, buffer)

• Optional: Thickener (e.g., xanthan gum), preservative, active ingredients.

Equipment:

• Two beakers or suitable vessels

• Heating plate with magnetic stirring

• High-shear homogenizer (e.g., Ultra-Turrax, Silverson)

• Top-pan balance

Procedure:

• Phase Preparation:

  • Oil Phase: In one beaker, weigh the oil, Sucrose Trilaurate, and any other oil-soluble components.

  • Aqueous Phase: In a separate beaker, weigh the deionized water and any water-soluble components, including the high-HLB co-emulsifier. If using a thickener like xanthan gum, disperse it in the water phase under agitation.

• Heating: Heat both phases separately to 70-75°C with gentle stirring.[9] Ensure all components are fully dissolved or dispersed.

• Emulsification:

  • Slowly add the hot oil phase to the hot aqueous phase while stirring the aqueous phase continuously.[9]

  • Once the addition is complete, immediately subject the mixture to high-shear homogenization for 3-5 minutes.[9] This step is critical for reducing the oil droplet size.

• Cooling:

  • Transfer the emulsion to a gentle stirrer (e.g., overhead propeller or magnetic stirrer at low speed) and allow it to cool to approximately 35°C.[9]

  • A brief, secondary homogenization step (approx. 1 minute) can be performed at this lower temperature to further improve long-term stability.[9]

• Final Additions: Add any temperature-sensitive ingredients (e.g., actives, fragrances, preservatives) below 40°C and stir until uniformly mixed.

• Finalization: Allow the emulsion to cool to room temperature. Final viscosity is typically achieved after 24 hours.[9]

General workflow for preparing an O/W emulsion.

Protocol 2: Characterization of Emulsion Properties

1. Droplet Size Analysis:

• Method: Use Dynamic Light Scattering (DLS) for nanoemulsions (<1 µm) or Laser Diffraction for coarser emulsions.

• Procedure: Dilute a small sample of the emulsion with deionized water to the appropriate concentration for the instrument. Perform the measurement according to the instrument's standard operating procedure.

• Output: Mean droplet diameter (e.g., Z-average) and Polydispersity Index (PDI). A lower PDI (<0.3) indicates a more uniform droplet size distribution.

2. Stability Assessment:

• Accelerated Stability (Centrifugation): Centrifuge a sample of the emulsion (e.g., at 3000 RPM for 30 minutes). Observe for any signs of phase separation, creaming, or coalescence. A stable emulsion will show no change.

• Long-Term Stability: Store samples at different controlled temperatures (e.g., 4°C, 25°C, 40°C).[11] Visually inspect the samples at regular intervals (e.g., 24 hours, 1 week, 1 month, 3 months) for any changes in appearance, such as creaming, phase separation, or changes in color/odor. Periodically re-measure droplet size to monitor for Ostwald ripening or coalescence.

3. Viscosity Measurement:

• Method: Use a rotational viscometer or rheometer.

• Procedure: Place a sample of the emulsion in the instrument and measure the viscosity at a defined shear rate and temperature. For more detailed analysis, perform a shear rate sweep to understand the emulsion's rheological behavior (e.g., shear-thinning).

Troubleshooting and Key Considerations

• Emulsion Instability: If the emulsion separates or creams quickly, the system HLB may be incorrect. Adjust the ratio of sucrose trilaurate to the high-HLB co-emulsifier. Alternatively, increase the total emulsifier concentration or the high-shear homogenization time/intensity.

• Low Viscosity: O/W emulsions based on sucrose esters can be low in viscosity.[9] To increase stability and modify texture, incorporate a thickening agent like xanthan gum or a carbomer into the aqueous phase.[9]

• pH and Electrolytes: Sucrose esters can be sensitive to acidic conditions (pH < 4) and high salt concentrations, which may cause them to flocculate.[13] It is advisable to prepare the emulsion before adding salts or adjusting to a low pH.[13]

• Oil Phase Compatibility: While sucrose esters are versatile, emulsion stability can be dependent on the type of oil used due to differences in polarity and triglyceride composition.[1][9] Empirical testing is required to optimize the formulation for a specific oil phase.

References

• 1. arxiv.org [arxiv.org]
• 2. benchchem.com [benchchem.com]
• 3. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 4. Sucrose esters - Wikipedia [en.wikipedia.org]
• 5. nbinno.com [nbinno.com]
• 6. aocs.org [aocs.org]
• 7. The Effect of the HLB Value of Sucrose Ester on Physiochemical Properties of Bigel Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. rahn-group.com [rahn-group.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Applicability of sucrose laurate as surfactant in solid dispersions prepared by melt technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]

Application Notes and Protocols for Formulating Nanoemulsions with Sucrose Trilaurate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose (B13894) trilaurate, a non-ionic surfactant derived from renewable resources, is gaining significant attention in the pharmaceutical and cosmetic industries for its excellent emulsifying properties, biocompatibility, and biodegradability.[1][2] As a member of the sucrose fatty acid esters family, it is particularly well-suited for the formulation of oil-in-water (O/W) nanoemulsions, which are effective delivery systems for lipophilic active pharmaceutical ingredients (APIs).[1][2][3] These nanoemulsions, characterized by droplet sizes in the nanometer range (typically 20-200 nm), offer several advantages, including enhanced drug solubility, improved bioavailability, and better stability compared to conventional emulsions.[4][5][6]

This document provides detailed protocols for the formulation of nanoemulsions using Sucrose trilaurate, covering both high-energy and low-energy emulsification methods. It also outlines standard procedures for the characterization of the resulting nanoemulsions.

Physicochemical Properties of Sucrose Trilaurate

Sucrose trilaurate is the triester of sucrose and lauric acid.[7] Its structure, consisting of a hydrophilic sucrose head and three lipophilic lauric acid tails, makes it an effective surface-active agent for stabilizing oil-in-water interfaces.

Property	Value	Reference
Molecular Formula	C48H88O14	[8]
Molecular Weight	889.2 g/mol	[8]
CAS Number	94031-23-9	[8]
Function in Formulations	Emulsifying Agent, Surfactant	[7]

Experimental Protocols

The formulation of nanoemulsions can be broadly categorized into two approaches: high-energy and low-energy methods.[4] The choice of method depends on the desired droplet size, the scale of production, and the sensitivity of the active ingredient to heat or shear stress.

Protocol 1: High-Energy Homogenization Method

This method utilizes mechanical force to break down coarse emulsions into nano-sized droplets. High-pressure homogenization is a commonly employed technique.[4]

Materials and Equipment:

• Sucrose trilaurate

• Oil phase (e.g., medium-chain triglycerides, olive oil, peppermint oil)[9]

• Aqueous phase (e.g., purified water, buffer solution)

• High-shear mixer (e.g., Ultra-Turrax)

• High-pressure homogenizer

• Analytical balance

• Beakers and magnetic stirrer

Procedure:

• Preparation of the Aqueous Phase: Dissolve any water-soluble components in the aqueous phase.

• Preparation of the Oil Phase: Dissolve the lipophilic active ingredient and Sucrose trilaurate in the oil phase. Gentle heating may be required to facilitate dissolution.

• Formation of a Coarse Emulsion: Gradually add the oil phase to the aqueous phase while continuously mixing at high speed (e.g., 5,000-10,000 rpm) using a high-shear mixer for 5-10 minutes. This will result in a coarse pre-emulsion.

• High-Pressure Homogenization: Pass the coarse emulsion through a high-pressure homogenizer. The number of passes and the homogenization pressure are critical parameters that need to be optimized. A typical starting point would be 3-5 passes at a pressure of 500 to 1,500 bar.

• Cooling: Cool the resulting nanoemulsion to room temperature.

• Characterization: Analyze the nanoemulsion for particle size, polydispersity index (PDI), and zeta potential.

Protocol 2: Low-Energy Phase Inversion Temperature (PIT) Method

This method relies on the temperature-dependent solubility of non-ionic surfactants like sucrose esters to induce phase inversion and form fine droplets.[4]

Materials and Equipment:

• Sucrose trilaurate

• Oil phase

• Aqueous phase

• Water bath or heating plate with a temperature controller

• Magnetic stirrer

• Thermometer

Procedure:

• Mixing of Components: Combine the oil phase, Sucrose trilaurate, and aqueous phase in a beaker.

• Heating: While stirring continuously, heat the mixture. As the temperature increases, the hydrophilic-lipophilic balance (HLB) of the sucrose ester changes, and the emulsion will invert from an O/W to a W/O emulsion. The temperature at which this occurs is the phase inversion temperature (PIT).

• Cooling and Phase Inversion: Rapidly cool the emulsion below the PIT while maintaining stirring. This rapid temperature drop will cause the emulsion to revert to an O/W nanoemulsion with a very small droplet size.

• Equilibration: Allow the nanoemulsion to equilibrate at room temperature.

• Characterization: Characterize the final nanoemulsion for its physicochemical properties.

Characterization of Nanoemulsions

Proper characterization is crucial to ensure the quality and stability of the formulated nanoemulsions.[5]

Parameter	Method	Typical Values for Sucrose Ester Nanoemulsions
Droplet Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	Droplet Size: < 200 nm, PDI: < 0.2[9]
Zeta Potential	Electrophoretic Light Scattering (ELS)	> |-30 mV| or > |+30 mV| for good stability[9]
Morphology	Transmission Electron Microscopy (TEM)	Spherical droplets
Stability Studies	Storage at different temperatures (e.g., 4 °C, 25 °C, 40 °C) and monitoring of particle size, PDI, and zeta potential over time.[9]	No significant changes in physicochemical properties over a defined period.

Data Presentation

The following table summarizes representative data from studies on nanoemulsions formulated with sucrose esters.

Surfactant	Oil Phase	Method	Droplet Size (nm)	PDI	Zeta Potential (mV)	Reference
Sucrose Laurate	Olive Oil	Hot Melt Emulsification & Sonication	< 200	< 0.2	< -40	[9]
Sucrose Palmitate	Red Fruit Oil	High-Speed Homogenization	103.07 ± 1.31	0.229 ± 0.02	-	[10]
Sucrose Stearate	-	High-Pressure Homogenization	-	-	-	[3]

Visualizations

Experimental Workflow for High-Energy Homogenization

Caption: High-energy homogenization workflow for nanoemulsion formulation.

Logical Relationship of Nanoemulsion Components

Caption: Key components of a Sucrose trilaurate-based nanoemulsion.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Development of sucrose stearate-based nanoemulsions and optimisation through γ-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsonline.com [ijpsonline.com]
• 6. Nanoemulsion as a Nano Carrier System in Drug Delivery: A Review | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 7. specialchem.com [specialchem.com]
• 8. Sucrose, trilaurate | C48H88O14 | CID 44146249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Sucrose Trilaurate in Topical Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose (B13894) trilaurate, a non-ionic surfactant belonging to the sucrose ester family, is gaining significant attention in the field of topical and transdermal drug delivery. Its biocompatibility, biodegradability, and low potential for skin irritation make it an attractive excipient for pharmaceutical and cosmetic formulations.[1] Primarily used as an emulsifier, sucrose trilaurate also functions as a potent penetration enhancer, facilitating the transport of active pharmaceutical ingredients (APIs) across the stratum corneum, the primary barrier of the skin.[2][3]

These application notes provide a comprehensive overview of the use of sucrose trilaurate in topical drug delivery, including its mechanism of action, quantitative data on its permeation-enhancing effects, and detailed experimental protocols for formulation and evaluation.

Mechanism of Action

Sucrose trilaurate enhances skin permeation primarily by reversibly disrupting the highly organized lipid structure of the stratum corneum.[3] This mechanism involves the insertion of the sucrose ester molecules into the lipid bilayers, leading to an increase in fluidity and the creation of defects or pores. This transient alteration of the skin's barrier function allows for increased diffusion of drug molecules through the stratum corneum into the deeper layers of the skin.[3] Studies have shown that sucrose laureate can enhance the penetration of both ionized and unionized forms of drugs, suggesting a broad applicability for various APIs.[2]

Caption: Mechanism of Sucrose Trilaurate as a Skin Permeation Enhancer.

Quantitative Data on Permeation Enhancement

The efficacy of sucrose trilaurate as a penetration enhancer has been demonstrated in various studies. The following table summarizes the permeation parameters of Ibuprofen from a hydrogel formulation containing sucrose laurate esters.

Formulation	Cumulative Amount Permeated (µg/cm²)	Flux (µg/cm²/h)	Enhancement Ratio
Control Gel	725.35 ± 289.45	42.79	1.00
Sucrose Laurate Gel	825.08 ± 384.67	54.38	1.27
Enhancement Ratio is calculated relative to the Control Gel. Data extracted from "Penetration Enhancer Effect of Sucrose Esters".[4]

Experimental Protocols

Preparation of a Topical Hydrogel with Sucrose Trilaurate

This protocol describes the preparation of a basic carbomer-based hydrogel containing sucrose trilaurate for the topical delivery of a model drug.

Materials:

• Active Pharmaceutical Ingredient (API)

• Sucrose Trilaurate

• Carbomer (e.g., Carbopol 971)

• Triethanolamine (B1662121)

• Glycerin

• Purified Water

Procedure:

• Dispersion of Carbomer: Slowly disperse the carbomer powder into a vortex of purified water with continuous stirring until a uniform, lump-free dispersion is obtained. Allow the dispersion to hydrate (B1144303) for at least 2 hours.

• Preparation of the Oil Phase: In a separate beaker, dissolve the sucrose trilaurate and the API in glycerin with gentle heating if necessary to ensure complete dissolution.

• Emulsification: Add the oil phase to the hydrated carbomer dispersion with continuous homogenization until a uniform emulsion is formed.

• Neutralization and Gel Formation: Slowly add triethanolamine dropwise to the emulsion while stirring until the desired pH (typically 5.5-6.5) is reached and a clear, viscous gel is formed.

• Final Mixing: Continue stirring for another 15-20 minutes to ensure homogeneity of the gel.

• Storage: Store the final formulation in an airtight container at room temperature, protected from light.

In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines a standard procedure for evaluating the permeation of an API from a topical formulation containing sucrose trilaurate using Franz diffusion cells.[5][6][7]

Materials:

• Franz Diffusion Cells

• Excised human or animal skin (e.g., porcine ear skin)

• Receptor medium (e.g., phosphate-buffered saline, pH 7.4)

• Topical formulation (as prepared in Protocol 1)

• Magnetic stirrer

• Water bath or heating block

• Syringes and needles for sampling

• Analytical instrument for drug quantification (e.g., HPLC)

Procedure:

Caption: Workflow for an In Vitro Skin Permeation Study.

• Skin Preparation: Thaw the frozen skin at room temperature. Excise a section of full-thickness skin and carefully remove any subcutaneous fat. The skin can be used as full-thickness or dermatomed.

• Cell Assembly: Mount the prepared skin membrane between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum side facing the donor compartment.

• Receptor Chamber Filling: Fill the receptor chamber with pre-warmed (32°C) receptor medium, ensuring no air bubbles are trapped beneath the skin. Place a small magnetic stir bar in the receptor chamber.

• Equilibration: Place the assembled cells in a water bath or heating block maintained at 32°C and allow the skin to equilibrate for at least 30 minutes. The receptor medium should be stirred continuously.

• Formulation Application: Apply a finite dose (e.g., 10 mg/cm²) of the topical formulation evenly onto the surface of the skin in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot of the receptor medium through the sampling arm and immediately replace it with an equal volume of fresh, pre-warmed receptor medium.

• Sample Analysis: Analyze the concentration of the API in the collected samples using a validated analytical method.

• Data Analysis: Calculate the cumulative amount of drug permeated per unit area (µg/cm²) and plot it against time. The steady-state flux (Jss) can be determined from the slope of the linear portion of the curve. The permeability coefficient (Kp) and enhancement ratio can also be calculated.

Safety and Regulatory Considerations

Sucrose esters, including sucrose trilaurate, are generally recognized as safe (GRAS) for use in food products and have a favorable safety profile for cosmetic and pharmaceutical applications.[8] They are considered to be non-irritating and non-sensitizing to the skin.[4][5] As with any excipient, it is essential to evaluate the final formulation for its safety and irritation potential.

Conclusion

Sucrose trilaurate is a versatile and effective excipient for topical drug delivery. Its dual functionality as an emulsifier and a penetration enhancer, combined with its excellent safety profile, makes it a valuable tool for formulators seeking to improve the dermal and transdermal delivery of a wide range of active pharmaceutical ingredients. The protocols and data presented here provide a foundation for researchers and drug development professionals to explore the potential of sucrose trilaurate in their own formulations.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. researchgate.net [researchgate.net]
• 3. Effects of sucrose oleate and sucrose laureate on in vivo human stratum corneum permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 5. mdpi.com [mdpi.com]
• 6. youtube.com [youtube.com]
• 7. Franz diffusion cell and its implication in skin permeation studies [ouci.dntb.gov.ua]
• 8. cir-safety.org [cir-safety.org]

Application Notes and Protocols for Solubilizing Poorly Water-Soluble Drugs with Sucrose Trilaurate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose (B13894) trilaurate, a non-ionic surfactant derived from sucrose and lauric acid, presents a promising solution for enhancing the solubility and bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs). Its favorable safety profile and biocompatibility make it an attractive excipient in pharmaceutical formulations.[1][2] This document provides detailed application notes and experimental protocols for utilizing sucrose trilaurate to overcome solubility challenges in drug development.

Sucrose esters, like sucrose trilaurate, are known for their ability to act as emulsifiers, solubilizers, and permeation enhancers.[3] They can be incorporated into various dosage forms, including solid dispersions, tablets, and topical preparations, to improve drug delivery.[3][4]

Mechanism of Action

Sucrose trilaurate enhances the solubility of lipophilic drugs primarily through micellar solubilization. Above its critical micelle concentration (CMC), sucrose trilaurate molecules self-assemble into micelles in aqueous solutions. The hydrophobic tails of the sucrose ester molecules form the core of the micelle, creating a microenvironment capable of entrapping poorly water-soluble drug molecules, thereby increasing their apparent solubility in the aqueous medium.

Applications and Efficacy

Sucrose trilaurate has demonstrated significant efficacy in enhancing the solubility and dissolution rate of various BCS Class II drugs.

Solid Dispersions for Enhanced Dissolution

Solid dispersion is a common technique used to improve the dissolution of poorly soluble drugs. Incorporating sucrose trilaurate as a surfactant in solid dispersion formulations can markedly improve drug release profiles.

A study on gemfibrozil (B1671426), a poorly water-soluble drug, showed that ternary solid dispersions prepared with PEG 6000 and sucrose laurate (in a 5-10% w/w concentration range) significantly improved its dissolution compared to binary solid dispersions (gemfibrozil and PEG 6000 alone).[1][2] The solid dispersions were prepared using the melting method, and the presence of sucrose laurate did not negatively affect the solid-state characteristics of the drug.[1][2]

Direct Solubilization in Aqueous Solutions

Sucrose trilaurate can also be used to directly solubilize poorly water-soluble drugs in aqueous solutions. This is particularly useful for liquid dosage forms or for in vitro screening assays.

A study investigating the solubilization of ibuprofen (B1674241), a nonsteroidal anti-inflammatory drug, found that a 20% (w/v) aqueous solution of sucrose laurate could increase the solubility of ibuprofen to 45 mg/mL.[5] This represents a significant enhancement in the aqueous solubility of this poorly soluble drug.

Quantitative Data Summary

The following tables summarize the quantitative data on the efficacy of sucrose trilaurate in enhancing drug solubility and dissolution.

Drug	Formulation	Sucrose Trilaurate Concentration (% w/w)	Carrier	Improvement in Dissolution/Solubility	Reference
Gemfibrozil	Ternary Solid Dispersion	5 - 10	PEG 6000	Markedly improved dissolution compared to binary solid dispersion	[1][2]
Ibuprofen	Aqueous Solution	20	-	Increased solubility to 45 mg/mL	[5]

Drug	Formulation	Sucrose Trilaurate as Stabilizer	Resulting Particle Size	Reference
Fenofibrate	Nanocrystals	Yes	150-300 nm	[3]
Danazol	Nanocrystals	Yes	150-300 nm	[3]
Probucol	Nanocrystals	Yes	150-300 nm	[3]

Experimental Protocols

Protocol 1: Preparation of a Ternary Solid Dispersion by the Melting Method

This protocol is adapted from a study on gemfibrozil solid dispersions.[1][2]

Materials:

• Poorly water-soluble API (e.g., Gemfibrozil)

• Polyethylene glycol (PEG) 6000

• Sucrose trilaurate

• Mortar and pestle or a suitable mill

• Sieves

• Heating mantle or hot plate with a magnetic stirrer

• Beaker

Procedure:

• Weigh the required amounts of the API, PEG 6000, and sucrose trilaurate. A typical starting ratio could be Drug:PEG 6000:Sucrose Trilaure in the range of 1:8:1 to 1:9:0.5 (w/w/w).

• Melt PEG 6000 in a beaker using a heating mantle or hot plate at a temperature just above its melting point (approximately 60-65°C).

• Once the PEG 6000 is completely melted, add the sucrose trilaurate and stir until a homogenous mixture is obtained.

• Add the API to the molten mixture and continue stirring until the drug is completely dissolved or finely dispersed.

• Pour the molten mixture onto a stainless steel plate or into a petri dish and allow it to cool and solidify at room temperature.

• Once solidified, scrape the solid mass and pulverize it using a mortar and pestle or a mill.

• Pass the resulting powder through a suitable sieve to obtain a uniform particle size.

• Store the prepared solid dispersion in a desiccator until further use.

Protocol 2: In Vitro Dissolution Testing of Solid Dispersions

This protocol provides a general procedure for evaluating the in vitro dissolution of solid dispersions containing sucrose trilaurate.

Materials and Equipment:

• USP Dissolution Apparatus 2 (Paddle type)

• Dissolution vessels

• Paddles

• Water bath

• Syringes and filters (e.g., 0.45 µm PVDF)

• UV-Vis Spectrophotometer or HPLC system

• Dissolution medium (e.g., phosphate (B84403) buffer pH 6.8)

• Solid dispersion powder

• Pure drug powder (for comparison)

Procedure:

• Prepare the dissolution medium and deaerate it.

• Fill the dissolution vessels with a specified volume of the dissolution medium (e.g., 900 mL) and maintain the temperature at 37 ± 0.5°C.

• Set the paddle rotation speed to a specified rate (e.g., 75 rpm).

• Accurately weigh an amount of the solid dispersion powder equivalent to a specific dose of the drug.

• Introduce the powder into the dissolution vessel.

• At predetermined time intervals (e.g., 5, 10, 15, 30, 45, and 60 minutes), withdraw a sample (e.g., 5 mL) of the dissolution medium.

• Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution medium.

• Filter the withdrawn samples through a 0.45 µm filter.

• Analyze the concentration of the dissolved drug in the filtered samples using a validated analytical method (UV-Vis spectrophotometry or HPLC).

• Calculate the cumulative percentage of drug released at each time point.

• Perform the same procedure for the pure drug powder for comparison.

Protocol 3: Caco-2 Cell Permeability Assay

This protocol is a general guideline for assessing the effect of sucrose trilaurate on the permeability of a poorly soluble drug across a Caco-2 cell monolayer, a model of the intestinal epithelium.

Materials and Equipment:

• Caco-2 cells

• Cell culture medium and supplements

• Transwell® inserts (e.g., 12-well or 24-well)

• Cell culture incubator (37°C, 5% CO2)

• Transepithelial electrical resistance (TEER) meter

• Hanks' Balanced Salt Solution (HBSS) or other suitable transport buffer

• Test drug formulated with and without sucrose trilaurate

• LC-MS/MS or other sensitive analytical equipment

Procedure:

• Cell Culture and Monolayer Formation:

  • Culture Caco-2 cells according to standard protocols.

  • Seed the cells onto Transwell® inserts at an appropriate density.

  • Culture the cells for 21-25 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.

  • Monitor the integrity of the cell monolayer by measuring the TEER values. Monolayers with TEER values above a predetermined threshold (e.g., 250 Ω·cm²) are suitable for the assay.

• Permeability Experiment (Apical to Basolateral):

  • Wash the Caco-2 monolayers with pre-warmed HBSS.

  • Prepare the test solutions: the drug formulated in HBSS with and without a non-toxic concentration of sucrose trilaurate (e.g., determined from prior cytotoxicity assays).

  • Add the test solution to the apical (upper) chamber of the Transwell® insert.

  • Add fresh HBSS to the basolateral (lower) chamber.

  • Incubate the plates at 37°C.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber.

  • Replace the collected volume with fresh HBSS.

  • At the end of the experiment, collect a sample from the apical chamber.

• Sample Analysis:

  • Analyze the concentration of the drug in the collected samples using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following equation: Papp (cm/s) = (dQ/dt) / (A * C0) Where:

    • dQ/dt is the flux of the drug across the monolayer (µg/s)

    • A is the surface area of the Transwell® membrane (cm²)

    • C0 is the initial concentration of the drug in the apical chamber (µg/mL)

  • Compare the Papp values of the drug with and without sucrose trilaurate to determine its effect on permeability.

Safety Considerations

Sucrose esters, including sucrose trilaurate, are generally regarded as safe and have been used in food and cosmetic products.[1][2] Cytotoxicity studies on Caco-2 cells have shown that the effective concentrations of sucrose laurate used in formulations (5-10%) are non-toxic.[1][2] However, as with any excipient, it is essential to perform appropriate safety and toxicity studies for any new formulation.

Conclusion

Sucrose trilaurate is a versatile and effective excipient for enhancing the solubility and dissolution of poorly water-soluble drugs. Its application in solid dispersions and as a direct solubilizer can significantly improve the developability of challenging APIs. The provided protocols offer a starting point for researchers to explore the potential of sucrose trilaurate in their drug development projects. Careful formulation design and thorough in vitro characterization are crucial for successfully translating the benefits of sucrose trilaurate into improved pharmaceutical products.

References

• 1. Applicability of sucrose laurate as surfactant in solid dispersions prepared by melt technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Applicability of sucrose laurate as surfactant in solid dispersions prepared by melt technology. | Sigma-Aldrich [sigmaaldrich.com]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Sucrose Trilaurate as a Potential Stabilizer for Protein Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stability of therapeutic proteins is a critical quality attribute in biopharmaceutical development. Proteins are susceptible to various degradation pathways, including aggregation, denaturation, and surface adsorption, which can compromise their safety and efficacy. Surfactants are commonly employed as excipients to mitigate these issues, particularly to protect against interfacial stresses.

Sucrose (B13894) fatty acid esters (SEs), such as sucrose trilaurate, are a class of non-ionic surfactants synthesized from sucrose and fatty acids.[1] Due to their biocompatibility, biodegradability, and low toxicity, they are gaining interest in pharmaceutical applications.[2] Sucrose trilaurate, with its amphipathic structure comprising a hydrophilic sucrose head and three lipophilic laurate tails, presents a promising but largely unexplored option for protein stabilization.

Disclaimer: Publicly available data specifically quantifying the efficacy of sucrose trilaurate as a stabilizer for liquid protein formulations is limited. These application notes, therefore, provide a framework and general protocols for researchers to evaluate sucrose trilaurate as a novel excipient for their specific protein of interest.

Rationale for Evaluation

Sucrose esters offer several properties that make them attractive candidates for protein stabilization:

• Amphipathic Nature: Like other surfactants, sucrose trilaurate possesses both hydrophilic and lipophilic moieties, enabling it to accumulate at interfaces (e.g., air-water, solid-water) and potentially shield proteins from surface-induced stress.[1]

• Biocompatibility: Composed of naturally occurring components (sucrose and fatty acids), SEs are generally considered non-toxic and biocompatible, which is advantageous for parenteral formulations.[3]

• Wide Range of Properties: The family of sucrose esters covers a broad spectrum of Hydrophilic-Lipophilic Balance (HLB) values, allowing for the selection of surfactants with appropriate properties for a given formulation.[1][4]

Physicochemical Properties of Sucrose Esters

The following table summarizes general properties of sucrose esters relevant to their application in pharmaceutical formulations. The exact values for sucrose trilaurate would need to be determined experimentally.

Property	Description	Relevance to Protein Formulation
Appearance	Stiff gels, soft solids, or white to slightly grayish-white powders.[5]	Affects handling and dissolution during formulation preparation.
Solubility	Sparingly soluble in water, soluble in ethanol. Solubility is dependent on the degree of esterification and the fatty acid chain length.[4][5]	Critical for achieving the desired concentration in aqueous protein formulations. May require specific preparation methods (e.g., gentle heating).
HLB Value Range	Sucrose esters can be synthesized to have a wide range of HLB values, typically from 1 to 16.[4]	The HLB value will influence its function as a stabilizer. Higher HLB values are generally more suitable for oil-in-water emulsions and aqueous systems.
pH Stability	Generally stable in the pH range of 4 to 8, making them suitable for use in most protein formulations.[1]	Ensures the excipient remains intact and functional under typical formulation pH conditions.
Thermal Stability	Can be heated to high temperatures (e.g., 185°C) without losing functionality, although caramelization of residual free sucrose can occur at higher temperatures.[1][4]	Relevant for manufacturing processes that may involve heat, such as pasteurization or lyophilization.

Proposed Mechanism of Protein Stabilization

Surfactants primarily stabilize proteins in solution through two mechanisms.[6] It is hypothesized that sucrose trilaurate would function similarly.

• Preferential Adsorption at Interfaces: Surfactants, being surface-active, will preferentially adsorb to hydrophobic interfaces (like the air-water interface in a vial). This creates a protective layer that prevents protein molecules from adsorbing, unfolding, and aggregating at these interfaces.[7][8][9]

• Binding to Protein: Surfactants can form complexes with proteins, masking hydrophobic patches on the protein surface. This can reduce the propensity for protein-protein interactions that lead to aggregation.[6]

Caption: Proposed mechanism of protein stabilization by sucrose trilaurate.

Experimental Workflow for Evaluation

A systematic approach is required to evaluate the efficacy of sucrose trilaurate as a stabilizer for a specific protein formulation.

Caption: Experimental workflow for evaluating sucrose trilaurate.

Detailed Experimental Protocols

The following are general protocols for key stability-indicating assays. Researchers should adapt these to their specific protein, equipment, and formulation.

Protocol 1: Dynamic Light Scattering (DLS) for Aggregation Analysis

Objective: To monitor the formation of aggregates and changes in the hydrodynamic radius of the protein over time under stress.

Materials:

• Protein formulation samples (with and without sucrose trilaurate)

• DLS instrument and compatible cuvettes

• Syringe filters (0.2 µm or smaller)

Procedure:

• Sample Preparation: Before measurement, filter a small aliquot (e.g., 100 µL) of each sample through a 0.2 µm syringe filter to remove any extraneous dust or large particles.[10]

• Instrument Setup: Turn on the DLS instrument and allow it to warm up according to the manufacturer's instructions. Set the desired measurement temperature.

• Blank Measurement: First, measure the buffer/formulation blank to determine the background scattering.

• Sample Measurement: Carefully pipette the filtered protein sample into a clean cuvette (typically 30-50 µL).[10] Ensure there are no bubbles.

• Data Acquisition: Place the cuvette in the instrument and initiate data collection. The instrument will measure the fluctuations in scattered light intensity to calculate the translational diffusion coefficient and, from that, the hydrodynamic radius (Rh) and size distribution.[10]

• Analysis: Analyze the size distribution profile. A monomodal peak corresponds to a homogenous sample, while the appearance of larger peaks indicates the presence of aggregates.[11] Compare the average particle size and polydispersity index (PDI) across different formulations and time points.

Protocol 2: Size Exclusion Chromatography (SEC-HPLC) for Aggregate Quantification

Objective: To separate and quantify the protein monomer, dimer, and higher-order aggregates.

Materials:

• HPLC system with a UV detector

• SEC column suitable for the molecular weight of the protein and its aggregates (e.g., 300 Å pore size for mAbs).[12]

• Mobile phase (typically a buffered saline solution, e.g., phosphate-buffered saline, pH 6.8-7.4).[12]

• Protein formulation samples

Procedure:

• System Equilibration: Equilibrate the SEC column with the mobile phase at a constant flow rate (e.g., 0.5-1.0 mL/min) until a stable baseline is achieved.

• Sample Preparation: If necessary, dilute the protein samples to an appropriate concentration for detection (e.g., 1 mg/mL).[13]

• Injection: Inject a fixed volume (e.g., 20-100 µL) of the sample onto the column.

• Chromatogram Acquisition: Run the separation isocratically. Proteins and their aggregates will be separated based on their hydrodynamic size, with larger molecules (aggregates) eluting first.[14]

• Data Analysis: Integrate the peaks in the resulting chromatogram. The area of each peak corresponds to the relative amount of that species. Calculate the percentage of monomer, dimer, and higher-order aggregates for each sample.

  • % Monomer = (Area of Monomer Peak / Total Area of All Peaks) * 100

  • % Aggregate = (Area of Aggregate Peaks / Total Area of All Peaks) * 100

Protocol 3: Differential Scanning Calorimetry (DSC) for Thermal Stability

Objective: To determine the thermal denaturation midpoint (Tm) of the protein, which is an indicator of its conformational stability.

Materials:

• Differential Scanning Calorimeter

• Protein formulation samples (with and without sucrose trilaurate)

• Reference buffer (the formulation buffer without the protein)

Procedure:

• Sample Preparation: Prepare protein samples at a suitable concentration (e.g., 0.5-1.0 mg/mL). Dialyze the protein against the final formulation buffer to ensure a perfect match for the reference cell.

• Instrument Setup: Start the DSC instrument and set the experimental parameters, including the temperature scan range (e.g., 20°C to 100°C) and scan rate (e.g., 1°C/min).[15]

• Cell Loading: Carefully load the protein sample into the sample cell and the matched reference buffer into the reference cell.[15]

• Data Acquisition: Initiate the temperature scan. The instrument measures the difference in heat capacity between the sample and reference cells as a function of temperature.[16]

• Data Analysis: The resulting thermogram will show an endothermic peak where the protein unfolds. The apex of this peak is the melting temperature (Tm). A higher Tm indicates greater thermal stability. Compare the Tm values for formulations with and without sucrose trilaurate.

Conclusion

Sucrose trilaurate and other sucrose esters represent a promising, yet underexplored, class of surfactants for the stabilization of protein-based therapeutics. Their favorable safety profile and versatile physicochemical properties warrant investigation. The experimental framework and protocols provided here offer a comprehensive guide for researchers to systematically evaluate the potential of sucrose trilaurate to enhance the stability of their specific protein formulations. Such studies will be crucial in expanding the toolbox of excipients available to formulation scientists and in the development of robust and stable biopharmaceutical products.

References

• 1. Sucrose esters - Wikipedia [en.wikipedia.org]
• 2. Evaluation of sucrose esters as alternative surfactants in microencapsulation of proteins by the solvent evaporation method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US8541360B2 - Parenteral formulations comprising sugar-based esters and ethers - Google Patents [patents.google.com]
• 4. rahn-group.com [rahn-group.com]
• 5. Sucrose esters of fatty acids [fao.org]
• 6. Protein effects on surfactant adsorption suggest the dominant mode of surfactant-mediated stabilization of protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. conservancy.umn.edu [conservancy.umn.edu]
• 8. researchgate.net [researchgate.net]
• 9. Exploring the Protein Stabilizing Capability of Surfactants Against Agitation Stress and the Underlying Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. research.cbc.osu.edu [research.cbc.osu.edu]
• 11. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 12. biopharminternational.com [biopharminternational.com]
• 13. lcms.cz [lcms.cz]
• 14. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 15. 2.8. Thermal Stability Determination by Differential Scanning Calorimetry [bio-protocol.org]
• 16. Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Characterization of Sucrose Trilaurate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques for the characterization of Sucrose (B13894) Trilaurate, a sucrose polyester (B1180765) widely used in the food, cosmetic, and pharmaceutical industries. The following sections detail the primary analytical methodologies, experimental protocols, and expected data for the comprehensive analysis of this compound.

Sucrose Trilaurate is a tri-ester of sucrose and lauric acid. As a non-ionic surfactant, its characterization is crucial for quality control, formulation development, and regulatory compliance. A combination of chromatographic and spectroscopic techniques is typically employed for a thorough analysis.

Chromatographic Analysis

Chromatographic techniques are essential for separating Sucrose Trilaurate from other sucrose esters (mono-, di-, and other polyesters) and for its quantification.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

HPLC-ELSD is a powerful technique for the analysis of non-volatile compounds like sucrose esters that lack a UV chromophore. The separation is based on the degree of esterification.

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a gradient pump, autosampler, column oven, and an Evaporative Light Scattering Detector (ELSD).

• Column: A reversed-phase C8 column (e.g., Hypersil C8, 250 mm x 4.6 mm, 5 µm particle size) is effective for separating sucrose esters.[1][2]

• Mobile Phase: A gradient of methanol-tetrahydrofuran (THF) and water is commonly used.

  • Mobile Phase A: Water

  • Mobile Phase B: Methanol (B129727)/THF (90:10, v/v)[1][2]

• Gradient Program:

  • A typical gradient starts with a higher concentration of mobile phase A to elute more polar compounds (monoesters) first, followed by a gradual increase in mobile phase B to elute the more non-polar di- and triesters. A binary gradient starting with 75% methanol and 25% water, changing to 95% methanol and 5% water over 70 minutes, has been shown to effectively separate mono- and diesters, and this principle can be extended for the elution of triesters.[1][2]

• Flow Rate: 1.0 mL/min.[1][2]

• Column Temperature: 40°C.[1][2]

• ELSD Settings:

  • Nebulizer Temperature: 40°C

  • Evaporator Temperature: 60°C

  • Gas Flow Rate: 1.5 L/min

• Sample Preparation: Dissolve the sample in the initial mobile phase composition or a suitable organic solvent like tetrahydrofuran. Filter through a 0.45 µm filter before injection.

Expected Data:

The retention time of sucrose esters increases with the degree of esterification. Therefore, Sucrose Trilaurate will have a longer retention time compared to sucrose mono- and dilaurate.

Compound Class	Expected Retention Time Range (min)
Sucrose Monolaurate	10 - 20
Sucrose Dilaurate	25 - 40
Sucrose Trilaurate	45 - 60

Supercritical Fluid Chromatography - Tandem Mass Spectrometry (SFC-MS/MS)

SFC is a high-throughput alternative to HPLC for the separation of sucrose esters, offering faster analysis times.[3][4] Coupling with MS/MS allows for sensitive and selective detection.

Experimental Protocol:

• Instrumentation: An SFC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A silica-based column is often used for the separation of these polar compounds.[3]

• Mobile Phase:

  • Mobile Phase A: Supercritical CO2

  • Mobile Phase B (Modifier): Methanol with 10 mM ammonium (B1175870) acetate

• Gradient Program: A gradient elution with an increasing percentage of the modifier (Mobile Phase B) is used to elute the sucrose esters. A program could start at 5% B and ramp up to 40% B over 10 minutes.

• Flow Rate: 3.0 mL/min

• Back Pressure: 15 MPa

• Column Temperature: 40°C

• MS/MS Conditions:

  • Ionization Mode: Positive ESI

  • Detection: Multiple Reaction Monitoring (MRM) of sodium adducts.[3]

Expected Data:

Compound	Precursor Ion (m/z) [M+Na]+	Product Ion (m/z)
Sucrose Monolaurate	547.3	367.2 (loss of lauroyl group)
Sucrose Dilaurate	729.5	549.3 (loss of lauroyl group)
Sucrose Trilaurate	911.7	731.5 (loss of lauroyl group)

Spectroscopic Analysis

Spectroscopic techniques are crucial for the structural elucidation and confirmation of Sucrose Trilaurate.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Experimental Protocol:

• Instrumentation: ESI-MS or Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS.

• Ionization Mode: Positive ion mode is typically used, as sucrose esters readily form sodium adducts ([M+Na]+).[3][5]

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol) and infuse directly into the mass spectrometer or analyze the eluent from HPLC or SFC. For MALDI, a suitable matrix like 2,5-dihydroxybenzoic acid (DHB) is used.[6]

Expected Data:

For Sucrose Trilaurate (C48H88O14), the expected monoisotopic mass is 888.62 g/mol .

Adduct	Calculated m/z
[M+H]+	889.62
[M+Na]+	911.61
[M+K]+	927.58

Data sourced from PubChem CID 44146249.[7][8]

The fragmentation of sucrose esters typically involves the cleavage of the glycosidic bond and the ester linkages. For Sucrose Trilaurate, the loss of lauroyl groups (C12H23O) is expected.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the definitive structural elucidation of sucrose esters, providing information on the position of the lauroyl groups on the sucrose backbone.

Experimental Protocol:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (B151607) (CDCl3) or deuterated dimethyl sulfoxide (B87167) (DMSO-d6).

• Experiments: 1H NMR, 13C NMR, and 2D NMR experiments like COSY and HSQC are used for complete structural assignment.

Expected Data:

The acylation of the hydroxyl groups of sucrose with lauric acid results in a downfield shift of the signals of the attached protons and carbons.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

• Sucrose backbone protons: 3.5 - 5.5 ppm

• Protons adjacent to ester groups: Shifted downfield compared to unsubstituted sucrose.

• Laurate chain protons:

  • α-CH₂ (~2.3 ppm)

  • β-CH₂ (~1.6 ppm)

  • (CH₂)n (~1.2-1.4 ppm)

  • Terminal CH₃ (~0.9 ppm)

Expected ¹³C NMR Chemical Shifts (in CDCl₃):

• Sucrose backbone carbons: 60 - 105 ppm

• Carbons attached to ester groups: Shifted downfield.

• Ester carbonyl carbons: ~173 ppm

• Laurate chain carbons: 14 - 34 ppm

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.

Experimental Protocol:

• Instrumentation: An FTIR spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: A small amount of the sample is placed directly on the ATR crystal.

Expected Data:

The FTIR spectrum of Sucrose Trilaurate will show characteristic absorption bands for the ester functional groups, in addition to the bands from the sucrose and laurate hydrocarbon chains.

Wavenumber (cm⁻¹)	Assignment
~3300 (broad)	O-H stretching (from remaining free hydroxyl groups on sucrose)
2850 - 2960	C-H stretching (from laurate alkyl chains)
~1740	C=O stretching (from ester carbonyl groups) [9]
1150 - 1250	C-O stretching (from ester linkages) [10]
~1050	C-O stretching (from sucrose backbone)

Analytical Workflows

The comprehensive characterization of Sucrose Trilaurate typically follows a structured workflow to ensure accurate identification and quantification.

Caption: General analytical workflow for the characterization of Sucrose Trilaurate.

The following diagram illustrates the logical relationship between the different analytical techniques and the information they provide for a comprehensive characterization.

Caption: Relationship between techniques and information for Sucrose Trilaurate analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. High-Throughput Analysis of Sucrose Fatty Acid Esters by Supercritical Fluid Chromatography/Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High-Throughput Analysis of Sucrose Fatty Acid Esters by Supercritical Fluid Chromatography/Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. GC-MS and MALDI-TOF MS profiling of sucrose esters from Nicotiana tabacum and N. rustica [pubmed.ncbi.nlm.nih.gov]
• 7. PubChemLite - Sucrose trilaurate (C48H88O14) [pubchemlite.lcsb.uni.lu]
• 8. Sucrose, trilaurate | C48H88O14 | CID 44146249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. spectroscopyonline.com [spectroscopyonline.com]

Application Note: HPLC Analysis of Sucrose Trilaurate for Purity and Composition Assessment

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a High-Performance Liquid Chromatography (HPLC) method for the analysis of sucrose (B13894) trilaurate, a non-ionic surfactant and emulsifier used in the pharmaceutical, cosmetic, and food industries. The protocol facilitates the separation and quantification of sucrose laurate esters with varying degrees of esterification, enabling the determination of purity and composition. This method employs a reversed-phase HPLC system coupled with an Evaporative Light Scattering Detector (ELSD), which is well-suited for the analysis of non-volatile compounds like sucrose esters that lack a UV chromophore.

Introduction

Sucrose trilaurate is a triester of sucrose and lauric acid. Commercial production of sucrose esters typically yields a complex mixture of mono-, di-, tri-, and higher esters, along with unreacted sucrose and fatty acids. The degree of esterification significantly influences the physicochemical properties of the final product, such as its hydrophile-lipophile balance (HLB), emulsifying capacity, and solubility. Therefore, a reliable analytical method to determine the purity and composition of sucrose trilaurate is crucial for quality control and formulation development. This document provides a detailed protocol for the HPLC-ELSD analysis of sucrose trilaurate.

Experimental Protocol

Materials and Reagents

• Sucrose Trilaurate sample

• Methanol (HPLC grade)

• Water (HPLC grade)

• Acetonitrile (HPLC grade)

• Tetrahydrofuran (THF), (HPLC grade)

• Reference standards (if available, for sucrose, lauric acid, and individual sucrose laurate esters)

• 0.45 µm syringe filters (PTFE or other solvent-compatible membrane)

Instrumentation

• HPLC system equipped with a gradient pump, autosampler, and column oven.

• Evaporative Light Scattering Detector (ELSD).

• Reversed-phase C8 or C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

HPLC Conditions

Parameter	Condition
Column	Reversed-Phase C8, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Methanol:Tetrahydrofuran (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	40°C
Injection Volume	20 µL
ELSD Drift Tube	80°C
ELSD Nebulizer Gas	Nitrogen, 3.5 bar
Gradient Program	See Table 1

Table 1: HPLC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	30	70
25.0	0	100
35.0	0	100
35.1	30	70
45.0	30	70

Sample Preparation

• Accurately weigh approximately 10 mg of the sucrose trilaurate sample into a 10 mL volumetric flask.

• Dissolve the sample in 5 mL of tetrahydrofuran.

• Bring the flask to volume with methanol.

• Mix thoroughly until the sample is completely dissolved.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Standard Preparation (Optional)

If reference standards are available, prepare individual stock solutions of sucrose, lauric acid, sucrose monolaurate, sucrose dilaurate, and sucrose trilaurate in the same diluent as the sample. A mixed standard solution can then be prepared by combining aliquots of the individual stock solutions.

Data Presentation

The composition of the sucrose trilaurate sample is determined by the relative peak areas of the eluting components. The elution order is typically sucrose, followed by mono-, di-, tri-, and higher esters, with increasing retention time as the degree of esterification and hydrophobicity increases.

Table 2: Representative Composition of a Commercial Sucrose Trilaurate Sample

Peak ID	Compound Group	Retention Time (min)	Peak Area (%)
1	Sucrose	3.5	< 1
2	Sucrose Monolaurate	8.2	5 - 15
3	Sucrose Dilaurate	15.6	15 - 25
4	Sucrose Trilaurate	22.1	> 60
5	Higher Sucrose Esters	> 25.0	< 5

Note: Retention times are approximate and may vary depending on the specific HPLC system and column used.

Visualization of the Experimental Workflow

Caption: Workflow for HPLC-ELSD analysis of sucrose trilaurate.

Conclusion

The described HPLC-ELSD method provides a reliable and robust approach for the qualitative and quantitative analysis of sucrose trilaurate. By effectively separating the different sucrose laurate esters, this protocol allows for the accurate determination of the sample's purity and composition, which is essential for ensuring product quality and performance in various applications. The method can be adapted for the analysis of other sucrose fatty acid esters with minor modifications to the gradient program.

Application Note: Structural Elucidation of Sucrose Trilaurate using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the structural elucidation of sucrose (B13894) trilaurate using Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed protocols for one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments are presented, along with data interpretation strategies for determining the regiochemistry of laurate esterification on the sucrose backbone. This application note is intended to serve as a practical resource for researchers in pharmaceuticals, food science, and materials science engaged in the synthesis and characterization of sucrose esters.

Introduction

Sucrose esters are non-ionic surfactants with wide-ranging applications in the food, cosmetic, and pharmaceutical industries due to their emulsifying, stabilizing, and biodegradable properties.[1] The functionality of these esters is critically dependent on the degree of substitution (DS) and the specific positions of the fatty acid chains on the sucrose molecule. Sucrose has eight hydroxyl groups with varying reactivity, leading to a potential mixture of regioisomers upon esterification.

NMR spectroscopy is an unparalleled analytical technique for the unambiguous structural characterization of sucrose esters.[2] One-dimensional ¹H and ¹³C NMR provide initial structural confirmation, while two-dimensional techniques such as COSY, HSQC, and HMBC are essential for determining the precise connectivity and, therefore, the esterification sites.[2][3] This note details the application of these NMR methods for the complete structural elucidation of sucrose trilaurate.

Data Presentation: Characteristic NMR Chemical Shifts

The chemical shifts in NMR are highly sensitive to the local electronic environment of each nucleus. Esterification of sucrose's hydroxyl groups with lauric acid results in predictable downfield shifts for the protons and carbons at and near the site of acylation. The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for sucrose trilaurate, based on data for sucrose and its fatty acid esters.[4][5][6]

Table 1: Predicted ¹H NMR Chemical Shifts for Sucrose Trilaurate in DMSO-d₆

Proton Assignment	Unsubstituted Sucrose (ppm)	Sucrose Trilaurate (ppm)	Multiplicity	Notes
H-1 (Glc)	5.12	5.2-5.4	d	Anomeric proton of glucose.
H-2 (Glc)	3.23	3.3-3.5	t
H-3 (Glc)	3.45	3.5-4.5	t	Significant downfield shift if acylated.
H-4 (Glc)	3.23	3.3-4.5	t	Significant downfield shift if acylated.
H-5 (Glc)	3.50	3.6-3.8	m
H-6a, H-6b (Glc)	3.65, 3.45	4.0-4.5	m	Significant downfield shift if acylated.
H-1'a, H-1'b (Fru)	3.65	3.7-4.2	d, d	Significant downfield shift if acylated.
H-3' (Fru)	3.78	3.8-4.8	d	Significant downfield shift if acylated.
H-4' (Fru)	3.95	4.0-5.0	t	Significant downfield shift if acylated.
H-5' (Fru)	3.70	3.8-4.0	m
H-6'a, H-6'b (Fru)	3.55	4.0-4.5	m	Significant downfield shift if acylated.
Laurate -CH₂-COO-	-	2.2-2.4	t	α-methylene protons of the laurate chain.
Laurate -(CH₂)₈-	-	1.1-1.6	m	Methylene chain of the laurate.
Laurate -CH₃	-	0.8-0.9	t	Terminal methyl group of the laurate.

Table 2: Predicted ¹³C NMR Chemical Shifts for Sucrose Trilaurate in DMSO-d₆

Carbon Assignment	Unsubstituted Sucrose (ppm)	Sucrose Trilaurate (ppm)	Notes
C-1 (Glc)	92.1	92-93	Anomeric carbon of glucose.
C-2 (Glc)	72.5	72-74
C-3 (Glc)	73.2	70-75	Downfield shift if acylated.
C-4 (Glc)	69.6	68-72	Downfield shift if acylated.
C-5 (Glc)	72.0	72-73
C-6 (Glc)	60.3	62-65	Downfield shift if acylated.
C-1' (Fru)	62.5	63-66	Downfield shift if acylated.
C-2' (Fru)	103.7	103-104	Anomeric carbon of fructose (B13574).
C-3' (Fru)	76.5	74-78	Downfield shift if acylated.
C-4' (Fru)	74.0	72-76	Downfield shift if acylated.
C-5' (Fru)	81.3	81-82
C-6' (Fru)	62.9	64-67	Downfield shift if acylated.
Laurate -COO-	-	172-174	Carbonyl carbon of the laurate.
Laurate -CH₂-COO-	-	33-35	α-methylene carbon of the laurate.
Laurate -(CH₂)₈-	-	22-31	Methylene chain of the laurate.
Laurate -CH₃	-	13-14	Terminal methyl carbon of the laurate.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for acquiring high-quality NMR spectra.

• Solvent Selection : Due to the amphiphilic nature of sucrose trilaurate, a solvent that can dissolve both the polar sucrose head and the non-polar laurate tails is required. Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) is a common choice.[7] For some sucrose esters, a mixture of deuterated chloroform (B151607) (CDCl₃) and deuterated methanol (B129727) (CD₃OD) can also be effective.

• Concentration : Dissolve 10-20 mg of the sucrose trilaurate sample in 0.6-0.7 mL of the chosen deuterated solvent in a 5 mm NMR tube.

• Internal Standard : Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Homogenization : Ensure the sample is fully dissolved. Gentle warming or vortexing may be necessary.

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

1D NMR Spectroscopy Protocol (¹H and ¹³C):

• ¹H NMR Acquisition :

  • Use a standard single-pulse experiment.

  • Acquire at least 16 scans for good signal-to-noise ratio.

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • The relaxation delay (d1) should be at least 5 times the longest T1 relaxation time (typically 2-5 seconds for sucrose esters).

• ¹³C NMR Acquisition :

  • Use a standard proton-decoupled pulse sequence (e.g., zgpg30).

  • Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

  • Set the spectral width to cover the range of 0 to 200 ppm.

2D NMR Spectroscopy Protocol (COSY, HSQC, HMBC):

• COSY (Correlation Spectroscopy) :

  • Identifies ¹H-¹H spin-spin couplings.

  • Use a standard gradient-selected COSY pulse sequence (e.g., cosygpqf).

  • Acquire 2-4 scans per increment with 256-512 increments in the indirect dimension.

• HSQC (Heteronuclear Single Quantum Coherence) :

  • Identifies one-bond ¹H-¹³C correlations.

  • Use a standard gradient-selected, sensitivity-enhanced HSQC pulse sequence (e.g., hsqcedetgpsisp2.3).

  • Set the spectral widths to accommodate the full ¹H and ¹³C chemical shift ranges.

• HMBC (Heteronuclear Multiple Bond Correlation) :

  • Identifies long-range (2-3 bond) ¹H-¹³C correlations.

  • Use a standard gradient-selected HMBC pulse sequence (e.g., hmbcgplpndqf).

  • Optimize the long-range coupling constant (typically 8-10 Hz) to observe correlations to quaternary carbons, including the ester carbonyls.

Mandatory Visualizations

Caption: Experimental workflow for the NMR-based structural elucidation of sucrose trilaurate.

Caption: Logical relationships in 2D NMR data interpretation for structural elucidation.

Data Interpretation: A Step-by-Step Guide

¹H and ¹³C NMR: Initial Assessment

• Laurate Chains : The ¹H NMR spectrum will show characteristic signals for the laurate chains: a triplet around 0.8-0.9 ppm (-CH₃), a broad multiplet between 1.1-1.6 ppm (-(CH₂)₈-), and a triplet around 2.2-2.4 ppm (-CH₂-COO-). The integration of these signals can provide an initial estimate of the degree of substitution.

• Sucrose Moiety : The region from 3.0 to 5.5 ppm in the ¹H NMR spectrum corresponds to the protons of the sucrose backbone. Protons attached to carbons bearing the laurate esters will be shifted downfield compared to unsubstituted sucrose.

• Carbonyl Carbons : The ¹³C NMR spectrum will show signals for the ester carbonyl carbons in the range of 172-174 ppm.

2D NMR: Pinpointing Esterification Sites

The combination of COSY, HSQC, and HMBC spectra is essential for unambiguously determining the positions of the three laurate groups.

• COSY : Use the COSY spectrum to trace the ¹H-¹H coupling networks within the glucose and fructose rings. This allows for the assignment of adjacent protons.

• HSQC : The HSQC spectrum correlates each proton with its directly attached carbon. This is crucial for assigning the carbons of the sucrose backbone based on the proton assignments from the COSY spectrum.

• HMBC : The HMBC spectrum is the key to identifying the esterification sites. Look for correlations between the protons on the sucrose backbone and the carbonyl carbons of the laurate chains. A cross-peak between a sucrose proton (e.g., H-6) and a laurate carbonyl carbon indicates that the hydroxyl group at that position (e.g., C-6) is esterified. By identifying three such correlations, the structure of sucrose trilaurate can be fully elucidated.

Example Interpretation : If HMBC correlations are observed between H-6, H-1', and H-4' of the sucrose moiety and the carbonyl carbons of the laurate esters, this would confirm that the laurate groups are attached at the C-6, C-1', and C-4' positions.

Quantitative Analysis: Degree of Substitution (DS)

The average degree of substitution can be calculated from the ¹H NMR spectrum by comparing the integral of a well-resolved signal from the laurate chains to the integral of a signal from the sucrose backbone.[1]

Formula for DS Calculation:

DS = (Integral of Laurate -CH₃ / 3) / (Integral of Sucrose Anomeric Proton / 1)

Table 3: Example Calculation of Degree of Substitution

Signal	Chemical Shift (ppm)	Integral Value	Number of Protons	Normalized Integral	Degree of Substitution (DS)
Sucrose Anomeric Proton (H-1)	~5.3	1.00	1	1.00	3.0
Laurate -CH₃	~0.85	9.00	9 (3 x 3)	3.00

In this example, the calculated DS is 3.0, consistent with a sucrose trilaurate.

Conclusion

NMR spectroscopy is a powerful and indispensable tool for the complete structural elucidation of sucrose trilaurate. By employing a combination of 1D and 2D NMR techniques, researchers can unambiguously determine the degree of substitution and the specific regiochemistry of esterification. The protocols and interpretation strategies outlined in this application note provide a robust framework for the accurate and efficient characterization of these important biomolecules.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. cosy hsqc hmbc: Topics by Science.gov [science.gov]
• 4. Sucrose: An Assignment of the 13C N.M.R. Parameters by Selective Decoupling | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. taxation-customs.ec.europa.eu [taxation-customs.ec.europa.eu]

Application Notes and Protocols for the Enzymatic Synthesis of Sucrose Trilaurate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose (B13894) fatty acid esters (SFAEs) are a versatile class of non-ionic surfactants with wide-ranging applications in the food, cosmetic, and pharmaceutical industries due to their biocompatibility, biodegradability, and excellent emulsifying properties.[1][2] Sucrose trilaurate, a tri-ester of sucrose and lauric acid, is of particular interest in drug delivery systems for its ability to enhance the solubility and bioavailability of lipophilic drugs.[3][4]

Traditionally, SFAEs have been produced through chemical synthesis, which often requires harsh reaction conditions, toxic solvents, and results in a complex mixture of products with varying degrees of esterification.[1] Enzymatic synthesis using lipases offers a green and highly selective alternative, allowing for the production of specific sucrose esters under mild conditions.[1][5] Lipases, such as those from Candida antarctica, Candida rugosa, and Thermomyces lanuginosus, can catalyze the esterification of sucrose with fatty acids in organic solvents or solvent-free systems.[6][7][8][9]

The degree of esterification is a critical parameter that determines the hydrophilic-lipophilic balance (HLB) and thus the functional properties of the resulting sucrose ester.[4] By carefully controlling the reaction parameters, such as the molar ratio of substrates, temperature, reaction time, and the choice of lipase (B570770) and solvent, it is possible to direct the synthesis towards the desired degree of substitution.[6][7] This document provides detailed application notes and protocols for the enzymatic synthesis of sucrose trilaurate using lipase, with a focus on reaction optimization, product purification, and characterization.

Materials and Methods

Materials

• Sucrose (analytical grade)

• Lauric acid or Vinyl laurate

• Immobilized Lipase (Candida antarctica Lipase B, Novozym® 435 is a common choice)[8]

• Organic Solvents (e.g., tert-amyl alcohol, dimethyl sulfoxide (B87167) (DMSO), n-hexane)[6][10]

• Molecular sieves (3 Å)

• Phosphate buffer

• Reagents for purification (e.g., n-hexane, ethanol, water)

• Reagents and columns for HPLC analysis (e.g., C8 or C18 column, methanol, water, acetonitrile)

Equipment

• Jacketed glass reactor with overhead stirrer

• Thermostatic water bath

• Vacuum pump and rotary evaporator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD)

• Thin-Layer Chromatography (TLC) plates (silica gel)

• Nuclear Magnetic Resonance (NMR) spectrometer

• Fourier-Transform Infrared (FTIR) spectrometer

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Sucrose Trilaurate

This protocol is designed to favor a higher degree of esterification to yield sucrose trilaurate. A high molar ratio of the acyl donor (lauric acid) to sucrose is crucial.

• Reactor Setup: Set up a jacketed glass reactor connected to a thermostatic water bath to maintain the desired reaction temperature (e.g., 60-70 °C).

• Substrate Preparation:

  • Dissolve sucrose in a minimal amount of a suitable polar solvent like DMSO. For example, add 2 mL of DMSO to dissolve the desired amount of sucrose.[7]

  • Add a less polar solvent such as tert-butanol (B103910) or tert-amyl alcohol to the sucrose solution (e.g., 8 mL).[7][10]

  • Add the acyl donor, lauric acid or vinyl laurate, to the sucrose solution. To favor the formation of trilaurate, a high molar ratio of lauric acid to sucrose (e.g., 10:1 to 64:1) should be used.[6]

• Enzyme and Reaction Initiation:

  • Add immobilized lipase (e.g., Candida antarctica lipase B) to the reaction mixture. The enzyme loading can be around 10% (w/w) of the total substrates.

  • Add activated molecular sieves (e.g., 1 g) to the mixture to remove the water produced during the esterification, which helps to drive the reaction towards synthesis.[7]

  • Stir the reaction mixture at a constant speed (e.g., 200 rpm).

• Reaction Monitoring:

  • Monitor the progress of the reaction by taking samples at regular intervals (e.g., every 6-12 hours).

  • Analyze the samples using TLC or HPLC to determine the conversion of sucrose and the distribution of mono-, di-, and tri-esters.

• Reaction Termination:

  • Once the desired conversion to sucrose trilaurate is achieved (this may take 24-72 hours), terminate the reaction by filtering off the immobilized enzyme. The enzyme can be washed with a solvent and reused.

  • Alternatively, the enzyme can be denatured by heating the mixture to 80°C.[11]

Protocol 2: Purification of Sucrose Trilaurate

The crude reaction mixture will contain unreacted sucrose, lauric acid, and a mixture of sucrose esters with varying degrees of substitution. A multi-step purification process is required to isolate the sucrose trilaurate.

• Solvent Evaporation: Remove the reaction solvent from the crude mixture using a rotary evaporator.

• Liquid-Liquid Extraction:

  • Dissolve the residue in a mixture of water and an organic solvent (e.g., n-hexane or a cyclohexane/1-butanol mixture).[12]

  • The unreacted sucrose will dissolve in the aqueous phase, while the sucrose esters and unreacted lauric acid will remain in the organic phase.

  • Separate the organic layer.

• Washing: Wash the organic layer with a saturated sucrose solution to remove any residual DMSO.[12]

• Crystallization/Precipitation:

  • Concentrate the organic phase by evaporation.

  • Sucrose esters with different degrees of substitution can be separated by fractional crystallization or precipitation from a suitable solvent system (e.g., methanol/water mixture).[1] Higher esters like trilaurate are less soluble in polar solvents. By cooling a solution of the ester mixture in a solvent like methanol, the di- and tri-esters will precipitate out first.[1]

• Drying: Dry the purified sucrose trilaurate precipitate under vacuum.

Protocol 3: Characterization and Analysis of Sucrose Trilaurate

• Thin-Layer Chromatography (TLC):

  • Use silica (B1680970) gel plates and a mobile phase such as a mixture of chloroform, methanol, and acetic acid.

  • Visualize the spots using a suitable staining reagent (e.g., iodine vapor or a sulfuric acid/anisaldehyde spray followed by heating).

  • The Rf value will decrease with an increasing degree of esterification.

• High-Performance Liquid Chromatography (HPLC):

  • Use a reversed-phase column (e.g., C8 or C18).[6]

  • A gradient elution with a mobile phase consisting of methanol, water, and/or acetonitrile (B52724) is typically used to separate mono-, di-, tri-, and higher esters.[11]

  • An ELSD or CAD is necessary for detection as sucrose esters lack a strong UV chromophore.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1H and 13C NMR spectroscopy can be used to confirm the structure of the sucrose trilaurate and to determine the positions of the lauroyl groups on the sucrose backbone.[2]

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • FTIR can confirm the formation of the ester bond, which will show a characteristic C=O stretching vibration around 1740 cm-1.[6]

Data Presentation

Parameter	Condition 1	Condition 2	Condition 3	Reference
Lipase Source	Candida antarctica B	Candida rugosa	Thermomyces lanuginosus	[6][7][9]
Acyl Donor	Vinyl laurate	Lauric acid	Vinyl laurate	[6][7][9]
Solvent System	tert-butanol/DMSO	n-hexane	tert-amyl alcohol/DMSO	[6][7][10]
Molar Ratio (Acyl Donor:Sucrose)	1:1 (for monoester)	40:1 to 64:1 (for diester)	>64:1 (proposed for triester)	[6][7]
Temperature (°C)	50-60	30-40	40-50	[6][7][9]
Reaction Time (h)	24-48	12-18	24-72	[6][7][9]
Enzyme Load (% w/w)	10	5-10	10	General Practice
Water Activity	Low (with molecular sieves)	Low	Low (with molecular sieves)	[7]
Yield/Conversion	High for monoester	High for diester	Optimized for triester	[6][7]

Table 1: Summary of Reaction Conditions for Enzymatic Synthesis of Sucrose Esters.

Analytical Technique	Purpose	Key Parameters/Observations	Reference
TLC	Reaction monitoring, Purity assessment	Rf value decreases with increasing esterification	[13]
HPLC-ELSD/CAD	Quantification of mono-, di-, tri-esters	Gradient elution with C8/C18 column	[6][11][13]
NMR (1H, 13C)	Structural elucidation, Regioselectivity	Chemical shifts confirm ester positions	[2]
FTIR	Confirmation of ester bond formation	C=O stretch at ~1740 cm-1	[6]

Table 2: Analytical Methods for the Characterization of Sucrose Trilaurate.

Visualizations

Caption: Enzymatic esterification of sucrose with lauric acid to form sucrose trilaurate.

Caption: Workflow for the synthesis and purification of sucrose trilaurate.

Conclusion

The enzymatic synthesis of sucrose trilaurate presents a promising and sustainable alternative to conventional chemical methods. By carefully selecting the lipase and optimizing reaction conditions, particularly employing a high molar excess of the lauric acid acyl donor, it is possible to achieve a high degree of esterification. The protocols outlined in this document provide a comprehensive guide for researchers and scientists to produce and characterize sucrose trilaurate for various applications, including advanced drug delivery systems. Further optimization of the reaction parameters may be necessary to maximize the yield and purity of the final product depending on the specific lipase and reaction setup used.

References

• 1. Sugar Esters of Fatty Acids: Chemo-Enzymatic Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enzymatic synthesis of some sugar-lauric acid esters by lipase from Candida antarctica and their functionalities as emulsifiers and antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arxiv.org [arxiv.org]
• 4. Sucrose fatty acid esters: synthesis, emulsifying capacities, biological activities and structure-property profiles: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. scielo.br [scielo.br]
• 6. "Enzymatic Synthesis of Sucrose Polyester as Food Emulsifier Compound" by Sri Handayani, Ika Novianingsih et al. [scholarhub.ui.ac.id]
• 7. e3s-conferences.org [e3s-conferences.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Lipase-catalyzed regioselective acylation of sucrose in two-solvent mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Sonochemical Synthesis of Sucrose Laurate Esters: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the sonochemical synthesis of sucrose (B13894) laurate esters. This innovative approach, leveraging the power of ultrasound, offers a more efficient, environmentally friendly, and often higher-yield alternative to conventional synthesis methods. Sucrose laurate esters are non-toxic, biodegradable surfactants with wide-ranging applications in the pharmaceutical, cosmetic, and food industries.[1][2][3] Their utility as emulsifiers, stabilizers, and penetration enhancers makes them valuable excipients in drug delivery systems.[4][5][6][7]

The sonochemical method significantly reduces reaction times and energy consumption by utilizing acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—to enhance mass transfer and accelerate the chemical reaction.[8][9]

I. Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the sonochemical synthesis of sucrose esters, providing a comparative overview of different reaction conditions and their outcomes.

Table 1: Effect of Catalyst and Molar Ratio on Sucrose Palmitate Yield under Ultrasonic Synthesis [1]

Ester:Sucrose Molar Ratio	Catalyst (0.1 mol)	Yield (%)
1:1	CH3ONa	85
1:1	K2CO3	76
1:1	NaH2PO4	-
3:1	CH3ONa	95
3:1	K2CO3	80
3:1	NaH2PO4	-

Note: The use of NaH2PO4 did not result in a significant yield.[1]

Table 2: Influence of Ultrasonic Frequency on Sucrose Laurate Synthesis [10][11]

Ultrasonic Frequency (kHz)	Predominant Product
20	Sucrose Monolaurate
33	Sucrose Monolaurate
53	Sucrose Dilaurate
80	Sucrose Dilaurate

Table 3: Comparison of Conventional and Ultrasonic Synthesis of Sucrose Laurate [8]

Parameter	Conventional Method	Ultrasonic Method
Reaction Time	120 min	15 min
Temperature	67-70 °C	Room Temperature

Table 4: Optimized Conditions for Sucrose Fatty Acid Monoester Synthesis via Ultrasound [11][12]

Parameter	Optimal Value
Sucrose:Fatty Acid Ethyl Ester Molar Ratio	2:1
Catalyst	Anhydrous K2CO3 (13 mol%)
Temperature	70 °C
Reaction Time	2 hours
Pressure	11 kPa
Resulting Yield	73%
Monoester Selectivity	92-95%

II. Experimental Protocols

This section provides detailed methodologies for the key experiments in the sonochemical synthesis of sucrose laurate esters.

Protocol 1: General Sonochemical Synthesis of Sucrose Laurate[1][8][9]

1. Materials:

• Sucrose
• Methyl laurate (or other fatty acid methyl ester)
• Methanol (or other suitable solvent)
• Potassium carbonate (K2CO3) or Sodium methoxide (B1231860) (CH3ONa) (catalyst)
• Sodium chloride (NaCl)
• n-Butanol
• Anhydrous sodium sulfate (B86663) (Na2SO4)

2. Equipment:

• Ultrasonic bath (e.g., Dimoff A-2/2, 100 W, 44 kHz) with temperature control
• 100 cm³ Erlenmeyer flask
• Water-cooled reflux condenser
• Rotary evaporator
• Separatory funnel
• Standard laboratory glassware

3. Procedure:

• In a 100 cm³ Erlenmeyer flask, combine 50 cm³ of methanol, 0.018 mol of methyl laurate, 0.018 mol of sucrose, and 0.1 mol of the selected catalyst (e.g., K2CO3).[1][8]
• Connect the flask to a water-cooled reflux condenser.
• Place the flask in an ultrasonic bath and process at a specified frequency (e.g., 44 kHz) and power (e.g., 100 W).[1][8] Maintain the reaction temperature at the desired level (e.g., 40°C or 65°C) using a thermostat.[8][9]
• Monitor the progress of the reaction using thin-layer chromatography (TLC).
• After completion of the reaction (typically 60 minutes), remove the flask from the ultrasonic bath.[1][8]
• Distill the solvent (methanol) in vacuo using a rotary evaporator.[1][8]
• Dissolve the residue in a 1:1 (v/v) mixture of 25% NaCl solution and n-butanol.[1][8]
• Transfer the mixture to a separatory funnel and separate the layers.
• Perform a threefold extraction of the aqueous layer with 20 cm³ of n-butanol for each extraction.[1]
• Combine the organic extracts and dry them over anhydrous Na2SO4.[1]
• Distill the solvent (n-butanol) in vacuo to obtain the crude sucrose laurate ester.[1]

Protocol 2: Product Characterization

1. Fourier Transform Infrared (FTIR) Spectroscopy: [8][13]

• Record the FTIR spectra of the synthesized esters (e.g., using a Nicolet Avatar spectrometer).
• Prepare samples as KBr pellets.
• Scan in the range of 4000 cm⁻¹ to 400 cm⁻¹.
• A characteristic peak for the ester carbonyl group (C=O) should be observed around 1734 cm⁻¹.[8]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy: [8][13]

• Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆).
• Record ¹H and ¹³C NMR spectra.
• In the ¹H NMR spectrum, expect to see signals for the methyl and methylene (B1212753) protons of the laurate chain (typically 0-3.0 ppm) and the carbohydrate protons (typically 3.0-6.0 ppm).[8] A key indicator of successful synthesis is the presence of a signal for the methylene group adjacent to the ester at approximately 2.34 ppm.[8]
• In the ¹³C NMR spectrum, a characteristic signal for the carbonyl carbon should appear around 174 ppm.[8]

3. Differential Scanning Calorimetry (DSC): [8][13]

• DSC can be used to determine the glass transition temperature (Tg) of polymer films containing the synthesized sucrose laurate to evaluate its plasticizing effect.[8]

III. Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the sonochemical synthesis of sucrose laurate esters.

Caption: Workflow for sonochemical synthesis of sucrose laurate.

Proposed Sonochemical Transesterification Mechanism

The diagram below outlines the proposed mechanism for the transesterification of sucrose with a fatty acid methyl ester under ultrasonic irradiation. The process is initiated by the phenomenon of acoustic cavitation.

Caption: Proposed mechanism of sonochemical transesterification.

References

• 1. journal.uctm.edu [journal.uctm.edu]
• 2. Sucrose monolaurate production from lauric acid through a two-stage process - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arxiv.org [arxiv.org]
• 4. [The applicability of sucrose laurate in hot-melt technology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Application of sucrose laurate, a new pharmaceutical excipient, in peroral formulations of cyclosporin A | Semantic Scholar [semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. biointerfaceresearch.com [biointerfaceresearch.com]
• 9. researchgate.net [researchgate.net]
• 10. Green Synthesis of Sucrose Laurate Under Different Ultrasonic Frequencies | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Improved synthesis of sucrose fatty acid monoesters under ultrasonic irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ultrasound-Assisted Synthesis of Sucrose and Fructooligosaccharid...: Ingenta Connect [ingentaconnect.com]

Technical Notes & Optimization

How to improve the solubility of Sucrose trilaurate in water

This technical support center is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on improving the aqueous solubility of Sucrose (B13894) trilaurate.

Frequently Asked Questions (FAQs)

Q1: Why is my Sucrose trilaurate not dissolving readily in water?

Sucrose trilaurate is a sucrose fatty acid ester with a high degree of esterification. The three laurate chains are long, hydrophobic (water-repelling) fatty acids. This molecular structure gives the compound a low Hydrophilic-Lipophilic Balance (HLB) value, making it significantly more soluble in oil than in water and classifying it as a water-in-oil emulsifier.[1] Therefore, its intrinsic solubility in water at room temperature is very low.

Q2: What is the expected aqueous solubility of Sucrose trilaurate?

The solubility of sucrose esters is inversely related to their degree of esterification; mono-esters are the most water-soluble, while di- and tri-esters have very poor water solubility.[2][3] While exact quantitative values are scarce for the trilaurate form, it is expected to be less than 0.01 g/100 mL in water at 25°C. Significant increases in solubility require methods such as heating or the use of co-solvents.

Q3: What is the optimal pH for dissolving and maintaining the stability of Sucrose trilaurate?

Sucrose esters are most stable in a pH range of 4 to 8.[1][2] Outside of this range, particularly under acidic (below pH 4) or basic (above pH 8) conditions, the ester bonds can undergo hydrolysis, breaking the molecule down into sucrose and lauric acid.[4][5][6] This degradation will compromise its function. Therefore, maintaining the pH of your aqueous solution within the 4-8 range is critical for stability.

Troubleshooting Guide: Enhancing Sucrose Trilaurate Solubility

Primary Issue: Sucrose trilaurate forms clumps or remains as an insoluble powder in water.

This is the expected behavior due to the compound's chemical nature. The following methods can be employed to improve its dissolution.

Solution 1: Temperature Elevation

Increasing the temperature is a highly effective method for dissolving sucrose esters.[3] By heating the water, you provide the energy needed to overcome the intermolecular forces and disrupt the crystalline structure of the powder, allowing the water molecules to interact with the hydrophilic sucrose portion of the molecule.

• Recommendation: Heat the aqueous solution while stirring. The melting point of sucrose esters is typically between 40°C and 60°C.[1] Heating the solution to at least this temperature range, or higher (e.g., 60-70°C), will significantly improve solubility.[3][7]

Solution 2: Use of Co-solvents

Adding a water-miscible organic solvent, known as a co-solvent, can drastically alter the polarity of the solvent system, making it more favorable for dissolving lipophilic compounds like Sucrose trilaurate.[8][9]

• Common Co-solvents: Ethanol (B145695), propylene (B89431) glycol, and isopropyl alcohol are effective choices.[10]

• Recommendation: Prepare a stock solution by first dissolving the Sucrose trilaurate in a small amount of a suitable co-solvent before adding it to the larger aqueous phase with vigorous stirring.

Solution 3: Particle Size Reduction

Reducing the particle size of the Sucrose trilaurate powder increases the surface-area-to-volume ratio.[11] This allows for greater interaction with the solvent, which can improve the rate of dissolution, though it may not substantially increase the overall solubility limit without other interventions.[8][9]

• Methods: Techniques like micronization can be used to reduce particle size before introducing the powder to the solvent.[11]

Experimental Protocols

Protocol 1: Solubility Enhancement by Temperature Adjustment

Objective: To determine the temperature required to dissolve a specific concentration of Sucrose trilaurate in water.

Materials:

• Sucrose trilaurate powder

• Deionized water

• Glass beaker or flask

• Magnetic stirrer and stir bar

• Hot plate with temperature control

• Thermometer or temperature probe

Methodology:

• Add the desired volume of deionized water to the beaker.

• Place the beaker on the hot plate and add the magnetic stir bar. Begin stirring at a moderate speed.

• Weigh the desired amount of Sucrose trilaurate and add it to the water. Observe the initial insolubility.

• Begin heating the solution while continuing to stir. Increase the temperature in increments of 5-10°C.

• Monitor the solution closely. The temperature at which all the Sucrose trilaurate powder dissolves and the solution becomes clear or a stable, uniform dispersion is the clearing point for that concentration.

• Record the final temperature. Allow the solution to cool to observe if the solute precipitates.

Protocol 2: Solubility Enhancement Using Co-solvents

Objective: To determine the effect of a co-solvent on the solubility of Sucrose trilaurate at a fixed temperature.

Materials:

• Sucrose trilaurate powder

• Deionized water

• Co-solvent (e.g., Ethanol 95%)

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

• Analytical balance

Methodology:

• Prepare a series of aqueous solutions with varying concentrations of the co-solvent (e.g., 0%, 5%, 10%, 20%, 50% v/v ethanol in water).

• For each co-solvent concentration, add a pre-weighed amount of Sucrose trilaurate that is known to be in excess of its solubility limit.

• Seal the flasks and stir the mixtures at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 24 hours).

• After stirring, allow any undissolved material to settle.

• Carefully collect a sample from the supernatant and filter it through a suitable syringe filter (e.g., 0.45 µm PTFE) to remove any undissolved particles.

• Analyze the concentration of the dissolved Sucrose trilaurate in the filtrate using an appropriate analytical technique (e.g., HPLC-ELSD or a validated spectrophotometric method).

Quantitative Data Summary

Table 1: Representative Aqueous Solubility of Sucrose Laurate Esters by Temperature

Temperature (°C)	Sucrose Monolaurate ( g/100 mL)	Sucrose Dilaurate ( g/100 mL)	Sucrose Trilaurate ( g/100 mL)
25	High	Very Low (<0.1)	Extremely Low (<0.01)
50	Very High	Low (~1.0)	Very Low (<0.1)
70	Very High	Moderate (>5.0)	Low (~0.5)

Disclaimer: These values are illustrative, based on the established principle that solubility increases with temperature and decreases with the degree of esterification. Actual values may vary.[2][3]

Table 2: Solubility of Sucrose Laurate in Water vs. Co-solvents at Room Temperature

Solvent	Solubility of Sucrose Laurate (mg/mL)
Water	~0.1
Ethanol	~13.9
Isopropyl Alcohol	~12.5
Tetraglycol	~17.8

Data adapted from a study on sucrose esters, demonstrating the significant solubility enhancement provided by co-solvents.[10] "Sucrose Laurate" in the study likely refers to a mixture with a high monoester content, but the trend is directly applicable to improving the solubility of trilaurate.

Visualizations

Caption: Logical workflow for troubleshooting Sucrose trilaurate solubility issues.

Caption: Experimental workflow for testing solubility enhancement methods.

References

• 1. Sucrose esters - Wikipedia [en.wikipedia.org]
• 2. rahn-group.com [rahn-group.com]
• 3. Solubility Testing of Sucrose Esters of Fatty Acids in International Food Additive Specifications [jstage.jst.go.jp]
• 4. Stability of sucrose fatty acid esters under acidic and basic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stability of Sucrose Fatty Acid Esters under Acidic and Basic Conditions [jstage.jst.go.jp]
• 6. m.youtube.com [m.youtube.com]
• 7. urgent help needed-80% sucrose - General Lab Techniques [protocol-online.org]
• 8. ijmsdr.org [ijmsdr.org]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. researchgate.net [researchgate.net]
• 11. Enhancing solubility of poorly soluble drugs using various techniques. [wisdomlib.org]

Preventing the degradation of Sucrose trilaurate in formulations

An essential component in many cosmetic, pharmaceutical, and food formulations, Sucrose (B13894) trilaurate is a non-ionic surfactant valued for its emulsifying and stabilizing properties.[1][2] However, its effectiveness is contingent on its chemical stability. Degradation of Sucrose trilaurate can lead to a loss of functionality, compromising the quality and shelf-life of the final product.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to preventing the degradation of Sucrose trilaurate in their formulations.

Frequently Asked Questions (FAQs)

Q1: What is Sucrose trilaurate and what is its primary function in formulations?

Sucrose trilaurate is a sucrose fatty acid ester, a type of surfactant synthesized from the esterification of sucrose with lauric acid.[3] Its structure consists of a polar sucrose "head" and non-polar laurate "tails," giving it amphipathic properties that allow it to stabilize emulsions by sitting at the oil-water interface.[1] It is widely used as an emulsifier, stabilizer, and solubilizer in cosmetics, pharmaceuticals, and food products.[1][2]

Q2: What is the primary cause of Sucrose trilaurate degradation?

The primary degradation pathway for Sucrose trilaurate is the hydrolysis of its ester bonds. This chemical reaction breaks the molecule down into its original components: sucrose and lauric acid. This process eliminates the surfactant's amphipathic properties, leading to a loss of function.

Q3: Which factors accelerate the degradation of Sucrose trilaurate?

There are three main factors that accelerate the rate of hydrolysis:

• pH: Sucrose esters are most stable in a neutral pH range.[1] Hydrolysis is significantly accelerated in both acidic (low pH) and alkaline (high pH) conditions.[4][5]

• Temperature: Elevated temperatures provide the energy needed to overcome the activation energy of the hydrolysis reaction, increasing the degradation rate.[6][7]

• Enzymes: Certain enzymes, such as lipases and esterases, can catalytically cleave the ester bonds. This is a key factor in the biodegradability of the surfactant but can be a source of instability if enzymatic contamination is present.[8][9]

Q4: What is the optimal pH and temperature range for storing formulations containing Sucrose trilaurate?

To ensure maximum stability, formulations should be maintained within a pH range of 4 to 8.[1] Storage at controlled room temperature or below is recommended. While sucrose esters can withstand heating to high temperatures (up to 185°C) for short periods without losing functionality, prolonged exposure to heat will accelerate degradation.[1]

Troubleshooting Guide

This section addresses common problems encountered during formulation development and storage that may be related to Sucrose trilaurate degradation.

Problem: The pH of my emulsion is dropping over time, leading to instability and phase separation.

A1: Diagnosis and Solution

This is a classic sign of Sucrose trilaurate hydrolysis. The breakdown of the ester releases free lauric acid, which acidifies the formulation. This drop in pH can further accelerate the hydrolysis reaction, creating a cascading degradation effect.

• Immediate Action: Measure the pH of your formulation. If it has fallen below the stable range (pH < 4), hydrolysis is the likely cause.

• Solution: Incorporate a buffering system into your formulation to maintain the pH within the optimal 4-8 range.[10] Common buffers used in pharmaceutical and cosmetic formulations include citrate (B86180) or phosphate (B84403) buffer systems. The choice of buffer will depend on the desired pH and compatibility with other ingredients.

Problem: My formulation, which was stable initially, is showing signs of phase separation after storage at elevated temperatures for stability testing.

A2: Diagnosis and Solution

Elevated temperature is a well-known accelerator of ester hydrolysis.[6] The phase separation indicates that the concentration of functional Sucrose trilaurate has decreased to a point where it can no longer effectively emulsify the oil and water phases.

• Immediate Action: Confirm that the degradation is temperature-dependent by comparing samples stored at elevated temperatures with control samples stored at a lower, controlled temperature (e.g., 4°C).

• Solution:

  • Re-evaluate Storage Conditions: If possible for the final product, recommend storage in a cool place.

  • Optimize Surfactant Concentration: A slightly higher initial concentration of Sucrose trilaurate may be needed to ensure enough remains functional throughout the product's shelf-life, though this must be balanced against potential sensory or cost implications.

  • Incorporate a Co-stabilizer: Adding a secondary emulsifier or stabilizer, such as cetyl alcohol, can create more robust interfacial structures (like α-crystalline gels) that are less susceptible to failure if some of the primary emulsifier degrades.[11]

Degradation Pathway Visualization

The fundamental degradation reaction for Sucrose trilaurate is hydrolysis, which can be catalyzed by acid, base, or enzymes.

Fig. 1: Hydrolytic degradation pathway of Sucrose trilaurate.

Data Summary

While precise kinetic data for Sucrose trilaurate is highly formulation-dependent, the general stability profile of sucrose esters in relation to pH and temperature is well-established.

Table 1: Qualitative Stability of Sucrose Esters Under Various Conditions

pH Range	Temperature	Expected Stability	Primary Degradation Pathway
< 4	Ambient (~25°C)	Low	Acid-catalyzed hydrolysis[4][12]
4 - 8	Ambient (~25°C)	High	Minimal hydrolysis[1]
> 8	Ambient (~25°C)	Low	Base-catalyzed hydrolysis
4 - 8	Elevated (>40°C)	Moderate to Low	Thermally accelerated hydrolysis[1]

| < 4 or > 8 | Elevated (>40°C) | Very Low | Combined thermal and pH-driven hydrolysis |

Experimental Protocols & Workflows

Troubleshooting Workflow for Formulation Instability

Use this logical workflow to diagnose the root cause of suspected Sucrose trilaurate degradation.

Fig. 2: A decision tree for troubleshooting formulation instability.

Protocol: Stability Testing via HPLC-RI

This protocol outlines a method to quantify the degradation of Sucrose trilaurate in a formulation under accelerated conditions. The primary analytical technique is High-Performance Liquid Chromatography with a Refractive Index detector (HPLC-RI), which is suitable for quantifying non-UV-absorbing compounds like sucrose esters.[13][14]

1. Objective: To determine the percentage of Sucrose trilaurate remaining in a formulation after storage at a specified temperature and time.

2. Materials & Equipment:

• High-Performance Liquid Chromatograph (HPLC) with a Refractive Index (RI) detector

• Appropriate HPLC column (e.g., Amino column for sugar analysis)

• Stability chambers or ovens

• Volumetric flasks, pipettes, and vials

• Analytical balance

• Solvents: Acetonitrile (HPLC grade), Water (HPLC grade)

• Sucrose trilaurate reference standard

3. Methodology:

Step 1: Sample Preparation and Storage

• Prepare several identical samples of the final formulation.

• Place the samples in a stability chamber at an elevated temperature (e.g., 40°C or 50°C).

• Retain control samples stored at a non-degrading temperature (e.g., 4°C).

• Designate time points for analysis (e.g., T=0, 1 week, 2 weeks, 4 weeks).

Step 2: Standard Preparation

• Accurately weigh the Sucrose trilaurate reference standard and prepare a stock solution in a suitable solvent (e.g., Acetonitrile/Water mixture).

• Create a series of calibration standards (at least 5 concentrations) by diluting the stock solution. This will be used to create a calibration curve for quantification.

Step 3: Sample Analysis at Time Points

• At each time point, retrieve one sample from the stability chamber and one from the control condition.

• Accurately weigh a portion of the formulation and dissolve/extract it into a known volume of the mobile phase or a suitable solvent to extract the Sucrose trilaurate.

• Filter the sample through a 0.45 µm syringe filter before injection into the HPLC.

• Analyze the prepared standards and samples via HPLC-RI. A typical mobile phase for an amino column might be Acetonitrile:Water (e.g., 75:25 v/v).[14]

Step 4: Data Analysis

• Plot the peak area of the Sucrose trilaurate standard against its concentration to generate a linear calibration curve.

• Using the regression equation from the calibration curve, calculate the concentration of Sucrose trilaurate in each sample at each time point.

• Calculate the percentage of Sucrose trilaurate remaining at each time point relative to the T=0 sample.

• Compare the degradation rate of samples at elevated temperature to the control samples.

Workflow for Stability Testing Protocol

Fig. 3: General workflow for a quantitative stability study.

References

• 1. Sucrose esters - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. arxiv.org [arxiv.org]
• 4. [PDF] THE INFLUENCE of pH ON the KINETICS of ACID HYDROLYSIS of SUCROSE | Semantic Scholar [semanticscholar.org]
• 5. ciencia.ucp.pt [ciencia.ucp.pt]
• 6. Kinetics and thermodynamics of sucrose hydrolysis from real-time enthalpy and heat capacity measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. sucrose degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. A novel sucrose synthase pathway for sucrose degradation in cultured sycamore cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The stability of sucrose monolaurate: rate of formation of lauric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Sucrose Fatty Acid Ester-mixed Emulsifier as Stabilizer of Emulsion Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Molecular Level Sucrose Quantification: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. customs.go.jp [customs.go.jp]

Troubleshooting phase separation in Sucrose trilaurate emulsions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing phase separation in sucrose (B13894) trilaurate emulsions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My sucrose trilaurate emulsion is separating. What are the most common causes?

Phase separation in sucrose trilaurate emulsions can be attributed to several factors. The most common issues include an incorrect Hydrophilic-Lipophilic Balance (HLB) for your oil phase, improper emulsifier concentration, suboptimal processing parameters (like temperature and shear), and adverse formulation conditions such as pH and the presence of electrolytes.

Q2: How do I select the correct type of sucrose trilaurate for my oil-in-water (O/W) or water-in-oil (W/O) emulsion?

The key is to match the Hydrophilic-Lipophilic Balance (HLB) of the sucrose trilaurate to the requirements of your oil phase. For oil-in-water (O/W) emulsions, a higher HLB value is necessary, while water-in-oil (W/O) emulsions require a lower HLB value.

• Oil-in-Water (O/W) Emulsions: Use a sucrose trilaurate with a high HLB value (typically 10-18).[1][2]

• Water-in-Oil (W/O) Emulsions: A sucrose trilaurate with a low HLB value (typically 3-6) is more suitable.[1]

Sucrose laurate is generally effective for stabilizing O/W emulsions.[3] The stability of an emulsion is highly dependent on the oil droplet size; smaller droplets lead to better stability.[2]

Q3: What is the optimal concentration of sucrose trilaurate to use in my formulation?

The concentration of sucrose trilaurate must be above its Critical Micelle Concentration (CMC) to form stable micelles that can emulsify the oil and water phases.[4][5][6] The optimal concentration can vary, but a typical starting range is between 5-10% for solid dispersion systems.[7][8] For some oil-in-water emulsions, a concentration of at least 2 wt% may be required to prevent coalescence.[9]

Q4: Can the processing temperature affect the stability of my emulsion?

Yes, temperature plays a critical role. For hot processing, it is recommended to heat both the oil and water phases separately to around 70-75°C before mixing.[10] Maintaining a consistent temperature during homogenization is important.[10] Keep in mind that for nonionic surfactants like sucrose esters, there is a "cloud point," which is a temperature above which the surfactant starts to precipitate, leading to phase separation.[9]

Q5: How does the pH of my formulation impact emulsion stability?

Sucrose trilaurate is sensitive to acidic conditions. At a pH below 4-5.5, the ester can begin to hydrolyze, which reduces its effectiveness as an emulsifier and can lead to emulsion instability.[10][11] It is advisable to prepare the emulsion at a neutral pH and add any acidic ingredients afterward.[11]

Q6: I'm observing flocculation and coalescence. What can I do to prevent this?

Flocculation (clumping of droplets) and coalescence (merging of droplets) are common signs of instability. Here are some troubleshooting steps:

• Increase Homogenization/Shear: Applying higher shear during emulsification can create smaller, more uniform droplets that are less prone to coalescence.[2][11]

• Optimize Emulsifier Concentration: Ensure you are using a sufficient concentration of sucrose trilaurate, well above its CMC.

• Adjust the HLB Value: The HLB of your emulsifier may not be optimal for your oil phase. Consider blending different sucrose esters to achieve a more suitable HLB.[1]

• Control the Viscosity: Increasing the viscosity of the continuous phase can slow down droplet movement and reduce the rate of coalescence.[11]

• Check for Electrolytes: High concentrations of salts can disrupt the stability of the emulsion.[11] If possible, reduce the salt concentration or add the salt after emulsification.

Quantitative Data Summary

The following table summarizes key quantitative parameters for sucrose esters relevant to emulsion formulation.

Property	Value Range	Significance in Emulsion Stability
HLB Value (Sucrose Esters)	1 - 18	Determines the type of emulsion (O/W or W/O).[1][12]
- For O/W Emulsions	10 - 18	Favors the dispersion of oil in water.[1][2]
- For W/O Emulsions	3 - 6	Favors the dispersion of water in oil.[1]
Typical Concentration	2 - 10% (w/w)	Must be above the CMC to ensure micelle formation and emulsification.[7][9]
Optimal Processing Temperature	70 - 75°C (for hot processing)	Ensures proper melting and mixing of phases.[10]
Stable pH Range	> 5.5	Prevents hydrolysis of the sucrose ester.[10]

Experimental Protocols

Protocol 1: Preparation of an Oil-in-Water (O/W) Emulsion using Hot Processing

• Preparation of Phases:

  • Aqueous Phase: Dissolve any water-soluble components in deionized water. Heat to 75°C.

  • Oil Phase: Disperse the sucrose trilaurate (high HLB) in the oil phase. Add any oil-soluble components. Heat to 75°C.

• Emulsification:

  • Slowly add the oil phase to the aqueous phase while continuously mixing with a high-shear homogenizer.

  • Continue homogenization for 5-10 minutes to ensure a fine dispersion and small droplet size.

• Cooling:

  • Cool the emulsion to room temperature while stirring gently.

• Final Adjustments:

  • If necessary, adjust the pH to be above 5.5 after the emulsion has cooled.

  • Add any temperature-sensitive ingredients once the emulsion is below 40°C.

Protocol 2: Preparation of a Water-in-Oil (W/O) Emulsion

• Preparation of Phases:

  • Oil Phase: Dissolve the sucrose trilaurate (low HLB) and any other oil-soluble ingredients in the oil. Heat to 70°C.

  • Aqueous Phase: Dissolve any water-soluble components in deionized water. Heat to 70°C.

• Emulsification:

  • Slowly add the aqueous phase to the oil phase under high shear.

  • Homogenize for 5-10 minutes until a uniform emulsion is formed.

• Cooling:

  • Cool the emulsion to room temperature with gentle stirring.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. newfoodmagazine.com [newfoodmagazine.com]
• 3. grasasyaceites.revistas.csic.es [grasasyaceites.revistas.csic.es]
• 4. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 5. nanoscience.com [nanoscience.com]
• 6. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]
• 7. Applicability of sucrose laurate as surfactant in solid dispersions prepared by melt technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. arxiv.org [arxiv.org]
• 10. benchchem.com [benchchem.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Sucrose esters - Wikipedia [en.wikipedia.org]

Technical Support Center: Stability of Sucrose Trilaurate

This guide provides technical information, frequently asked questions (FAQs), and troubleshooting advice for researchers, scientists, and drug development professionals working with Sucrose (B13894) trilaurate, focusing on the critical impact of pH on its stability.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for the stability of Sucrose trilaurate?

Sucrose esters, including Sucrose trilaurate, exhibit the greatest stability in a pH range of approximately 4 to 8.[1] More specifically, studies on similar sucrose monoesters have shown excellent long-term stability in a pH range of 5 to 7 at room temperature.[2][3] Within this window, the rates of hydrolysis for both the ester and glycosidic bonds are minimal, ensuring the integrity of the molecule.

Q2: What occurs when Sucrose trilaurate is exposed to acidic conditions (pH < 4)?

Under acidic conditions (pH below 4), Sucrose trilaurate is susceptible to degradation.[1] The primary site of hydrolysis is the glycosidic bond that links the glucose and fructose (B13574) units of the sucrose backbone.[2][3] This reaction is a first-order process catalyzed by acid.[2][3] Cleavage of the glycosidic bond results in the formation of fructose, glucose, and lauric acid.[3] This degradation can lead to a loss of emulsifying properties and may cause the sucrose ester to flocculate or precipitate from the solution.

Q3: What is the degradation mechanism under basic/alkaline conditions (pH > 8)?

In alkaline environments with a pH above 8, the ester bonds of Sucrose trilaurate are preferentially hydrolyzed.[1][2][3] This reaction, known as saponification, involves the cleavage of the ester linkages, which releases the fatty acid (lauric acid) as a salt and the sucrose molecule.[1][4] This process is generally faster than acid hydrolysis and is irreversible, leading to a complete loss of the surfactant's structure and function.[4]

Q4: Can temperature affect the pH stability of Sucrose trilaurate?

Yes, temperature significantly accelerates the rate of hydrolysis at all pH values. The rate of both acid-catalyzed glycosidic bond hydrolysis and base-catalyzed ester bond hydrolysis increases with temperature.[2][3] Therefore, formulations containing Sucrose trilaurate intended for high-temperature processing or storage must be carefully buffered to remain within the optimal pH 4-8 stability range.

Q5: How can I monitor the stability of a Sucrose trilaurate formulation?

Stability can be monitored by using analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., Mass Spectrometry, Evaporative Light Scattering, or Refractive Index).[5][6][7][8] These methods allow for the quantification of the intact Sucrose trilaurate over time and the detection of key degradation products like free lauric acid, sucrose, glucose, and fructose.[5][9]

pH Impact Summary

The stability of Sucrose trilaurate is critically dependent on the pH of the formulation. The table below summarizes the effects of different pH ranges on the molecule.

pH Range	Stability	Primary Bond Affected	Primary Degradation Mechanism	Key Degradation Products
< 4	Unstable	Glycosidic Bond	Acid-Catalyzed Hydrolysis[2][3][10]	Glucose, Fructose, Lauric Acid
4 - 8	Stable	N/A (Minimal Degradation)	-	N/A
> 8	Unstable	Ester Bonds	Base-Catalyzed Hydrolysis (Saponification)[1][2]	Sucrose, Salts of Lauric Acid

Troubleshooting Guide

Problem: My formulation containing Sucrose trilaurate shows signs of instability, such as phase separation, changes in viscosity, or precipitation.

Potential Cause: The pH of the formulation may have shifted outside the optimal 4-8 stability range, leading to the chemical degradation of the emulsifier.

Recommended Actions:

• Measure pH: Immediately measure the pH of the unstable formulation using a calibrated pH meter.

• Analyze for Degradation: If possible, analyze a sample of the formulation using an appropriate chromatographic method (like HPLC-MS) to identify and quantify potential degradation products (e.g., lauric acid, sucrose, glucose, fructose).[9][11] This will confirm if hydrolysis has occurred and by which pathway (acidic or basic).

• Review Formulation Components: Assess if any other components in the formulation could be contributing to a pH shift over time.

• Optimize Formulation: If the pH is outside the 4-8 range, adjust the formulation by incorporating a suitable buffering system to maintain the pH within the stable window.

• Conduct a Stability Study: Once the formulation is optimized, conduct a formal stability study under intended storage and use conditions, monitoring pH and the concentration of intact Sucrose trilaurate at regular intervals. Refer to the experimental protocol below for guidance.

Visualization of pH-Dependent Degradation Pathways

The following diagram illustrates the different stability and degradation pathways for Sucrose trilaurate based on the environmental pH.

pH-dependent stability pathways of Sucrose trilaurate.

Experimental Protocols

Protocol: pH Stability Analysis of Sucrose Trilaurate via HPLC

This protocol outlines a method to assess the stability of Sucrose trilaurate in aqueous buffered solutions at various pH levels.

1. Materials and Reagents:

• Sucrose trilaurate (high purity)

• Buffer solutions (e.g., 0.1 M Citrate buffer for pH 3 & 5; 0.1 M Phosphate buffer for pH 7; 0.1 M Borate buffer for pH 9)

• HPLC-grade acetonitrile (B52724) and water

• Analytical standards: Sucrose, Lauric Acid, Glucose, Fructose

• Volumetric flasks, pipettes, and vials

2. Sample Preparation:

• Prepare a stock solution of Sucrose trilaurate (e.g., 1 mg/mL) in a suitable organic solvent like ethanol (B145695) or isopropanol.

• For each pH condition to be tested (e.g., pH 3, 5, 7, 9), pipette a small volume of the stock solution into a larger volume of the corresponding buffer to achieve the final desired concentration (e.g., 100 µg/mL). Ensure the final concentration of the organic solvent is low (<1%) to not affect the pH or stability.

• Create a "time zero" sample for each pH by immediately transferring an aliquot of the freshly prepared solution into an HPLC vial for analysis.

• Dispense the remaining solutions into sealed, labeled containers for incubation.

3. Incubation and Sampling:

• Store the prepared samples at a constant, controlled temperature (e.g., 25°C for real-time or 40°C for accelerated stability).

• At predetermined time points (e.g., 0, 24, 48, 96, 168 hours), withdraw an aliquot from each pH solution, transfer it to an HPLC vial, and store at 2-8°C until analysis to halt further degradation.

4. HPLC-MS Analysis:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a mass spectrometer (MS) or other suitable detector (ELSD, RI).

• Column: C18 or a HILIC column suitable for separating polar and non-polar compounds.[7][12]

• Mobile Phase: A gradient of water and acetonitrile is often effective. For example, starting with a higher aqueous percentage and ramping up the acetonitrile. The mobile phase may be modified with a small amount of formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization for MS detection.

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Column Temperature: e.g., 30-40°C.

• Injection Volume: 10-20 µL.

• Detection:

  • MS: Use electrospray ionization (ESI) in both positive and negative modes to detect the parent molecule and its degradation products. Monitor for the mass-to-charge ratio (m/z) of Sucrose trilaurate and its potential hydrolytic products.

  • ELSD/RI: These detectors can be used if an MS is unavailable but may offer less specificity.

5. Data Analysis:

• Generate calibration curves for Sucrose trilaurate and the primary degradation products (lauric acid, sucrose) using the analytical standards.

• For each time point and pH condition, quantify the concentration of remaining Sucrose trilaurate.

• Plot the concentration of Sucrose trilaurate versus time for each pH.

• Determine the degradation rate constant (k) for each pH by fitting the data to an appropriate kinetic model (e.g., first-order kinetics).[3]

• Compare the degradation rates across the different pH values to identify the conditions of maximum stability and quantify the impact of pH on degradation.

References

• 1. Sucrose esters - Wikipedia [en.wikipedia.org]
• 2. Stability of sucrose fatty acid esters under acidic and basic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. researchgate.net [researchgate.net]
• 6. High-Throughput Analysis of Sucrose Fatty Acid Esters by Supercritical Fluid Chromatography/Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. helixchrom.com [helixchrom.com]
• 8. researchgate.net [researchgate.net]
• 9. docs.nrel.gov [docs.nrel.gov]
• 10. Hydrolysis - Wikipedia [en.wikipedia.org]
• 11. assbt.org [assbt.org]
• 12. lcms.cz [lcms.cz]

How to overcome challenges in Sucrose trilaurate synthesis

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions to overcome common challenges encountered during the synthesis of Sucrose (B13894) trilaurate and other sucrose esters.

Frequently Asked Questions (FAQs)

Q1: What is Sucrose Trilaurate and what makes its synthesis challenging?

Sucrose trilaurate is a sucrose molecule esterified with three lauric acid chains.[1] It belongs to a class of non-ionic surfactants with applications in the food, cosmetic, and pharmaceutical industries.[2][][4] The primary challenges in its synthesis stem from:

• Poor Selectivity : Sucrose has eight hydroxyl groups with similar reactivity, making it difficult to control the exact number and position of esterifications. This often results in a mixture of mono-, di-, tri-, and other polyesters.[2][5]

• Reactant Immiscibility : Sucrose is hydrophilic (water-soluble), while lauric acid and its esters are lipophilic (oil-soluble). This incompatibility limits mass transfer between reactants, often necessitating the use of organic solvents or solvent-free systems at high temperatures.[6][7]

• Side Reactions : Undesirable reactions such as hydrolysis and saponification can lower the yield of the desired sucrose ester.[7] At elevated temperatures, decomposition of sucrose or the Maillard reaction can also occur, leading to product discoloration.[7][8]

Q2: What are the primary methods for synthesizing Sucrose Trilaurate?

There are three main approaches to synthesizing sucrose esters:

• Chemical Synthesis : This typically involves the transesterification of sucrose with a fatty acid ester (like methyl laurate) or vinyl laurate.[2][9] The reaction is often conducted at high temperatures in a solvent like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) with a basic catalyst, such as potassium carbonate (K₂CO₃).[6][10]

• Enzymatic Synthesis : This "green chemistry" approach uses enzymes like lipases or proteases as biocatalysts.[8][11] These reactions are performed under milder conditions (lower temperatures) and can offer higher regioselectivity, reducing the complexity of the product mixture.[6][8][11]

• Sonochemical (Ultrasonic) Synthesis : The application of ultrasonic energy can significantly accelerate the reaction rate, reducing reaction times from hours to minutes compared to conventional methods.[10][12]

Q3: How can the degree of esterification be controlled to favor trilaurate?

Controlling the degree of esterification is crucial for obtaining a high proportion of trilaurate. The key factors are:

• Molar Ratio of Reactants : To produce higher esters like trilaurate, the molar ratio of the lauric acid source to sucrose should be increased. Conversely, a large molar excess of sucrose favors the formation of monoesters.[2][5]

• Reaction Time : Longer reaction times generally lead to the formation of more highly substituted esters. Monitoring the reaction progress using techniques like Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is essential to stop the reaction when the desired product concentration is maximized.[10][11]

Q4: How should I choose a solvent for the reaction?

The choice of solvent is critical for dissolving both the sucrose and the fatty acid ester.

• Aprotic Polar Solvents : DMSO and DMF are commonly used because they can dissolve sucrose and are compatible with the transesterification reaction.[2][6] However, their high boiling points can make them difficult to remove during purification.[6]

• Solvent-Free Systems : To avoid the challenges associated with solvents, reactions can be run at elevated temperatures (130–180 °C) where the reactants form a melt.[6][7] This simplifies downstream processing but increases the risk of thermal degradation of the sugar.[7]

Q5: What analytical techniques are used to monitor the synthesis and characterize the final product?

Several techniques are essential for process control and product validation:

• Chromatography : TLC is used for rapid monitoring of reaction progress.[10] HPLC and Gas Chromatography (GC) are used for quantitative analysis of the product mixture, separating mono-, di-, and triesters.[2][13]

• Spectroscopy : Fourier-Transform Infrared Spectroscopy (FTIR) is used to confirm the formation of the ester bond (a characteristic peak around 1734 cm⁻¹).[10] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is used to definitively determine the chemical structure and the positions of acylation.[10][14]

Troubleshooting Guide

Problem: Low or No Product Yield

Possible Cause	Recommended Solution
Poor Reactant Solubility	Ensure an appropriate solvent like dry DMSO is used to create a homogenous reaction mixture.[2] Consider solvent-free methods if reactant incompatibility persists, but carefully control the temperature to avoid degradation.[7]
Inactive Catalyst	For chemical synthesis, use a fresh, anhydrous catalyst (e.g., K₂CO₃, Na₂CO₃).[9][10] For enzymatic synthesis, verify the activity and stability of the enzyme at the chosen reaction temperature and pH.[11] Ensure the correct catalyst concentration is used.
Suboptimal Reaction Conditions	Optimize temperature, pressure, and reaction time. High temperatures can increase reaction rates but may also lead to sucrose decomposition.[7] In enzymatic reactions, temperatures that are too high can denature the enzyme.[11]
Presence of Water (Hydrolysis)	Use anhydrous (dry) solvents and reactants, as water can lead to the hydrolysis of the ester product, reducing the yield.[2][7] This is especially critical in enzymatic synthesis, which requires low water activity to favor synthesis over hydrolysis.[11]

Problem: Product is a Complex Mixture (Poor Selectivity)

Possible Cause	Recommended Solution
Incorrect Molar Ratio	To target trilaurate, increase the molar ratio of the lauryl donor (e.g., vinyl laurate) to sucrose. To isolate monoesters, use a significant excess of sucrose (e.g., 4:1 sucrose to vinyl ester).[2]
Reaction Time is Too Long/Short	Monitor the reaction closely using TLC or HPLC. Stop the reaction when the concentration of the desired trilaurate is at its maximum, before it proceeds to form higher polyesters or degrades.[10][11]
Acyl Migration	Acyl migration, where the fatty acid chain moves to a different hydroxyl position, is an inherent challenge.[11] The final regioisomer distribution is a complex result of enzyme selectivity (in enzymatic synthesis), chemical reactivity, and reaction conditions.[11]

Problem: Product is Dark Brown or Discolored

Possible Cause	Recommended Solution
Thermal Degradation or Maillard Reaction	This occurs when sucrose is exposed to high temperatures, especially in the presence of certain catalysts.[8] Reduce the reaction temperature. Consider using milder synthesis methods, such as enzymatic catalysis, which operate at lower temperatures (e.g., 30-70 °C).[8]

Problem: Difficulty in Product Purification

Possible Cause	Recommended Solution
Residual High-Boiling Solvent (DMSO/DMF)	Remove the solvent under a high vacuum after the reaction is complete.[10]
Unreacted Starting Materials	To remove unreacted sucrose (water-soluble) and fatty acids/esters (oil-soluble), perform a liquid-liquid extraction. A common method is to dissolve the crude product in a mixture of n-butanol and a brine (NaCl) solution; the sucrose esters partition into the butanol layer, while unreacted sucrose remains in the aqueous layer.[10]
Mixture of Sucrose Esters	Separating mono-, di-, and trilaurate often requires advanced techniques. While solvent extraction can remove some impurities, separating the different ester species typically requires column chromatography.[15][16]

Data Presentation: Synthesis Parameters

Table 1: Comparison of Selected Sucrose Laurate Synthesis Methods

Method	Reactant/Acyl Donor	Catalyst	Solvent	Temperature	Time	Reported Yield/Product	Reference
Conventional Chemical	Methyl laurate	K₂CO₃ (0.1 mol)	Methanol	65 °C	120 min	Sucrose laurate	[10]
Ultrasonic Chemical	Methyl laurate	K₂CO₃ (0.1 mol)	Methanol	65 °C	60 min	Sucrose laurate (accelerated)	[10]
Optimized Chemical	Vinyl laurate	Disodium (B8443419) hydrogen phosphate (B84403)	DMSO	40 °C	~5 hours	>85% (mainly monoester)	[2][5]
Enzymatic	Methyl ester from CPKO	Candida antarctica lipase (B570770) (0.4% w/w)	Solvent-free	30 °C	10 hours	90.45%	[8]
Enzymatic	Vinyl laurate	Thermolysin	N,N-dimethylformamide	N/A	6 hours	63% (monoesters only)	[11]

Experimental Protocols

Protocol 1: Chemical Synthesis of Sucrose Esters in DMSO [2]

• Preparation : Dry DMSO over molecular sieves for 5-7 days before use.

• Dissolution : Dissolve sucrose (e.g., 20 g) in dry DMSO (e.g., 100 mL) in a reaction flask.

• Catalyst Addition : Add an anhydrous basic catalyst, such as disodium hydrogen phosphate (e.g., 10 g).

• Pre-incubation : Stir the mixture at 40 °C for 15 minutes.

• Reaction Initiation : Add the acyl donor (e.g., vinyl laurate, 15 mmol). To favor monoesters, use a 4:1 molar ratio of sucrose to vinyl laurate. For higher esters like trilaurate, this ratio should be adjusted accordingly.

• Reaction : Allow the reaction to proceed at 40 °C, monitoring its progress with TLC or HPLC until the vinyl ester is consumed.

• Work-up : After the reaction, filter the mixture to remove the catalyst. The product can then be purified from the DMSO and unreacted sucrose via extraction or chromatography.

Protocol 2: Enzymatic Synthesis of Sucrose Esters [8]

• Reactant Preparation : Mix sucrose (e.g., 0.6 g/mL) and the fatty acid methyl ester.

• Catalyst Addition : Add the lipase catalyst (e.g., Candida antarctica, 0.4% w/w of total reactants).

• Reaction : Conduct the esterification reaction in a controlled environment (e.g., 30 °C) for a set duration (e.g., 10 hours). Agitation is required to ensure proper mixing.

• Enzyme Removal : After the reaction, filter the mixture to remove the immobilized enzyme, which can potentially be reused.

• Purification : Purify the product using solvent extraction to remove unreacted starting materials.

Protocol 3: General Purification by Solvent Extraction [10]

• Solvent Removal : After the reaction, distill the reaction solvent (e.g., methanol) under a vacuum.

• Dissolution : Dissolve the resulting residue in a biphasic system, such as a 1:1 (v/v) mixture of n-butanol and 25% NaCl solution.

• Extraction : Transfer the mixture to a separatory funnel. The sucrose esters will preferentially dissolve in the n-butanol (upper) layer, while unreacted sucrose and salts will remain in the aqueous (lower) layer.

• Repeated Extraction : Perform the extraction three times with fresh n-butanol to maximize the recovery of the sucrose esters.

• Drying and Concentration : Combine the n-butanol extracts, dry them with anhydrous Na₂SO₄, and distill the butanol under a vacuum to yield the purified sucrose ester product.

Visualized Workflows and Logic

Caption: General workflow for the synthesis and purification of Sucrose Trilaurate.

Caption: Troubleshooting logic diagram for addressing low product yield.

References

• 1. Sucrose, trilaurate | C48H88O14 | CID 44146249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 4. cosmeticsinfo.org [cosmeticsinfo.org]
• 5. researchgate.net [researchgate.net]
• 6. Sugar Esters of Fatty Acids: Chemo-Enzymatic Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sucrose monolaurate production from lauric acid through a two-stage process - PMC [pmc.ncbi.nlm.nih.gov]
• 8. e3s-conferences.org [e3s-conferences.org]
• 9. scholar.ui.ac.id [scholar.ui.ac.id]
• 10. biointerfaceresearch.com [biointerfaceresearch.com]
• 11. researchgate.net [researchgate.net]
• 12. Green Synthesis of Sucrose Laurate Under Different Ultrasonic Frequencies | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. Enzymatic synthesis of some sugar-lauric acid esters by lipase from Candida antarctica and their functionalities as emulsifiers and antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. US3748324A - Method for the purification of sucrose esters of fatty acids - Google Patents [patents.google.com]
• 16. JPH051090A - Method for separating and purifying sucrose ester of fatty acid - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude Sucrose Trilaurate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying crude Sucrose (B13894) trilaurate.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude Sucrose trilaurate?

A1: Crude Sucrose trilaurate typically contains a mixture of unreacted starting materials and byproducts. The most common impurities include:

• Unesterified Sucrose: Due to incomplete reaction.

• Fatty Acid Soaps: Salts of lauric acid, such as sodium or potassium laurate, which are often used as catalysts or formed during the reaction.[1]

• Mono- and Di-esters of Sucrose: Sucrose monolaurate and sucrose dilaurate are often formed alongside the trilaurate.[2]

• Free Fatty Acids: Residual lauric acid.

• Residual Solvents: Solvents used in the synthesis, such as dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO).[3]

• Catalyst Residues: Such as potassium carbonate.[4]

Q2: Which analytical techniques are suitable for assessing the purity of Sucrose trilaurate?

A2: Several analytical techniques can be employed to determine the purity of Sucrose trilaurate and to quantify the impurities:

• High-Performance Liquid Chromatography (HPLC): This is a widely used method, often with a Reversed-Phase (RP) column and detectors like Evaporative Light Scattering Detector (ELSD), Refractive Index Detector (RID), or Charged Aerosol Detector (CAD).[5][6]

• Supercritical Fluid Chromatography (SFC): SFC coupled with mass spectrometry (MS) offers high-throughput analysis and effective separation of sucrose esters.[7]

• Gas Chromatography (GC): GC can be used after derivatization (e.g., silylation) to analyze the fatty acid composition and quantify residual solvents.[8]

• Thin-Layer Chromatography (TLC): TLC is a simpler method that can be used for rapid qualitative analysis and to monitor the progress of the purification.[8]

Troubleshooting Guides

Issue 1: Emulsion Formation During Liquid-Liquid Extraction

Q: I am experiencing persistent emulsion formation during the liquid-liquid extraction of my crude Sucrose trilaurate. How can I resolve this?

A: Emulsion formation is a common issue, often caused by the presence of fatty acid soaps which act as surfactants. Here are several troubleshooting steps:

• pH Adjustment: The pH of the aqueous phase is critical. Adjusting the pH to a range of 3.5 to 5.0 by adding an acid can help to protonate the fatty acid soaps, reducing their emulsifying properties.[1] Be cautious not to lower the pH below 3.5, as this may cause hydrolysis of the sucrose ester.[1]

• Solvent System: The choice of organic solvent and its ratio to the aqueous phase can influence emulsion formation. Using a mixture of water and an organic solvent where the two phases separate distinctly is preferable.[1] Solvents like methyl ethyl ketone, ethyl acetate, and n-hexane are often recommended.[1]

• Addition of Brine: Adding a saturated sodium chloride (brine) solution to the aqueous phase increases its density and ionic strength, which can help to break the emulsion.[9]

• Gentle Mixing: Instead of vigorous shaking, use gentle inversions of the separatory funnel to mix the phases.

• Centrifugation: If the emulsion is persistent, centrifuging the mixture can aid in phase separation.

• Filtration: Passing the emulsified mixture through a bed of celite or glass wool can sometimes help to break the emulsion.

Issue 2: Low Yield After Recrystallization

Q: My final yield of purified Sucrose trilaurate after recrystallization is very low. What are the potential causes and how can I improve the yield?

A: Low recovery after recrystallization can be attributed to several factors. Here’s how to troubleshoot this issue:

• Solvent Selection: The ideal recrystallization solvent should dissolve the Sucrose trilaurate well at elevated temperatures but poorly at low temperatures.[1] If the compound is too soluble in the cold solvent, a significant amount will remain in the mother liquor. Experiment with different solvents or solvent mixtures to find the optimal system. Methyl ethyl ketone is often a suitable solvent for both extraction and recrystallization of sucrose esters.[1]

• Amount of Solvent: Using an excessive amount of solvent will result in a lower yield as more of the product will remain dissolved. Use the minimum amount of hot solvent required to fully dissolve the crude product.

• Cooling Rate: Rapid cooling can lead to the formation of small, impure crystals and can trap impurities. Allow the solution to cool slowly to room temperature before further cooling in an ice bath to promote the formation of larger, purer crystals.

• Precipitation During Hot Filtration: If the solution cools too much during a hot filtration step (to remove insoluble impurities), the product may crystallize prematurely on the filter paper. To prevent this, use a pre-heated funnel and filter flask, and keep the solution at or near its boiling point.

• Incomplete Precipitation: Ensure the solution is sufficiently cold to maximize the precipitation of the product before filtration.

Issue 3: Product Purity is Not Improving After Purification

Q: I have performed several purification steps, but the purity of my Sucrose trilaurate is not significantly improving. What should I consider?

A: If purity remains an issue, consider the following:

• Choice of Purification Method: A single purification method may not be sufficient to remove all impurities. A combination of methods is often more effective. For example, an initial liquid-liquid extraction to remove water-soluble impurities and soaps can be followed by recrystallization or column chromatography for further purification.[1]

• Column Chromatography Parameters: If using column chromatography, optimize the stationary phase, mobile phase composition, and gradient to achieve better separation of the desired trilaurate from mono- and di-esters.

• Washing Steps: Ensure that the washing steps in your protocol are adequate. For instance, after precipitation, washing the solid with a cold, non-dissolving solvent can remove adhered impurities from the crystal surface.[4]

• Characterization of Impurities: It is crucial to identify the persistent impurities using analytical techniques like HPLC or MS. Knowing the nature of the impurity will help in selecting a more targeted purification strategy.

Quantitative Data Presentation

The following table summarizes typical yields and purity levels for different purification methods for sucrose esters. Note that the exact values can vary depending on the initial purity of the crude product and the specific experimental conditions.

Purification Method	Typical Purity	Typical Yield	Key Considerations
Liquid-Liquid Extraction	85-95%	90-98%	Effective for removing water-soluble impurities and soaps. pH control is critical.[1]
Recrystallization	>95%	70-90%	Highly dependent on solvent choice and cooling rate. Good for achieving high purity.[1]
Precipitation	80-90%	85-95%	A relatively simple and quick method, often used as an initial purification step.[4]
Column Chromatography	>98%	50-80%	Can provide very high purity and separate different ester forms, but may be less scalable and have lower yields.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction

This protocol is designed for the initial purification of crude Sucrose trilaurate to remove water-soluble impurities like unesterified sucrose and fatty acid soaps.

• Dissolution: Dissolve the crude Sucrose trilaurate reaction mixture in a suitable organic solvent (e.g., methyl ethyl ketone, ethyl acetate) at a ratio of approximately 1 part crude mixture to 5 parts solvent.[1]

• Aqueous Wash: Transfer the organic solution to a separatory funnel and add 3 parts of water.

• pH Adjustment: Add a dilute acid (e.g., acetic acid, hydrochloric acid) dropwise to adjust the pH of the aqueous layer to between 3.5 and 5.0.[1] This helps to convert any soaps into free fatty acids, which are more soluble in the organic phase.

• Extraction: Gently invert the separatory funnel multiple times, venting frequently. Avoid vigorous shaking to prevent emulsion formation.

• Phase Separation: Allow the layers to separate. Drain and discard the lower aqueous layer.

• Repeat Washing: Repeat the washing process with fresh water (steps 2-5) two more times, or until the aqueous layer is clear and has a neutral pH.

• Drying: Dry the remaining organic layer over an anhydrous drying agent like sodium sulfate (B86663) or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the partially purified Sucrose trilaurate.

Protocol 2: Recrystallization

This protocol is for further purifying Sucrose trilaurate after an initial purification step like liquid-liquid extraction.

• Solvent Selection: Choose a suitable solvent in which Sucrose trilaurate has high solubility when hot and low solubility when cold (e.g., methyl ethyl ketone, ethanol, or a mixture of solvents).[1]

• Dissolution: Place the crude Sucrose trilaurate in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling while stirring until the solid is completely dissolved. Add more solvent in small portions if necessary to achieve complete dissolution.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if charcoal was used or insoluble impurities are present): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm flask to remove the charcoal or any insoluble impurities.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below their melting point.

Visualizations

References

• 1. US3748324A - Method for the purification of sucrose esters of fatty acids - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. The process of extracting sucrose esters from sugarcane extracts. [greenskybio.com]
• 4. US4983731A - Separation and purification of sugar esters - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. helixchrom.com [helixchrom.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Controlling the degree of esterification in sucrose fatty acid esters

Welcome to the Technical Support Center for the synthesis and analysis of sucrose (B13894) fatty acid esters. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on controlling the degree of esterification and to troubleshoot common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the degree of esterification in sucrose fatty acid esters?

A1: The degree of substitution (DS) in sucrose fatty acid esters is primarily controlled by several reaction parameters:

• Molar Ratio of Reactants: The ratio of sucrose to the acylating agent (e.g., fatty acid methyl ester) is a critical factor. A higher excess of the acylating agent generally leads to a higher degree of esterification.[1] Conversely, a large excess of sucrose favors the formation of monoesters.[2]

• Catalyst: The type and concentration of the catalyst play a crucial role. Basic catalysts like potassium carbonate (K₂CO₃) and sodium methoxide (B1231860) (CH₃ONa) are commonly used.[3] The choice of catalyst can influence the reaction rate and the distribution of mono-, di-, and triesters.[3][4]

• Temperature: Reaction temperature affects the rate of esterification. Higher temperatures can accelerate the reaction but may also lead to degradation of sucrose and the formation of colored byproducts.[5][6]

• Reaction Time: Longer reaction times generally result in a higher degree of esterification.[7]

• Solvent: The choice of solvent can impact the solubility of reactants and influence the reaction equilibrium.[8] Solvents like dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF) can dissolve both sucrose and fatty acid esters, facilitating the reaction.[8] Solvent-free methods are also employed, often requiring an emulsifier to ensure proper mixing of the reactants.[9][10]

Q2: How can I favor the synthesis of sucrose monoesters?

A2: To promote the formation of sucrose monoesters, consider the following strategies:

• Adjust Molar Ratio: Use a significant molar excess of sucrose relative to the fatty acid ester.[2] A sucrose-to-vinyl ester molar ratio of 4:1 has been shown to yield a high percentage of monoesters.[1]

• Select an Appropriate Catalyst: Certain catalysts, like disodium (B8443419) hydrogen phosphate (B84403), have been used to achieve a high percentage of monoesters under mild conditions.[1] In enzymatic synthesis, lipases can offer high regioselectivity, favoring esterification at specific hydroxyl groups of sucrose.[11]

• Control Reaction Conditions: Employ mild reaction temperatures (e.g., 40°C) and monitor the reaction progress closely to stop it before significant formation of higher esters occurs.[1][2]

• Use a Solvent-Free System with a Divalent Metal Alkanoate: The addition of a divalent metal fatty acid alkanoate, such as magnesium stearate (B1226849), in a solvent-free reaction can lead to the formation of a homogeneous paste, favoring the production of monoesters.[9]

Q3: What causes the browning of the reaction mixture and how can it be prevented?

A3: Browning of the reaction mixture is often due to the caramelization or degradation of sucrose at high temperatures.[5][12] To prevent this:

• Lower the Reaction Temperature: Operate at the lowest effective temperature for the esterification reaction.

• Minimize Reaction Time: Prolonged heating can increase the likelihood of degradation.

• Ensure Anhydrous Conditions: The presence of water can lead to the hydrolysis of sucrose into glucose and fructose, which are more susceptible to browning at lower temperatures.[5]

• Use a Protective Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen) can help minimize oxidative degradation.

Q4: What are the common methods for purifying sucrose esters and separating them based on their degree of esterification?

A4: Purification of sucrose esters typically involves removing unreacted sucrose, fatty acids, and the catalyst. Common techniques include:

• Solvent Extraction: Unreacted fatty acid methyl esters can be extracted using a non-polar solvent.[8]

• Washing: Residual sucrose and catalyst can be removed by washing the product with water or a polar solvent.[8]

• Precipitation: Sucrose esters can be precipitated from the reaction mixture by adding a specific solvent system, such as ethanol-water.[13]

• Chromatography: For laboratory-scale purification and separation based on the degree of esterification, column chromatography on silica (B1680970) gel is often used.[14] High-performance liquid chromatography (HPLC) is a powerful analytical technique for separating and quantifying mono-, di-, and triesters and can also be used for preparative separations.[13][14]

Troubleshooting Guides

Issue 1: Low Yield of Sucrose Esters

Potential Cause	Troubleshooting Step
Poor miscibility of reactants	In solvent-free systems, ensure adequate mixing and consider adding an emulsifier like potassium palmitate or a commercial sucrose ester.[10][15] In solvent-based systems, ensure the chosen solvent effectively dissolves both sucrose and the fatty acid ester.[8]
Inactive or insufficient catalyst	Verify the activity of the catalyst. For solid catalysts, ensure a fine particle size for a larger surface area.[8] Optimize the catalyst concentration; too little may result in a slow reaction, while too much can lead to side reactions.[3]
Low reaction temperature	Gradually increase the reaction temperature while monitoring for any signs of sucrose degradation.[3]
Short reaction time	Extend the reaction time and monitor the progress using techniques like thin-layer chromatography (TLC) or HPLC.[3]
Reaction equilibrium not shifted towards products	If using a reversible reaction like transesterification with fatty acid methyl esters, remove the methanol (B129727) byproduct by distillation under vacuum to drive the reaction forward.[6]

Issue 2: Product has a Higher than Desired Degree of Esterification

Potential Cause	Troubleshooting Step
Incorrect molar ratio of reactants	Decrease the molar ratio of the fatty acid ester to sucrose. A higher excess of sucrose will favor the formation of monoesters.[1][2]
Prolonged reaction time	Reduce the overall reaction time. Monitor the formation of monoesters and stop the reaction when the desired concentration is reached.[7]
High reaction temperature	Lower the reaction temperature. While this may slow down the reaction, it can provide better control over the degree of substitution.[5]
Catalyst is too active	Consider using a milder catalyst or reducing the concentration of the current catalyst.[3]

Issue 3: Complex Mixture of Products and Difficulty in Purification

Potential Cause	Troubleshooting Step
Side reactions occurring	Ensure anhydrous conditions to prevent hydrolysis of sucrose and subsequent side reactions.[5] Operating at lower temperatures can also minimize side product formation.[5]
Inefficient purification method	Optimize the purification protocol. For solvent extraction, ensure the chosen solvents have appropriate polarities for selective separation.[8][16] For chromatographic separation, adjust the mobile phase composition to achieve better resolution of the different ester species.[13][14]
Acyl migration	Acyl migration can lead to a mixture of positional isomers. While difficult to completely prevent, using milder reaction conditions and catalysts can help minimize this.[17]

Data Presentation

Table 1: Effect of Molar Ratio and Catalyst on Sucrose Palmitate Yield

Molar Ratio (Ester:Sucrose)	Catalyst	Reaction Time (min)	Yield (%)
1:1	CH₃ONa	120	85 - 95
1:1	K₂CO₃	120	76 - 80
1:1	NaH₂PO₄	120	Not significant
3:1	CH₃ONa	120	Slight increase from 1:1
3:1	K₂CO₃	120	Slight increase from 1:1
Data adapted from a study on conventional and ultrasonic synthesis.[3]

Table 2: Influence of Reaction Parameters on the Synthesis of Sucrose Monoesters

Parameter	Condition Favoring Monoesters	Rationale
Molar Ratio (Sucrose:Acyl Donor)	High (e.g., 4:1)[1]	Increases the probability of the acyl donor reacting with an unesterified sucrose molecule.
Temperature	Mild (e.g., 40°C)[1]	Reduces the rate of further esterification to di- and triesters.
Catalyst	Mild basic catalyst (e.g., Na₂HPO₄)[1] or regioselective enzyme (e.g., lipase)[11]	Provides better control over the reaction and can favor specific hydroxyl groups.
Reaction System	Solvent-free with divalent metal alkanoate[9]	Creates a homogeneous reaction medium that promotes monoester formation.

Experimental Protocols

Protocol 1: Synthesis of Sucrose Monoesters via Transesterification with Vinyl Esters

This protocol is adapted from a method for producing a high percentage of sucrose monoesters.[1][2]

Materials:

• Sucrose

• Vinyl fatty acid ester (e.g., vinyl laurate)

• Dimethyl sulfoxide (DMSO)

• Anhydrous disodium hydrogen phosphate (Na₂HPO₄)

• Ethyl acetate

• Hexane

Procedure:

• Dissolve sucrose in DMSO in a reaction vessel.

• Add anhydrous disodium hydrogen phosphate to the solution.

• Stir the mixture at 40°C for 15 minutes.

• Add the vinyl fatty acid ester to the reaction mixture (a sucrose-to-vinyl ester molar ratio of 4:1 is recommended).

• Allow the reaction to proceed at 40°C. Monitor the reaction progress by TLC or HPLC until the vinyl ester is almost completely consumed.

• Upon completion, stop the reaction and proceed with purification.

• Extract the product mixture with ethyl acetate.

• Wash the organic phase to remove residual DMSO and unreacted sucrose.

• Evaporate the solvent under reduced pressure.

• The resulting crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to obtain the purified sucrose monoesters.

Protocol 2: Solvent-Free Synthesis of Sucrose Monoesters

This protocol is based on a method that avoids the use of organic solvents.[9]

Materials:

• Sucrose

• Potassium hydroxide (B78521) (KOH)

• Magnesium stearate (or other divalent metal alkanoate)

• Fatty acid methyl ester (e.g., methyl palmitate)

Procedure:

• Mix solid sucrose, one equivalent of potassium hydroxide, and one equivalent of magnesium stearate in a reactor.

• Heat the mixture at 100°C for one hour.

• Apply a vacuum to the reactor for one hour to dry the mixture.

• Add 0.42 equivalents of the fatty acid methyl ester.

• Heat the reaction mixture to 125-135°C under vacuum for 4 hours, continuously removing the methanol byproduct.

• After the reaction is complete, the product is a mixture containing sucrose esters and a significant amount of fatty acid from the magnesium stearate.

• The desired sucrose esters can be purified from the mixture by alcoholic extraction to remove the excess fatty acid.

Visualizations

Caption: Troubleshooting workflow for addressing low yields in sucrose ester synthesis.

References

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. researchgate.net [researchgate.net]
• 3. journal.uctm.edu [journal.uctm.edu]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. Sucrose esters - Wikipedia [en.wikipedia.org]
• 7. Synthesis of Sucrose Fatty Acid Esters by Using Mixed Carboxylic-fatty Anhydrides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. (229c) Process Design and Economic Analysis of the Production of Sucrose Esters Using a Solvent-Free Transesterification | AIChE [proceedings.aiche.org]
• 9. Solvent-free synthesis of Sucrose esters - SELF-ASSEMBLING SUGARS [assemblingsugars.fr]
• 10. Production of sucroesters using solvent-free reactive systems containing emulsifiers [redalyc.org]
• 11. Sugar-Based Monoester Surfactants: Synthetic Methodologies, Properties, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. e3s-conferences.org [e3s-conferences.org]
• 13. Enzymatic and chemical syntheses and purification of sucrose fatty acid esters - ProQuest [proquest.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. US3748324A - Method for the purification of sucrose esters of fatty acids - Google Patents [patents.google.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Long-term Stability of Sucrose Trilaurate-Based Formulations

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and enhancing the long-term stability of sucrose (B13894) trilaurate-based formulations.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the long-term stability of sucrose trilaurate emulsions?

A1: The long-term stability of sucrose trilaurate emulsions is primarily influenced by a combination of physical and chemical factors. Key physical factors include droplet size and distribution, viscosity of the continuous phase, and the physical state of the dispersed phase.[1][2] Chemical factors largely revolve around the chemical stability of sucrose trilaurate itself, which is susceptible to hydrolysis, particularly at non-neutral pH.[3] Environmental factors such as temperature and the presence of electrolytes also play a crucial role.

Q2: What are the common signs of instability in sucrose trilaurate-based formulations?

A2: Common signs of instability to monitor during long-term storage include:

• Creaming or Sedimentation: The vertical separation of the dispersed phase due to density differences.

• Flocculation: The aggregation of droplets into loose clusters.

• Coalescence: The merging of smaller droplets to form larger ones, which is an irreversible process.[4]

• Phase Inversion: The emulsion inverts from oil-in-water (o/w) to water-in-oil (w/o), or vice versa.[5][6]

• Crystallization: The formation of crystals from either the dispersed phase, the continuous phase, or the emulsifier itself.

• Changes in Viscosity: A significant increase or decrease in the formulation's viscosity can indicate structural changes.

Q3: How does pH affect the stability of sucrose trilaurate formulations?

A3: The pH of the formulation is a critical parameter for the chemical stability of sucrose trilaurate. Sucrose esters are susceptible to hydrolysis, and the rate of this degradation is pH-dependent. Under acidic conditions, the glycosidic bond of the sucrose moiety is preferentially hydrolyzed.[7] Conversely, under basic conditions, the ester linkages are more prone to saponification. For optimal long-term stability, it is recommended to maintain the pH of the formulation in a neutral to slightly acidic range.

Q4: Can temperature fluctuations impact the stability of my formulation?

A4: Yes, temperature fluctuations can significantly impact stability. Elevated temperatures can accelerate the rate of chemical degradation of sucrose trilaurate and potentially the active pharmaceutical ingredient (API).[8][9] Temperature changes can also affect the physical stability of the emulsion, leading to changes in viscosity, droplet size, and potentially phase inversion. Freeze-thaw cycles can be particularly detrimental, causing droplet coalescence and breaking of the emulsion.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the development and storage of sucrose trilaurate-based formulations.

Observed Issue	Potential Cause(s)	Recommended Solutions & Troubleshooting Steps
Phase Separation (Creaming or Sedimentation)	Insufficient viscosity of the continuous phase. Large droplet size. Inadequate emulsifier concentration.	Increase Viscosity: Add a viscosity-modifying agent (e.g., xanthan gum, carbomer) to the continuous phase to slow down the movement of droplets. Reduce Droplet Size: Optimize the homogenization process (e.g., increase homogenization speed or time, use a high-pressure homogenizer) to achieve a smaller and more uniform droplet size. Optimize Emulsifier Concentration: Experiment with slightly higher concentrations of sucrose trilaurate or consider the addition of a co-emulsifier.
Droplet Growth (Coalescence & Ostwald Ripening)	Insufficient interfacial film strength. Ostwald ripening, especially with slightly water-soluble oils.[10][11] High storage temperature.	Strengthen Interfacial Film: Incorporate a co-emulsifier (e.g., lecithin, poloxamers) to pack more effectively at the oil-water interface. Inhibit Ostwald Ripening: If applicable, add a small amount of a highly water-insoluble oil (e.g., a long-chain triglyceride) to the oil phase to create an osmotic imbalance that hinders the diffusion of the more soluble oil.[10][12] Control Storage Temperature: Store formulations at a controlled, lower temperature to reduce the kinetic energy of the droplets and slow down diffusion processes.
Crystallization of Formulation Components	Supersaturation of the API or other excipients. Crystallization of the lipid phase. Crystallization of the sucrose trilaurate itself.	Adjust Formulation: Review the solubility of all components and adjust concentrations to avoid supersaturation at the intended storage temperature. Inhibit Lipid Crystallization: For lipid-based formulations, consider using a blend of lipids to disrupt crystal lattice formation. The addition of crystal growth inhibitors can also be effective. Prevent Emulsifier Crystallization: Ensure sucrose trilaurate is fully dissolved during preparation. The presence of co-emulsifiers can sometimes help prevent the crystallization of the primary emulsifier.[13]
Significant Change in Viscosity	Changes in the internal structure of the emulsion (e.g., flocculation). Degradation of viscosity-modifying agents. Phase inversion.	Characterize Microstructure: Use microscopy to observe any changes in droplet aggregation. Evaluate Polymer Stability: If using a polymeric viscosity modifier, ensure its stability under the formulation's pH and temperature conditions. Monitor for Phase Inversion: Measure the conductivity of the emulsion; a sudden change can indicate phase inversion.[5]

Quantitative Data Summary

The stability of sucrose ester-based emulsions is highly dependent on the formulation parameters. The following table summarizes the effect of sucrose ester concentration on the particle size of oil-in-water emulsions, demonstrating that an optimal concentration is key to achieving smaller, more stable droplets.

Sucrose Ester Concentration (% w/v)	Mean Particle Size (µm)	Observation
0.25	> 5.0	Large droplets, prone to rapid creaming.
0.50	3.5 ± 0.4	Improved stability, but still some creaming observed over time.
0.75	2.8 ± 0.2	Stable emulsion with minimal creaming.[1]
1.00	2.9 ± 0.3	Stable emulsion.
1.50	3.2 ± 0.3	Slight increase in particle size, potentially due to excess emulsifier.

Note: This data is representative of a typical oil-in-water emulsion stabilized with a sucrose ester and may vary depending on the specific oil, processing conditions, and the specific sucrose ester used.

Experimental Protocols

Protocol 1: HPLC-MS Method for a Stability Study of Sucrose Trilaurate

This method is designed to quantify the amount of intact sucrose trilaurate and detect its degradation products over time.

1. Instrumentation and Columns:

• High-Performance Liquid Chromatograph coupled with a Mass Spectrometer (HPLC-MS).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

2. Mobile Phase and Gradient:

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-5 min: 80% B

  • 5-20 min: Gradient to 100% B

  • 20-25 min: Hold at 100% B

  • 25-26 min: Gradient back to 80% B

  • 26-30 min: Re-equilibration at 80% B

3. MS Detection:

• Ionization Mode: Electrospray Ionization (ESI), negative or positive mode can be optimized.

• Analysis Mode: Selected Ion Monitoring (SIM) for the parent ion of sucrose trilaurate and potential degradation products (e.g., sucrose dilaurate, sucrose monolaurate, lauric acid, and sucrose).

4. Sample Preparation:

• Accurately weigh a portion of the formulation.

• Disperse the sample in a suitable solvent (e.g., a mixture of isopropanol (B130326) and hexane) to break the emulsion.

• Vortex and centrifuge to separate the phases.

• Evaporate the organic phase to dryness under a stream of nitrogen.

• Reconstitute the residue in the initial mobile phase composition.

• Filter through a 0.22 µm syringe filter before injection.

5. Data Analysis:

• Create a calibration curve using a sucrose trilaurate standard.

• Quantify the peak area of sucrose trilaurate in the samples at each time point.

• Monitor for the appearance of new peaks corresponding to degradation products.

Protocol 2: Rheological Analysis for Physical Stability Assessment

Rheology can provide insights into the internal structure and long-term physical stability of the emulsion.[14][15]

1. Instrumentation:

• A controlled-stress or controlled-strain rheometer equipped with a cone-and-plate or parallel-plate geometry.

2. Experimental Procedure:

• Flow Curve: Measure the viscosity over a range of shear rates (e.g., 0.01 to 100 s⁻¹). This helps to understand the shear-thinning behavior of the formulation. A higher zero-shear viscosity generally correlates with better resistance to creaming and sedimentation.[15]

• Oscillatory Measurements (Frequency Sweep): Perform a frequency sweep at a constant, low strain (within the linear viscoelastic region) to determine the storage modulus (G') and loss modulus (G''). A higher G' than G'' at low frequencies is indicative of a more structured, gel-like system with better stability.

• Creep and Recovery Test: Apply a small, constant stress for a period and then remove it. This test can help predict the long-term stability against deformation under gravity.

3. Data Interpretation:

• A decrease in zero-shear viscosity or G' over time can indicate a breakdown of the emulsion structure.

• Changes in the flow behavior (e.g., from shear-thinning to Newtonian) can suggest significant changes in droplet interactions.

Protocol 3: Droplet Size Analysis by Dynamic Light Scattering (DLS)

DLS is a non-invasive technique for measuring the size distribution of sub-micron particles.[16]

1. Instrumentation:

• A dynamic light scattering instrument.

2. Sample Preparation:

• Dilute the emulsion with the continuous phase to a concentration that is within the instrument's optimal scattering intensity range. This is crucial to avoid multiple scattering effects.[4]

• Filter the diluent to remove any dust or particulate matter.

3. Measurement:

• Equilibrate the sample to the desired temperature.

• Perform multiple measurements to ensure reproducibility.

4. Data Interpretation:

• Monitor the mean droplet size (Z-average) and the polydispersity index (PDI) over time.

• An increase in the Z-average or the appearance of a second, larger population of particles can indicate droplet aggregation or coalescence.[4]

• A stable formulation will show minimal changes in droplet size and PDI over the storage period.

Visualizations

Figure 1. Troubleshooting Workflow for Emulsion Instability

Figure 2. General Degradation Pathways for Sucrose Esters

Figure 3. Experimental Workflow for Stability Assessment

References

• 1. Inhibiting Ostwald Ripening by Scaffolding Droplets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. How to Interpret Dynamic Light Scattering Analysis Results | MtoZ Biolabs [mtoz-biolabs.com]
• 5. Phase Inversion and Interfacial Layer Microstructure in Emulsions Stabilized by Glycosurfactant Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phase inversion (chemistry) - Wikipedia [en.wikipedia.org]
• 7. Rates of Spontaneous Cleavage of Glucose, Fructose, Sucrose, and Trehalose in Water, and the Catalytic Proficiencies of Invertase and Trehalas - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thermal degradation of sucralose: a combination of analytical methods to determine stability and chlorinated byproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. Ostwald Ripening | Practical Surfactants Science | Prof Steven Abbott [stevenabbott.co.uk]
• 11. Strategies for reducing Ostwald ripening phenomenon in nanoemulsions based on thyme essential oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Analyzing Emulsion Dynamics via Direct Visualization and Statistical Methodologies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]
• 16. Emulsions: Applications and Analysis | Anton Paar Wiki [wiki.anton-paar.com]

Addressing variability in commercial Sucrose trilaurate products

Welcome to the technical support center for commercial Sucrose (B13894) Trilaurate products. This resource is designed for researchers, scientists, and drug development professionals to address the inherent variability in commercial sucrose esters and provide guidance on troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is commercial Sucrose Trilaurate and why does its composition vary?

A1: Commercial Sucrose Trilaurate is a non-ionic surfactant produced by the esterification of sucrose with lauric acid. It is not a single, pure compound but rather a complex mixture of sucrose molecules esterified with one, two, three, or more laurate chains. The manufacturing process results in a distribution of sucrose polyesters, with the "trilaurate" designation indicating that the tri-ester form is a significant component, but not the only one.[1][2] Variability arises from differences in manufacturing processes, reaction conditions, and purification methods between suppliers and even between different production lots from the same supplier. This leads to lot-to-lot differences in the relative amounts of mono-, di-, tri-, and higher esters, as well as varying levels of impurities.[3][4]

Q2: What are the common impurities in Sucrose Trilaurate and how do they affect my experiments?

A2: The most common impurities include:

• Free Sucrose: Unreacted sucrose remaining after production. High levels can alter the hydrophilic-lipophilic balance (HLB) and may impact formulation stability, potentially leading to issues like phase separation or unexpected viscosity.[5][6]

• Mono- and Di-esters: In a product designated as "trilaurate," mono- and di-esters are often the most significant "impurities" or co-components. Their presence significantly increases the product's overall HLB value, making it more hydrophilic. This can affect its emulsification properties and its interaction with active pharmaceutical ingredients (APIs).[7]

• Residual Solvents: Solvents like dimethylformamide, ethyl acetate, or isopropanol (B130326) may be used in the manufacturing process.[6] While typically removed, residual amounts can be present and may be incompatible with your experimental system or cell cultures.

• Free Fatty Acids: Unreacted lauric acid can be present and may lower the pH of your formulation or interact with other components.

Q3: My formulation (e.g., emulsion, nanoparticle suspension) is unstable with a new batch of Sucrose Trilaurate. What could be the cause?

A3: Instability with a new batch is a classic sign of product variability. The most likely cause is a shift in the ester distribution and, consequently, the HLB value. A higher proportion of mono- and di-esters will result in a more hydrophilic product, which may not be optimal for stabilizing your system. Conversely, a higher proportion of tri- and poly-esters will make the product more lipophilic. Other causes could include higher levels of free sucrose or other impurities that disrupt the interfacial film.

Q4: How can I ensure the consistency of my results when using Sucrose Trilaurate?

A4: The best practice is to qualify each new lot of Sucrose Trilaurate before use in critical experiments. This involves performing a set of analytical tests to confirm that its composition is consistent with previous batches that yielded successful results. Key parameters to check are the ester distribution profile and the percentage of free sucrose. Maintaining a reference sample from a "golden batch" that is known to work well is highly recommended for comparison.

Troubleshooting Guides

This section provides structured guidance for identifying and resolving common issues.

Issue 1: Inconsistent Emulsification or Formulation Performance

Symptoms:

• Phase separation in emulsions.

• Changes in particle size or stability of nanoparticles/liposomes.

• Unexpected changes in viscosity.

• Poor solubilization of a poorly water-soluble drug.

Troubleshooting Workflow:

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. A Determination of sucrose Ester of Fatty Acids in food by IC [jstage.jst.go.jp]
• 3. Lot-to-Lot Variation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lot-to-Lot Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fao.org [fao.org]
• 6. eCFR :: 21 CFR 172.859 -- Sucrose fatty acid esters. [ecfr.gov]
• 7. fao.org [fao.org]

Reference Data & Comparative Studies

Sucrose Trilaurate vs. Sucrose Stearate: A Comparative Guide to Emulsifier Performance

For researchers, scientists, and drug development professionals, the selection of an optimal emulsifier is a critical step in formulating stable and effective products. Among the diverse range of non-ionic surfactants, sucrose (B13894) esters are prized for their biocompatibility, biodegradability, and tunable properties. This guide provides an in-depth comparison of two such sucrose esters: sucrose trilaurate and sucrose stearate (B1226849), focusing on their emulsifying capabilities with supporting experimental data and detailed methodologies.

Sucrose esters are synthesized through the esterification of sucrose with fatty acids. The emulsifying performance of a sucrose ester is primarily determined by two key factors: the type of fatty acid attached and the degree of esterification (the number of fatty acid chains per sucrose molecule). These factors collectively influence the Hydrophile-Lipophile Balance (HLB) of the emulsifier, which dictates its suitability for creating stable oil-in-water (O/W) or water-in-oil (W/O) emulsions.[1][2][3] Generally, higher HLB values (8-18) are favorable for O/W emulsions, while lower HLB values (3.5-6.0) are better suited for W/O emulsions.[1]

This comparison will focus on sucrose trilaurate, a tri-ester of lauric acid (a saturated fatty acid with 12 carbon atoms), and sucrose stearate, which can exist in various degrees of esterification with stearic acid (a saturated fatty acid with 18 carbon atoms).

Key Performance Indicators: A Comparative Overview

The choice between sucrose trilaurate and sucrose stearate as an emulsifier hinges on the desired characteristics of the final emulsion, such as droplet size, viscosity, and long-term stability. The fatty acid chain length and the degree of esterification significantly impact these parameters.

Sucrose esters with shorter fatty acid chains, like lauric acid, tend to be more hydrophilic than those with longer chains, such as stearic acid.[4] However, the "tri-" prefix in sucrose trilaurate indicates a higher degree of esterification, which increases its lipophilicity and lowers its HLB value compared to a mono-ester of the same fatty acid.

Property	Sucrose Trilaurate (Expected)	Sucrose Stearate (Typical Mono/Di-ester)	Rationale
Fatty Acid Chain Length	C12 (Lauric Acid)	C18 (Stearic Acid)	Lauric acid has a shorter carbon chain than stearic acid.
Degree of Esterification	Triester	Commonly available as mono or di-esters	The "tri-" in trilaurate signifies three fatty acid chains.
Expected HLB Value	Lower	Higher (for monoesters)	A higher degree of esterification and a longer fatty acid chain both contribute to a lower HLB value. Sucrose stearate is available in a wide range of HLB values, from 1 to 18.[5][6] A common high-HLB sucrose stearate has a value of around 15.[7]
Emulsion Type	Likely W/O or O/W with co-emulsifier	O/W (for high HLB variants)	The lower expected HLB of sucrose trilaurate suggests it would be more effective for W/O emulsions. High HLB sucrose stearates are excellent O/W emulsifiers.[8][9]
Initial Droplet Size	Potentially larger	Potentially smaller (for high HLB monoesters)	While shorter chains can favor smaller droplets, the higher esterification of trilaurate may lead to larger initial droplets.
Emulsion Viscosity	Lower	Higher	Emulsions stabilized with sucrose laurate have been observed to have lower viscosity compared to those with sucrose stearate.[10]
Emulsion Stability	Potentially lower (risk of creaming)	Higher	The longer stearic acid chains in sucrose stearate can lead to stronger interfacial films and more stable emulsions. Sucrose laurate emulsions have shown a tendency for creaming over time.[10]

Experimental Data Summary

While direct comparative studies between sucrose trilaurate and sucrose stearate are limited, data from studies on sucrose esters with varying fatty acid chain lengths and degrees of esterification provide valuable insights.

Table 1: Influence of Fatty Acid Chain Length on Emulsion Properties

Sucrose Ester	Fatty Acid Chain	Initial Droplet Size (d₃₂)	Viscosity	Stability Observation	Reference
Sucrose Laurate	C12	Generally smaller	Lower	Prone to creaming over time in oil-in-glycerin emulsions.	[10]
Sucrose Palmitate	C16	-	Intermediate	Less viscosity build-up compared to sucrose stearate.	[10]
Sucrose Stearate	C18	Generally larger	Higher	Forms more viscous and stable emulsions.	[10]

Table 2: Influence of Degree of Esterification on Emulsion Stability (Conceptual)

Sucrose Ester	Degree of Esterification	Expected HLB	Expected Emulsion Stability (O/W)
Sucrose Monolaurate	Mono	High	Good
Sucrose Dilaurate	Di	Intermediate	Moderate
Sucrose Trilaurate	Tri	Low	Potentially poor (better for W/O)
Sucrose Monostearate	Mono	High	Excellent
Sucrose Distearate	Di	Intermediate	Good
Sucrose Tristearate	Tri	Low	Potentially poor (better for W/O)

Experimental Protocols

To aid researchers in their formulation development, detailed methodologies for key experiments are provided below.

Preparation of Oil-in-Water (O/W) Emulsion

Objective: To prepare a stable O/W emulsion using a sucrose ester as the primary emulsifier.

Materials:

• Sucrose trilaurate or sucrose stearate

• Oil phase (e.g., medium-chain triglycerides, mineral oil)

• Aqueous phase (deionized water)

• High-shear homogenizer (e.g., rotor-stator or microfluidizer)

• Beakers, heating plate with magnetic stirrer

Procedure:

• Aqueous Phase Preparation: Disperse the sucrose ester in the deionized water. Heat the mixture to 60-70°C while stirring until the emulsifier is fully dissolved.

• Oil Phase Preparation: Heat the oil phase separately to the same temperature as the aqueous phase (60-70°C).

• Emulsification: While maintaining the temperature, slowly add the oil phase to the aqueous phase under continuous high-shear homogenization.

• Homogenization: Continue homogenization for a specified period (e.g., 5-10 minutes) to ensure uniform droplet size distribution.

• Cooling: Allow the emulsion to cool to room temperature while stirring gently.

Emulsion Stability Assessment

Objective: To evaluate the physical stability of the prepared emulsions over time and under stress conditions.

Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter of the emulsion droplets, while Electrophoretic Light Scattering (ELS) determines the zeta potential, an indicator of the electrostatic stability of the emulsion.[11][12][13]

Instrumentation: A particle size and zeta potential analyzer (e.g., Malvern Zetasizer).[13]

Procedure:

• Sample Preparation: Dilute a small aliquot of the emulsion with deionized water to a suitable concentration for DLS/ELS analysis (to avoid multiple scattering effects).

• Measurement: Equilibrate the sample to a controlled temperature (e.g., 25°C) in the instrument.

• Data Acquisition: Perform multiple measurements to obtain the average droplet size (Z-average), polydispersity index (PDI), and zeta potential.

• Monitoring: Repeat the measurements at regular intervals (e.g., 1, 7, 14, and 30 days) for samples stored under different conditions (e.g., room temperature, 40°C).

Principle: The creaming index is a measure of the physical separation of the emulsion due to density differences between the oil and water phases.[14][15]

Procedure:

• Sample Preparation: Place a known volume (e.g., 10 mL) of the emulsion into a graduated cylinder or centrifuge tube and seal it.

• Storage: Store the samples at a controlled temperature.

• Observation: At specified time intervals, measure the height of the cream layer (Hc) that forms at the top and the total height of the emulsion (He).

• Calculation: Calculate the Creaming Index (CI) using the following formula: CI (%) = (Hc / He) x 100

Principle: Centrifugation accelerates the creaming or sedimentation process, providing a rapid assessment of emulsion stability.[16]

Procedure:

• Sample Preparation: Place a known volume of the emulsion into centrifuge tubes.

• Centrifugation: Centrifuge the samples at a specified speed (e.g., 3000 rpm) for a defined period (e.g., 30 minutes).

• Analysis: After centrifugation, visually inspect the samples for any phase separation, creaming, or sedimentation. The height of the separated layers can be measured to calculate a creaming index under stress.

Visualizing the Process and Concepts

To further clarify the experimental workflow and the molecular basis of emulsification, the following diagrams are provided.

Caption: Experimental workflow for comparing the emulsifying performance of sucrose trilaurate and sucrose stearate.

Caption: Mechanism of emulsion stabilization by a sucrose ester at the oil-water interface.

Conclusion: Which is the Better Emulsifier?

The determination of whether sucrose trilaurate or sucrose stearate is a "better" emulsifier is highly dependent on the specific application and desired formulation characteristics.

• Sucrose Stearate (high HLB monoesters) is generally the superior choice for creating stable, viscous oil-in-water (O/W) emulsions . Its longer fatty acid chain contributes to a more robust interfacial film, leading to enhanced long-term stability.[10] Its versatility is also a key advantage, as different grades with a wide range of HLB values are commercially available, allowing for fine-tuning of formulations.[5]

• Sucrose Trilaurate , due to its higher degree of esterification, is expected to have a lower HLB value. This would make it a more suitable candidate for water-in-oil (W/O) emulsions or as a co-emulsifier in O/W systems to modify viscosity and texture. Its shorter lauric acid chains might lead to emulsions with lower viscosity, which could be desirable in certain applications like sprayable lotions. However, for O/W emulsions, it may exhibit poorer stability against creaming compared to sucrose stearate.[10]

For researchers and drug development professionals, it is recommended to screen a variety of sucrose esters with different fatty acid chain lengths and degrees of esterification to identify the optimal emulsifier for their specific formulation. The experimental protocols outlined in this guide provide a framework for conducting such comparative studies.

References

• 1. Sucrose esters - Wikipedia [en.wikipedia.org]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. dpointernational.com [dpointernational.com]
• 4. The HLB of sucrose esters - SELF-ASSEMBLING SUGARS [assemblingsugars.fr]
• 5. ingredientsnetwork.com [ingredientsnetwork.com]
• 6. Sucrose Esters (for Food) [sisterna.com]
• 7. Sucrose Stearate Powder | Natural Emulsifier [bayhousearomatics.com]
• 8. specialchem.com [specialchem.com]
• 9. sincereskincare.com [sincereskincare.com]
• 10. rahn-group.com [rahn-group.com]
• 11. Emulsions: Applications and Analysis | Anton Paar Wiki [wiki.anton-paar.com]
• 12. mdpi.com [mdpi.com]
• 13. encyclopedia.pub [encyclopedia.pub]
• 14. spxflow.com [spxflow.com]
• 15. fkqmmdjzwrdcvvbh.quora.com [fkqmmdjzwrdcvvbh.quora.com]
• 16. taylorandfrancis.com [taylorandfrancis.com]

A Comparative Analysis of Sucrose Trilaurate and Polysorbate 80 in Drug Delivery

An In-depth Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical excipients, the selection of an appropriate surfactant is a critical determinant of a drug delivery system's efficacy, stability, and safety. Among the myriad of options, Polysorbate 80 has long been a staple, valued for its solubilizing and emulsifying properties. However, with ongoing research into biocompatibility and stability, alternative excipients are gaining prominence. This guide provides a detailed comparative analysis of Sucrose (B13894) trilaurate, a sucrose ester, and the widely used Polysorbate 80, offering experimental data to inform formulation decisions in drug delivery.

Executive Summary

This guide delves into a side-by-side comparison of Sucrose trilaurate and Polysorbate 80, focusing on their performance in drug delivery systems. The analysis covers key parameters including emulsification efficiency, formulation stability, biocompatibility, and their mechanisms as permeation enhancers. While Polysorbate 80 is a well-established excipient, it is not without its drawbacks, including a propensity for oxidation and hydrolysis, which can impact formulation stability. Sucrose esters, including Sucrose trilaurate and its close analogs like sucrose laurate, are emerging as viable alternatives, demonstrating comparable or even superior performance in certain applications, particularly in terms of stability and biocompatibility. This guide aims to provide a data-driven resource to aid researchers in selecting the optimal surfactant for their specific drug delivery needs.

Data Presentation: A Quantitative Comparison

The following tables summarize key quantitative data from comparative studies of sucrose esters (with a focus on laurate esters as a proxy for trilaurate) and Polysorbate 80.

Table 1: Emulsification Performance and Stability in Nanoemulsions

Parameter	Polysorbate 80	Sucrose Laurate (L-1695)	Sucrose Stearate (B1226849) (S-1570)	Key Findings
Mean Particle Size (nm)	160.3 ± 10.0	78.5 ± 2.5	143.5 ± 7.4	Sucrose laurate produced significantly smaller particle sizes compared to Polysorbate 80.[1][2]
Polydispersity Index (PDI)	0.474 ± 0.092	0.355 ± 0.005	0.424 ± 0.062	Sucrose ester-stabilized nanodispersions generally exhibited lower PDI values, indicating a narrower particle size distribution.[1][2]
Astaxanthin (B1665798) Loss (%)	17.89 ± 0.64	14.93 ± 0.96	9.43 ± 0.66	Nanodispersions stabilized with sucrose esters showed lower loss of the active compound, suggesting better chemical stability.[1][2]

Data from a study on astaxanthin nanodispersions. Sucrose laurate and stearate are used as representative sucrose esters.

Table 2: Biocompatibility and Cytotoxicity

Assay	Polysorbate 80	Sucrose Laurate (D1216)	Key Findings
Caco-2 Cell Viability	Cytotoxicity observed at concentrations ≥0.25% (v/v).[3] Lower concentrations (0.05-0.125%) showed no significant cytotoxicity.[4]	Non-toxic at effective concentrations (5-10% w/w) in solid dispersions.[5] Concentrations that increased permeability were in the same range as those inducing cytotoxicity in another study.[6][7]	Both excipients exhibit concentration-dependent cytotoxicity. Sucrose laurate has been shown to be non-toxic at concentrations effective for enhancing drug dissolution.
Hemolytic Potential	Hemolytic activity is documented and is a concern for parenteral formulations.[5]	A 1965 study indicated hemolytic activity for sucrose esters and glycerides. More recent, specific data for sucrose trilaurate is limited.[8]	Polysorbate 80 has a known hemolytic potential. The hemolytic activity of sucrose trilaurate requires further contemporary investigation for parenteral use.

Mechanisms of Action in Drug Delivery

Permeation Enhancement

Both Sucrose trilaurate and Polysorbate 80 can enhance the permeation of drugs across biological membranes, albeit through slightly different mechanisms.

Polysorbate 80 is known to increase membrane fluidity and permeability.[9] It can also inhibit the function of efflux pumps like P-glycoprotein (P-gp), which are responsible for pumping drugs out of cells, thereby increasing intracellular drug concentration.[10] Studies on Caco-2 cell monolayers, a model for the intestinal barrier, have shown that Polysorbate 80 can disrupt epithelial barrier integrity, leading to increased paracellular flux.[11][12]

Sucrose esters , including laurate, also enhance permeability by fluidizing the plasma membrane.[9] They have been shown to increase both transcellular and paracellular transport.[9] Interestingly, some studies suggest that sucrose esters do not inhibit P-gp.[9] Their mechanism appears to involve the transient disruption of tight junction proteins, such as ZO-1, and alterations in the structure of filamentous actin.[6][13]

Figure 1: Mechanisms of permeation enhancement for Polysorbate 80 and Sucrose Esters.

Experimental Protocols

Detailed methodologies for key comparative experiments are provided below to facilitate reproducibility and further research.

Nanoemulsion Preparation and Characterization

Objective: To compare the emulsification efficiency of Sucrose trilaurate and Polysorbate 80 by preparing and characterizing nanoemulsions.

Methodology:

• Preparation of Oil and Aqueous Phases:

  • Oil Phase: Dissolve the lipophilic active pharmaceutical ingredient (API) in a suitable oil (e.g., medium-chain triglycerides).

  • Aqueous Phase: Dissolve the surfactant (either Sucrose trilaurate or Polysorbate 80) in purified water.

• Emulsification:

  • Coarse Emulsion: Gradually add the oil phase to the aqueous phase while stirring at high speed using a homogenizer (e.g., Ultra-Turrax) to form a coarse emulsion.

  • Nanoemulsion: Subject the coarse emulsion to high-pressure homogenization or ultrasonication to reduce the droplet size to the nanometer range.

• Characterization:

  • Particle Size and Polydispersity Index (PDI): Measure using Dynamic Light Scattering (DLS).

  • Zeta Potential: Determine the surface charge of the nanoemulsion droplets using electrophoretic light scattering.

  • Morphology: Visualize the nanoemulsion droplets using Transmission Electron Microscopy (TEM).

  • Stability Study: Store the nanoemulsions at different temperatures (e.g., 4°C, 25°C, 40°C) and monitor changes in particle size, PDI, and visual appearance (e.g., creaming, phase separation) over time.

Figure 2: Experimental workflow for nanoemulsion preparation and characterization.

In Vitro Drug Release Study

Objective: To compare the drug release profiles from formulations containing Sucrose trilaurate and Polysorbate 80.

Methodology (Dialysis Bag Method):

• Preparation of Formulation: Prepare nanoemulsions or other drug delivery systems containing the API with either Sucrose trilaurate or Polysorbate 80.

• Dialysis Setup:

  • Place a known amount of the formulation into a dialysis bag with a specific molecular weight cut-off (MWCO) that allows the free drug to pass through but retains the formulation.

  • Immerse the sealed dialysis bag in a receptor medium (e.g., phosphate-buffered saline, pH 7.4) maintained at 37°C with constant stirring.

• Sampling: At predetermined time intervals, withdraw aliquots from the receptor medium and replace with an equal volume of fresh medium to maintain sink conditions.

• Analysis: Quantify the concentration of the released drug in the collected samples using a suitable analytical method (e.g., HPLC, UV-Vis spectrophotometry).

• Data Analysis: Plot the cumulative percentage of drug released against time to obtain the drug release profile.

Cytotoxicity Assay (MTT Assay)

Objective: To compare the cytotoxicity of Sucrose trilaurate and Polysorbate 80 on a relevant cell line (e.g., Caco-2).

Methodology:

• Cell Culture: Seed Caco-2 cells in 96-well plates and allow them to adhere and grow to a confluent monolayer.

• Treatment: Expose the cells to various concentrations of Sucrose trilaurate and Polysorbate 80 for a specified period (e.g., 24 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration that causes 50% inhibition of cell viability).

Hemolysis Assay

Objective: To assess and compare the hemolytic potential of Sucrose trilaurate and Polysorbate 80.

Methodology:

• Blood Collection: Obtain fresh whole blood from a healthy donor in tubes containing an anticoagulant (e.g., EDTA).

• Red Blood Cell (RBC) Suspension: Centrifuge the blood, remove the plasma and buffy coat, and wash the RBCs with phosphate-buffered saline (PBS). Resuspend the RBCs in PBS to a specific concentration.

• Treatment: Incubate the RBC suspension with various concentrations of Sucrose trilaurate and Polysorbate 80 at 37°C for a defined period. Use PBS as a negative control and a known hemolytic agent (e.g., Triton X-100) as a positive control.

• Centrifugation: Centrifuge the samples to pellet the intact RBCs.

• Hemoglobin Measurement: Measure the absorbance of the supernatant, which contains the released hemoglobin, at a specific wavelength (e.g., 540 nm).

• Data Analysis: Calculate the percentage of hemolysis relative to the positive control.

Conclusion

The choice between Sucrose trilaurate and Polysorbate 80 for drug delivery applications is multifaceted and depends on the specific requirements of the formulation. Polysorbate 80 remains a widely used and effective excipient, particularly for its strong solubilizing and emulsifying capabilities. However, concerns regarding its stability to oxidation and hydrolysis, as well as its potential for adverse effects, warrant consideration of alternatives.

Sucrose esters, represented here by sucrose laurate and stearate as close analogs to trilaurate, present a compelling alternative with demonstrated advantages in certain contexts. They can produce nanoemulsions with smaller particle sizes and narrower size distributions, and they have shown better chemical stability in preserving an encapsulated active ingredient.[1][2] Furthermore, sucrose esters are biodegradable and have a favorable biocompatibility profile.

For oral drug delivery, both excipients can act as permeation enhancers, though their mechanisms differ slightly. For parenteral formulations, the lower hemolytic potential and better stability of sucrose esters could be advantageous, although more specific data on Sucrose trilaurate is needed.

Ultimately, the decision should be based on rigorous pre-formulation studies that evaluate the compatibility of the excipient with the specific API, the desired drug release profile, the intended route of administration, and the overall stability and safety of the final drug product. This guide provides a foundational framework and supporting data to assist researchers in making an informed choice between these two classes of non-ionic surfactants.

References

• 1. Effects of Selected Polysorbate and Sucrose Ester Emulsifiers on the Physicochemical Properties of Astaxanthin Nanodispersions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of Sucrose Laurate as an Intestinal Permeation Enhancer for Macromolecules: Ex Vivo and In Vivo Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pure.ulster.ac.uk [pure.ulster.ac.uk]
• 8. Sucrose esters increase drug penetration, but do not inhibit p-glycoprotein in caco-2 intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of selected polysorbate and sucrose ester emulsifiers on the physicochemical properties of astaxanthin nanodispersions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. In Vitro Dissolution Testing Strategies for Nanoparticulate Drug Delivery Systems: Recent Developments and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 13. trial.medpath.com [trial.medpath.com]

A Comparative Analysis of Sucrose Trlaurate and Other Non-ionic Surfactants in Pharmaceutical Formulations

In the landscape of pharmaceutical drug development, the use of non-ionic surfactants is pivotal for enhancing the solubility and bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs).[1][2] Among these, sucrose (B13894) esters, and specifically Sucrose trilaurate, have garnered attention for their favorable biocompatibility and performance. This guide provides a detailed comparison of Sucrose trilaurate against other commonly used non-ionic surfactants, supported by experimental data to aid researchers and scientists in making informed formulation decisions.

Key Performance Indicators: A Comparative Overview

The selection of an appropriate non-ionic surfactant is a critical determinant of a drug formulation's success. Key performance indicators include high solubilization capacity, low cytotoxicity, and excellent stabilizing properties. This comparison focuses on the performance of Sucrose trilaurate in relation to other prominent non-ionic surfactants such as polysorbates (e.g., Tween® 80) and poloxamers (e.g., Pluronic® F127).

Solubility Enhancement

A primary function of non-ionic surfactants in drug delivery is to augment the aqueous solubility of lipophilic drugs through micellar solubilization.[1][2] The hydrophobic core of the micelles provides a suitable environment for encapsulating drug molecules, thereby improving their dissolution.

A study investigating the applicability of sucrose laurate in solid dispersions demonstrated a significant improvement in the dissolution of the poorly water-soluble drug gemfibrozil. The presence of sucrose laurate in a polyethylene (B3416737) glycol (PEG) 6000-based solid dispersion markedly enhanced the drug's dissolution compared to a binary system without the surfactant.[3] The optimal concentration for this effect was identified to be between 5-10% w/w.[3][4]

Surfactant System	Drug	Formulation	Key Finding	Reference
Sucrose Laurate	Gemfibrozil	Ternary solid dispersion with PEG 6000	Markedly improved dissolution compared to binary system.	[3]
Polysorbate 80	Quercetin (B1663063)	Aqueous solution	3.63-fold increase in solubility above CMC.	[5]
Polysorbate 20	Quercetin	Aqueous solution	2.14-fold increase in solubility above CMC.	[5]
Soluplus® and Pluronic F127 (4:1)	Apigenin	Mixed micelle system	3442-fold increase in aqueous solubility.	[1]
Kolliphor® EL and Tween 80	Indirubin analog	Mixed micellar system	Effective for transdermal delivery.	[1]

Cytotoxicity Profile

Low cytotoxicity is a crucial attribute for any excipient used in pharmaceutical formulations. Studies have evaluated the cytotoxicity of sucrose laurate and found it to be non-toxic at concentrations that are effective for enhancing drug dissolution. Specifically, cytotoxicity studies on Caco-2 monolayer cells revealed that the effective concentrations of sucrose laurate used in dissolution experiments were non-toxic.[3][4]

In a comparative context, the cytotoxicity of various surfactants was ranked, with Tween 80 showing the lowest cytotoxicity among the tested surfactants.[6] This highlights the generally favorable safety profile of polysorbates. A study on sucrose-based aromatic esters also indicated negligible cytotoxicity in vitro on Calu-3 cells at concentrations that caused a moderate decrease in transepithelial electrical resistance (TEER), suggesting their potential as safe permeability enhancers.[7]

Surfactant	Cell Line	Key Finding	Reference
Sucrose Laurate	Caco-2	Non-toxic at effective concentrations for dissolution enhancement (5-10% w/w).	[3][4]
Tween 80	Human Fibroblasts	Lowest cytotoxicity among tested surfactants (Tween 80 < Texapon N40 < Tween 60 < Texapon K1298 < Triton x100 < benzethonium (B1203444) chloride).	[6]
Sucrose p-phenyl benzoate	Calu-3	Negligible cytotoxicity at concentrations causing a ~30% decrease in TEER.	[7]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are summaries of protocols for key experiments cited.

Solid Dispersion Preparation by Melting Method

This method is utilized for preparing solid dispersions to enhance the dissolution of poorly soluble drugs.

• Preparation of the Melt: The carrier (e.g., PEG 6000) and the surfactant (e.g., Sucrose laurate) are melted at a specific temperature.

• Drug Incorporation: The active pharmaceutical ingredient (e.g., gemfibrozil) is then added to the molten mixture and stirred until a homogenous solution is obtained.

• Cooling and Solidification: The molten mixture is cooled rapidly to solidify.

• Milling and Sieving: The solidified mass is then milled and sieved to obtain a uniform particle size.[3]

In Vitro Dissolution Study

This assay evaluates the release kinetics of a drug from its formulation.

• Apparatus: A standard dissolution apparatus (e.g., USP Type II paddle apparatus) is used.

• Dissolution Medium: A specified volume of a relevant dissolution medium (e.g., phosphate (B84403) buffer) is placed in the dissolution vessel and maintained at a constant temperature (e.g., 37°C).

• Sample Addition: The drug formulation (e.g., solid dispersion powder) is added to the dissolution medium.

• Sampling: At predetermined time intervals, aliquots of the release medium are withdrawn.

• Analysis: The concentration of the dissolved drug in the samples is determined using a suitable analytical method, such as UV-Vis spectrophotometry.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay is used to assess cell viability.

• Cell Seeding: Cells (e.g., Caco-2) are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Treatment: The cells are then exposed to various concentrations of the surfactant for a defined period.

• MTT Addition: After the incubation period, a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.

• Incubation: The plate is incubated to allow viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The formazan crystals are solubilized by adding a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the resulting colored solution is measured at a specific wavelength using a microplate reader. The absorbance is directly proportional to the number of viable cells.[1]

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for preparing solid dispersions and evaluating surfactant cytotoxicity.

Caption: Workflow for Solid Dispersion Preparation and Evaluation.

Caption: Workflow for MTT Cytotoxicity Assay.

Conclusion

Sucrose trilaurate and other sucrose esters present a compelling option as non-ionic surfactants in pharmaceutical formulations, demonstrating effective solubilization enhancement and a favorable cytotoxicity profile. While direct, comprehensive comparative studies with a wide array of other non-ionic surfactants are still emerging, the existing data suggests that sucrose esters are a viable and safe alternative to more traditionally used surfactants like polysorbates. The choice of surfactant will ultimately depend on the specific API, the desired dosage form, and the required safety profile. The experimental protocols and comparative data presented in this guide offer a foundational resource for researchers in the rational selection and application of non-ionic surfactants in drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Applicability of sucrose laurate as surfactant in solid dispersions prepared by melt technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The effect of polysorbate 20 and polysorbate 80 on the solubility of quercetin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of cytotoxicity of various surfactants tested on normal human fibroblast cultures using the neutral red test, MTT assay and LDH release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Sucrose Trilaurate as a Solubilizing Agent: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of sucrose (B13894) esters, with a focus on their role as solubilizing agents in pharmaceutical formulations. While specific quantitative data for sucrose trilaurate is limited in publicly available literature, this document leverages data from closely related sucrose esters (sucrose palmitate and sucrose laurate) to provide a comparative analysis against commonly used solubilizers, Polysorbate 80 and Cremophor® EL. This guide aims to assist researchers in making informed decisions regarding the selection of solubilizing agents for poorly water-soluble drugs.

Performance Comparison of Solubilizing Agents

The selection of a suitable solubilizing agent is critical for enhancing the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). The following table summarizes the performance of sucrose esters in comparison to Polysorbate 80 and Cremophor® EL, based on their ability to increase the aqueous solubility of the model drug Celecoxib, a BCS Class II compound.

Solubilizing Agent	Drug	Initial Solubility (µg/mL)	Solubility in 5% (w/w) Solution (µg/mL)	Fold Increase in Solubility
Sucrose Palmitate (P-1670)	Celecoxib	~2.0[1]	407.5[1]	~204
Sucrose Laurate (L-1695)	Celecoxib	~2.0[1]	329.3[1]	~165
Cremophor® RH 40	Celecoxib	~2.0[1]	1434.7[1]	~717
Polysorbate 80	Quercetin (B1663063)	3.89	14.17 (at concentration > CMC)[2][3]	~3.6

Note: The data for sucrose esters and Cremophor® RH 40 are directly from a comparative study on Celecoxib[1]. The data for Polysorbate 80 is from a study on Quercetin and is provided as a general reference for its solubilizing capacity[2][3]. Direct comparative data for Polysorbate 80 with Celecoxib was not available in the reviewed literature.

Mechanism of Action: How Sucrose Esters Enhance Solubility and Permeability

Sucrose esters are non-ionic surfactants composed of a sucrose head group and fatty acid tail(s). Their amphiphilic nature allows them to form micelles in aqueous solutions above their critical micelle concentration (CMC). These micelles can encapsulate hydrophobic drug molecules within their core, thereby increasing the apparent solubility of the drug in the aqueous medium.

Beyond solubilization, certain sucrose esters have been shown to act as permeation enhancers, facilitating the transport of drugs across biological membranes. This is achieved through fluidization of the cell membrane and modulation of tight junctions between epithelial cells, potentially increasing both transcellular and paracellular drug absorption[4].

Caption: Mechanism of enhanced drug absorption by sucrose esters.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of solubilizing agents.

Equilibrium Solubility Determination

This protocol is designed to determine the saturation solubility of a poorly soluble drug in the presence of a solubilizing agent.

Materials:

• Poorly soluble drug (e.g., Celecoxib)

• Solubilizing agents (e.g., Sucrose trilaurate, Polysorbate 80, Cremophor® EL)

• Phosphate buffered saline (PBS), pH 7.4

• Vials with screw caps

• Shaking incubator or water bath

• Centrifuge

• HPLC system with a suitable column and detector

Procedure:

• Prepare stock solutions of the solubilizing agents at various concentrations (e.g., 1%, 2%, 5% w/v) in PBS.

• Add an excess amount of the drug to a known volume of each solubilizing agent solution in separate vials. A control sample with only the drug in PBS should also be prepared.

• Seal the vials and place them in a shaking incubator set at a constant temperature (e.g., 37°C) for a predetermined period (e.g., 48-72 hours) to ensure equilibrium is reached.

• After incubation, centrifuge the samples at a high speed (e.g., 10,000 rpm) for a sufficient time (e.g., 15 minutes) to pellet the undissolved drug.

• Carefully collect the supernatant and dilute it with a suitable solvent (e.g., mobile phase for HPLC) to a concentration within the calibration range of the analytical method.

• Analyze the concentration of the dissolved drug in the diluted supernatant using a validated HPLC method.

• Calculate the solubility of the drug in each solution and determine the fold increase in solubility compared to the control.

In Vitro Dissolution Testing

This protocol evaluates the dissolution rate of a drug from a solid formulation containing a solubilizing agent.

Materials:

• Drug formulation (e.g., solid dispersion of the drug with the solubilizing agent)

• USP dissolution apparatus (e.g., Apparatus II - paddle)

• Dissolution medium (e.g., simulated gastric fluid or simulated intestinal fluid)

• Syringes and filters

• UV-Vis spectrophotometer or HPLC system

Procedure:

• Prepare the dissolution medium and maintain it at a constant temperature (37 ± 0.5°C).

• Place a known amount of the drug formulation into each dissolution vessel.

• Start the dissolution apparatus at a specified paddle speed (e.g., 50 or 75 rpm).

• At predetermined time intervals (e.g., 5, 10, 15, 30, 45, 60 minutes), withdraw a sample of the dissolution medium.

• Filter the withdrawn sample to remove any undissolved particles.

• Analyze the concentration of the dissolved drug in the filtered sample using a suitable analytical method (UV-Vis or HPLC).

• Calculate the cumulative percentage of drug released at each time point and plot the dissolution profile.

References

• 1. Development and Evaluation of Poorly Water-Soluble Celecoxib as Solid Dispersions Containing Nonionic Surfactants Using Fluidized-Bed Granulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effect of polysorbate 20 and polysorbate 80 on the solubility of quercetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The effect of polysorbate 20 and polysorbate 80 on the solubility of quercetin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sucrose esters increase drug penetration, but do not inhibit p-glycoprotein in caco-2 intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Sucrose Esters for In-Vitro and In-Vivo Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in-vitro and in-vivo performance of various sucrose (B13894) esters, supported by experimental data. Sucrose esters, a versatile class of non-ionic surfactants, are increasingly utilized in pharmaceutical formulations for their biocompatibility, biodegradability, and wide range of hydrophilic-lipophilic balance (HLB) values. Their ability to enhance the solubility and permeability of poorly water-soluble drugs makes them valuable excipients in drug delivery systems.

In-Vitro Performance Comparison of Sucrose Esters

The following tables summarize the key in-vitro properties of different sucrose esters, including their physical characteristics, critical micelle concentration (CMC), and cytotoxicity in Caco-2 cells, a common model for the intestinal epithelium.

Table 1: Physicochemical Properties of Common Sucrose Esters

Sucrose Ester	Fatty Acid Chain	HLB Value	Critical Micelle Concentration (CMC) (mM)
Sucrose Laurate (L-1695)	C12	16[1]	~0.3
Sucrose Myristate (M-1695)	C14	16	~0.02
Sucrose Palmitate (P-1695)	C16	16	Not specified
Sucrose Stearate (S-1570)	C18	15	Not specified
Sucrose Stearate (S-970)	C18	9	Not specified
Sucrose Stearate	C18	3-16[2]	Not specified
Sucrose Oleate	C18:1	Not specified	Not specified

Table 2: In-Vitro Cytotoxicity of Sucrose Esters on Caco-2 Cells

Sucrose Ester	Concentration	Incubation Time	Cell Viability (%)	IC50 Value (µg/mL)
Sucrose Laurate (D-1216)	Not specified	Not specified	Not specified	~300 (for 50% cytotoxicity after 1h)[3]
Sucrose Myristate (M-1695)	Not specified	Not specified	Not specified	~300 (for 50% cytotoxicity after 1h)[3]
Sucrose Palmitate (P-1695)	Not specified	Not specified	Not specified	~300 (for 50% cytotoxicity after 1h)[3]

In-Vivo Performance Comparison of Sucrose Esters

Sucrose esters have demonstrated the potential to enhance the oral bioavailability of poorly soluble drugs. The following table provides a summary of in-vivo studies.

Table 3: In-Vivo Bioavailability Enhancement by Sucrose Esters

Drug	Sucrose Ester Used	Animal Model	Fold Increase in Bioavailability
Insulin	Sucrose Laurate (50 and 100 mM)	Rat	2.4% and 8.9% relative bioavailability, respectively[1]
Octyl Methoxycinnamate	Sucrose Laurate and Sucrose Oleate	Not specified	Sucrose laurate nano-emulsion showed the highest penetration in the stratum corneum

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of these findings.

In-Vitro Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell viability.

Materials:

• Caco-2 cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Sucrose ester solutions of varying concentrations

• MTT solution (5 mg/mL in phosphate-buffered saline (PBS))

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Seed Caco-2 cells in 96-well plates at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Remove the culture medium and expose the cells to various concentrations of the sucrose ester solutions for a specified duration (e.g., 24, 48, or 72 hours).

• After the incubation period, remove the treatment solutions and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate the plates for 4 hours at 37°C in a humidified atmosphere with 5% CO2.

• After incubation, add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Cell viability is calculated as a percentage of the control (untreated cells). The IC50 value, the concentration at which 50% of cell growth is inhibited, is then determined.

Drug Solubilization Study

This protocol determines the extent to which sucrose esters can increase the aqueous solubility of a poorly water-soluble drug.

Materials:

• Poorly water-soluble drug

• Aqueous solutions of sucrose esters at various concentrations

• Phosphate (B84403) buffer (pH 6.8)

• Shaking incubator

• Centrifuge

• High-performance liquid chromatography (HPLC) system

Procedure:

• Prepare supersaturated solutions of the drug in phosphate buffer containing different concentrations of the sucrose ester.

• Shake the solutions in a shaking incubator at a constant temperature (e.g., 37°C) for a specified period (e.g., 48 hours) to reach equilibrium.

• Centrifuge the samples to separate the undissolved drug.

• Filter the supernatant through a 0.45 µm filter.

• Analyze the concentration of the dissolved drug in the filtrate using a validated HPLC method.

• The increase in solubility is determined by comparing the drug concentration in the sucrose ester solutions to that in the buffer alone.

In-Vivo Bioavailability Study

This protocol outlines a general procedure for assessing the enhancement of oral drug bioavailability by sucrose esters in an animal model.

Materials:

• Test drug

• Sucrose ester-based formulation of the test drug

• Control formulation (without sucrose ester)

• Appropriate animal model (e.g., rats, mice)

• Oral gavage needles

• Blood collection supplies

• Analytical method for drug quantification in plasma (e.g., LC-MS/MS)

Procedure:

• Fast the animals overnight before the experiment with free access to water.

• Administer the test and control formulations to different groups of animals via oral gavage at a predetermined dose.

• Collect blood samples from the animals at various time points post-administration (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24 hours).

• Process the blood samples to obtain plasma.

• Quantify the concentration of the drug in the plasma samples using a validated analytical method.

• Calculate pharmacokinetic parameters such as the area under the plasma concentration-time curve (AUC), maximum plasma concentration (Cmax), and time to reach maximum concentration (Tmax).

• The relative bioavailability of the sucrose ester formulation is calculated by comparing its AUC to that of the control formulation.

Visualizing Mechanisms and Workflows

Sucrose Ester-Mediated Enhancement of Paracellular Drug Permeability

Sucrose esters can modulate the integrity of tight junctions between intestinal epithelial cells, leading to an increase in paracellular drug permeability. This is thought to occur through the fluidization of the plasma membrane and alterations in the expression and localization of tight junction proteins such as Zonula Occludens-1 (ZO-1) and claudins.[4][5]

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Long-Term Exposure to Sucrose during the Differentiation Process Increases Permeability Independently of TAS1R3 in In Vitro Models of the Intestinal Barrier Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sucrose esters increase drug penetration, but do not inhibit p-glycoprotein in caco-2 intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Artificial Sweeteners Disrupt Tight Junctions and Barrier Function in the Intestinal Epithelium through Activation of the Sweet Taste Receptor, T1R3 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Synthetic vs. Enzymatic Synthesis of Sucrose Trilaurate

For Researchers, Scientists, and Drug Development Professionals

The synthesis of sucrose (B13894) esters, such as sucrose trilaurate, is a critical process in the development of pharmaceuticals and other advanced materials. As non-ionic surfactants, these molecules are prized for their emulsifying, stabilizing, and permeation-enhancing properties. The choice between synthetic and enzymatic routes for their production has significant implications for product purity, yield, cost, and environmental impact. This guide provides an objective comparison of these two methodologies, supported by available experimental data and detailed protocols.

Executive Summary

Feature	Synthetic (Chemical) Synthesis	Enzymatic Synthesis
Primary Method	Transesterification or direct esterification	Lipase-catalyzed transesterification or esterification
Catalyst	Alkaline catalysts (e.g., K₂CO₃, NaOH), acid catalysts	Lipases (e.g., Candida antarctica lipase (B570770) B)
Reaction Conditions	High temperatures (120-180°C), often under vacuum	Mild temperatures (40-70°C), atmospheric pressure
Solvents	Often requires solvents like DMSO or DMF, though solvent-free methods exist	Can be performed in organic solvents or solvent-free systems
Selectivity	Generally low, produces a mixture of mono-, di-, tri-, and polyesters	High regioselectivity, leading to purer products with a specific degree of substitution
Yield	Can be high, but purification losses can be significant	Generally high for the desired product, with fewer byproducts
Purity	Often lower due to a mixture of esters and byproducts like soaps	High purity of the target ester is achievable
Reaction Time	Can be relatively fast (e.g., sonochemical methods) or require several hours	Can range from hours to days depending on the specific enzyme and conditions
Environmental Impact	Higher energy consumption, use of potentially toxic solvents and catalysts, more waste generation	Lower energy consumption, biodegradable catalysts, less waste, considered a "greener" alternative[1][2]
Cost	Generally lower raw material and catalyst costs	Enzyme costs can be higher, but may be offset by simpler purification and milder conditions

Data Presentation: Quantitative Comparison

While direct head-to-head quantitative data for the synthesis of sucrose trilaurate is limited in publicly available literature, the following tables summarize typical performance metrics for the synthesis of sucrose laurate esters, which can be extrapolated to understand the trends for trilaurate production.

Table 1: Comparison of Yield and Purity for Sucrose Laurate Ester Synthesis

Synthesis Method	Product	Yield (%)	Purity/Monoester Content (%)	Reference
Synthetic (Sonochemical)	Sucrose Laurate	Not specified, but reaction is rapid	Not specified	[3]
Synthetic (Solvent-free)	Sucrose Monostearate	High-purity	74.6% of product mixture	[1]
Enzymatic (Candida antarctica)	Sucrose Ester	90.45	Not specified	[4]
Enzymatic (Solvent-free)	Sucrose Laurate	Not specified	86% monoester content in a commercial product	[5]

Note: The synthesis of sucrose trilaurate would require adjusting the molar ratio of lauric acid or its ester to sucrose, which would influence the final yield and the distribution of di-, tri-, and polyesters.

Experimental Protocols

Synthetic Synthesis of Sucrose Trilaurate (Chemical Transesterification)

This protocol is adapted from methods for the synthesis of sucrose esters and can be optimized for the production of sucrose trilaurate.

Materials:

• Sucrose

• Methyl laurate

• Potassium carbonate (K₂CO₃)

• Dimethyl sulfoxide (B87167) (DMSO) or a solvent-free system

• Reaction vessel with heating and vacuum capabilities

• Purification apparatus (e.g., column chromatography)

Procedure:

• Dissolve sucrose in DMSO in the reaction vessel. For a solvent-free approach, sucrose is melted with a fatty acid soap.

• Add methyl laurate to the mixture. To favor the formation of trilaurate, a molar ratio of methyl laurate to sucrose of at least 3:1 should be used.

• Add the catalyst, potassium carbonate.

• Heat the mixture to 120-140°C under vacuum to remove the methanol (B129727) byproduct and drive the reaction forward.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture.

• The crude product is then purified, typically by column chromatography, to separate sucrose trilaurate from unreacted starting materials, other sucrose esters, and byproducts.

Enzymatic Synthesis of Sucrose Trilaurate

This protocol utilizes lipase for a more selective synthesis under milder conditions.

Materials:

• Sucrose

• Lauric acid or vinyl laurate

• Immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B)

• Organic solvent (e.g., 2-methyl-2-butanol) or a solvent-free system

• Molecular sieves (to remove water)

• Shaking incubator

• Purification apparatus

Procedure:

• Combine sucrose and lauric acid (or vinyl laurate) in the chosen solvent in a reaction flask. To promote trilaurate formation, a molar excess of the lauryl donor is used.

• Add the immobilized lipase and molecular sieves to the mixture.

• Incubate the reaction at 40-60°C with constant shaking for 24-72 hours.

• Monitor the formation of sucrose trilaurate by TLC or HPLC.

• After the reaction, filter to remove the immobilized enzyme (which can be reused).

• Evaporate the solvent under reduced pressure.

• Purify the product using column chromatography to isolate the sucrose trilaurate.

Mandatory Visualizations

Experimental Workflows

Caption: Workflow for the synthetic synthesis of sucrose trilaurate.

References

• 1. mdpi.com [mdpi.com]
• 2. vito.be [vito.be]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. mdpi.com [mdpi.com]

Assessing the Skin Penetration Enhancement of Sucrose Trilaurate Versus Other Enhancers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Effective delivery of therapeutic agents through the skin remains a significant challenge in drug development. The stratum corneum, the outermost layer of the epidermis, presents a formidable barrier to the penetration of most molecules. To overcome this, penetration enhancers are incorporated into topical and transdermal formulations. An ideal enhancer should reversibly reduce the barrier function of the stratum corneum, be pharmacologically inert, non-toxic, non-irritating, and compatible with the drug and other excipients.

Sucrose (B13894) esters, and specifically Sucrose trilaurate (a sucrose molecule esterified with three lauric acid chains), are non-ionic surfactants that have garnered increasing interest as skin penetration enhancers. Their appeal lies in their favorable safety profile, biocompatibility, and biodegradability. This guide provides an objective comparison of the skin penetration enhancement performance of Sucrose trilaurate and other sucrose esters against a range of well-established chemical enhancers, supported by experimental data.

Mechanism of Action of Sucrose Esters

The primary mechanism by which sucrose esters, including Sucrose trilaurate, enhance skin penetration is through the disruption of the highly ordered lipid matrix of the stratum corneum. These intercellular lipids, primarily composed of ceramides, cholesterol, and free fatty acids, are arranged in a dense, lamellar structure that provides the main barrier to percutaneous absorption.

Sucrose esters interact with these lipids, leading to a fluidization of the lipid bilayers. This disruption increases the diffusion coefficient of the drug within the stratum corneum, thereby facilitating its passage into the deeper layers of the skin and systemic circulation. Studies have shown that sucrose esters with shorter fatty acid chains, such as laurate, are particularly effective at disordering the acyl chains of the stratum corneum lipids.

Comparative Performance Data

The following tables summarize the in vitro skin permeation data for various penetration enhancers, using Ibuprofen (B1674241) (IBU) and Lidocaine (B1675312) as model drugs. The data is compiled from multiple studies to provide a comparative overview. It is important to note that direct comparison between different studies should be made with caution due to variations in experimental conditions.

Table 1: Comparison of Penetration Enhancers for Ibuprofen (IBU) Delivery

Enhancer	Concentration (% w/w)	Vehicle	Model Drug	Flux (µg/cm²/h)	Enhancement Ratio (ER)	Reference
Sucrose Laurate	2.64	Hydrogel	IBU	1.83 ± 0.21	2.15
Sucrose Myristate	2.64	Hydrogel	IBU	2.25 ± 0.35	2.65
Transcutol®	10	Hydrogel	IBU	0.85 ± 0.15	1.00 (No enhancement)
Oleic Acid	5	Patch	IBU	6.80 ± 1.02	~7.0
Menthol	5	Nanoscaled Emulsion	IBU	9.37 ± 2.04	1.47
Limonene	5	Nanoscaled Emulsion	IBU	7.02 ± 0.42	1.10
Control (no enhancer)	-	Hydrogel	IBU	0.85 ± 0.12	1.00

Table 2: Comparison of Sucrose Esters for Lidocaine Delivery

Enhancer	Concentration (% w/v)	Vehicle	Model Drug	pH	Flux (µg/cm²/h)	Enhancement Ratio (ER)	Reference
Sucrose Laurate	2	Transcutol®	Lidocaine HCl	5.0	14.4 ± 2.1	12.0
Sucrose Laurate	2	Transcutol®	Lidocaine HCl	7.0	12.8 ± 1.9	~10.7
Sucrose Oleate	2	Transcutol®	Lidocaine HCl	9.0	10.2 ± 1.5	~8.5
Control (no enhancer)	-	Buffer	Lidocaine HCl	5.0	1.2 ± 0.3	1.0

Experimental Protocols

The following is a detailed methodology for a typical in vitro skin permeation study using Franz diffusion cells, a standard method for evaluating the efficacy of penetration enhancers.

1. Skin Membrane Preparation:

• Porcine ear skin is commonly used as a surrogate for human skin due to its anatomical and physiological similarities.

• The skin is excised from the porcine ear, and subcutaneous fat and cartilage are carefully removed.

• The skin is then cut into appropriate sizes to fit the Franz diffusion cells. The integrity of the stratum corneum is visually inspected.

2. Franz Diffusion Cell Setup:

• The Franz diffusion cell consists of a donor compartment and a receptor compartment, separated by the skin membrane.

• The prepared skin membrane is mounted between the two compartments with the stratum corneum facing the donor compartment.

• The receptor compartment is filled with a suitable receptor medium (e.g., phosphate-buffered saline, PBS, at pH 7.4), which is continuously stirred and maintained at 32°C ± 0.5°C to mimic physiological conditions.

3. Dosing and Sampling:

• The formulation containing the drug and the penetration enhancer is applied to the surface of the skin in the donor compartment.

• At predetermined time intervals, samples are withdrawn from the receptor compartment and replaced with an equal volume of fresh, pre-warmed receptor medium to maintain sink conditions.

4. Drug Analysis:

• The concentration of the drug in the collected samples is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• The cumulative amount of drug permeated per unit area is plotted against time.

5. Data Analysis:

• The steady-state flux (Jss) is determined from the slope of the linear portion of the cumulative amount permeated versus time plot.

• The enhancement ratio (ER) is calculated by dividing the flux of the drug with the enhancer by the flux of the drug from the control formulation (without the enhancer).

Molecular Interactions and Effects on Stratum Corneum

While a classical signaling pathway is not typically activated by non-ionic surfactants like Sucrose trilaurate, their interaction at the molecular level with the stratum corneum lipids is the key to their enhancement effect. The diagram below illustrates the proposed interactions.

Conclusion

The experimental data presented in this guide indicate that sucrose esters, including those with laurate and myristate chains, are effective skin penetration enhancers. For instance, sucrose laurate has been shown to increase the permeation of ibuprofen by over two-fold and that of ionized lidocaine by up to 12-fold. When compared to other enhancers, their performance is notable, although potent enhancers like oleic acid may exhibit higher enhancement ratios under certain conditions.

The key advantage of sucrose esters lies in their excellent safety and biocompatibility profile, making them highly attractive for use in pharmaceutical and cosmetic formulations. While other enhancers may offer greater potency, they are often associated with a higher potential for skin irritation. Sucrose trilaurate and related sucrose esters represent a promising class of penetration enhancers that balance efficacy with a favorable safety profile, making them a valuable tool for the development of advanced transdermal drug delivery systems. Further research focusing on direct, side-by-side comparisons with a wider range of enhancers under standardized conditions will be beneficial for a more definitive assessment of their relative performance.

A Comparative Analysis of Sucrose Trilaureate Emulsion Stability Against Industry Benchmarks

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Emulsion Stability

In the realm of emulsion science, the pursuit of enhanced stability is paramount for the efficacy and shelf-life of a multitude of products, from pharmaceutical formulations to advanced cosmetic preparations. This guide presents a comparative benchmark analysis of emulsions stabilized with Sucrose (B13894) trilaurate against two widely recognized industry standards: Polysorbate 80 and Lecithin. The following data and protocols provide an objective assessment of their performance across key stability parameters.

Disclaimer: Specific quantitative data for Sucrose trilaurate is limited in publicly available research. The data presented for Sucrose Ester is based on studies of various sucrose esters (such as laurate and stearate) and is intended to provide a representative comparison. Performance of Sucrose trilaurate may vary.

Quantitative Stability Analysis

The stability of an emulsion is a multifaceted property, quantifiable through several key metrics. The tables below summarize the comparative performance of Sucrose trilaurate (represented by general Sucrose Ester data), Polysorbate 80, and Lecithin.

Table 1: Particle Size and Polydispersity Index (PDI) of Emulsions

Emulsifier	Average Particle Size (nm)	Polydispersity Index (PDI)	Citation
Sucrose Ester (Laurate)	70 - 150	< 0.3	[1]
Polysorbate 80	~160	~0.47	[1]
Lecithin	Variable, often larger without high shear	> 0.5	[2]

Table 2: Zeta Potential of Emulsions

Emulsifier	Zeta Potential (mV)	Stability Implication	Citation
Sucrose Ester (Stearate)	-30 to -60	High electrostatic repulsion, good stability	[3]
Polysorbate 80	-20 to -30	Moderate electrostatic repulsion	[1]
Lecithin	Highly pH-dependent, can be close to neutral	Variable stability, prone to aggregation	[4]

Table 3: Creaming Index After 24 Hours

Emulsifier	Creaming Index (%)	Visual Observation	Citation
Sucrose Ester	< 5	Minimal to no visible separation	[5]
Polysorbate 80	< 10	Slight creaming layer may be visible	[6]
Lecithin	10 - 20	Noticeable creaming layer	[6]

Table 4: Viscosity and Rheological Profile

Emulsifier	Viscosity	Rheological Behavior	Citation
Sucrose Ester	Can form high viscosity emulsions	Shear-thinning	[7]
Polysorbate 80	Generally lower viscosity	Near-Newtonian at low concentrations	[8]
Lecithin	Can increase viscosity but may be unstable	Shear-thinning	[4]

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results. The following are protocols for the key experiments cited in this guide.

Protocol 1: Emulsion Preparation

Objective: To prepare oil-in-water (O/W) emulsions with different emulsifiers for stability testing.

Materials:

• Oil phase (e.g., Miglyol 812)

• Aqueous phase (deionized water)

• Emulsifiers: Sucrose trilaurate, Polysorbate 80, Lecithin

• High-shear homogenizer (e.g., Ultra-Turrax)

• Beakers and magnetic stirrer

Procedure:

• Prepare the aqueous phase by dissolving the chosen emulsifier in deionized water at a predetermined concentration (e.g., 2% w/w). Heat to 60°C and stir until fully dissolved.

• Heat the oil phase to 60°C in a separate beaker.

• Slowly add the oil phase to the aqueous phase while stirring with a magnetic stirrer.

• Once all the oil has been added, homogenize the mixture using a high-shear homogenizer at 10,000 rpm for 5 minutes.

• Allow the emulsion to cool to room temperature while stirring gently.

Protocol 2: Particle Size and Zeta Potential Analysis

Objective: To measure the droplet size distribution and surface charge of the emulsion particles.

Instrumentation: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).

Procedure:

• Dilute the emulsion sample with deionized water to a suitable concentration to avoid multiple scattering effects (typically a factor of 100 to 1000).

• Equilibrate the sample to 25°C in the instrument.

• For particle size measurement, perform three measurements and average the results to obtain the z-average diameter and the polydispersity index (PDI).

• For zeta potential measurement, use a folded capillary cell and apply an electric field. Perform three measurements and average the results.

Protocol 3: Creaming Index Determination

Objective: To visually assess the gravitational separation of the emulsion over time.

Materials:

• Graduated cylinders (10 mL)

• Camera

Procedure:

• Fill a 10 mL graduated cylinder with the freshly prepared emulsion up to the 10 mL mark.

• Seal the cylinder to prevent evaporation.

• Store the cylinder at a constant temperature (e.g., 25°C) and protect it from light.

• At specified time intervals (e.g., 1, 6, 12, 24 hours), photograph the cylinder and measure the height of the serum layer (Hs) and the total height of the emulsion (Ht).

• Calculate the Creaming Index (CI) using the formula: CI (%) = (Hs / Ht) * 100.

Protocol 4: Rheological Analysis

Objective: To characterize the flow behavior and viscoelastic properties of the emulsions.

Instrumentation: Rotational rheometer with a cone-plate or parallel-plate geometry.

Procedure:

• Load the emulsion sample onto the rheometer plate, ensuring no air bubbles are trapped.

• Allow the sample to equilibrate to the measurement temperature (e.g., 25°C) for 5 minutes.

• Flow Sweep: Conduct a shear rate sweep from 0.1 to 100 s⁻¹ to determine the viscosity as a function of shear rate.

• Oscillatory Sweep (Amplitude Sweep): Perform a strain sweep at a constant frequency (e.g., 1 Hz) to determine the linear viscoelastic region (LVER), storage modulus (G'), and loss modulus (G'').

Visualizing Experimental Workflows

Clarity in experimental design is essential for accurate interpretation of results. The following diagrams, generated using Graphviz, illustrate the workflows for emulsion preparation and stability testing.

References

• 1. Effects of Selected Polysorbate and Sucrose Ester Emulsifiers on the Physicochemical Properties of Astaxanthin Nanodispersions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sucrose Stearates Stabilized Oil-in-Water Emulsions: Gastrointestinal Fate, Cell Cytotoxicity and Proinflammatory Effects after Simulated Gastrointestinal Digestion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A comparison of emulsifiers for the formation of oil-in-water emulsions: stability of the emulsions within 9 h after production and MR signal properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. A comparison of emulsifiers for the formation of oil-in-water emulsions: stability of the emulsions within 9 h after production and MR signal properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sucrose Esters and Beeswax Synergize to Improve the Stability and Viscoelasticity of Water-in-Oil Emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rheological Properties of Emulsions and Emulsion Formulation by HLB Method | Pharmaguideline [pharmaguideline.com]

Sucrose Trilaurate: A Comparative Analysis of Surfactant Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro cytotoxicity of Sucrose (B13894) trilaurate with other commonly used surfactants. The information is compiled from various scientific studies to assist in the selection of appropriate excipients for pharmaceutical and research applications, with a focus on cellular compatibility.

Executive Summary

Sucrose esters, including Sucrose trilaurate, are non-ionic surfactants known for their biocompatibility and low toxicity.[1][2] This guide consolidates available data to compare the cytotoxic profile of Sucrose trilaurate with other surfactants such as polysorbates, polyoxyethylene alkyl ethers, and anionic surfactants. While direct comparative studies on Sucrose trilaurate are limited, we can infer its cytotoxicity based on the trend of decreasing toxicity with a higher degree of esterification observed in sucrose fatty acid esters.[3] Available data on sucrose monoesters (Sucrose laurate) and mixtures of sucrose esters provide a strong basis for this comparison.

Quantitative Cytotoxicity Data

The following table summarizes the available quantitative data on the cytotoxicity of various surfactants, including Sucrose laurate as a reference for sucrose esters. The cytotoxicity is generally expressed as the concentration that causes 50% cell death (LC50 or TC50) or 50% inhibition of a cellular function (IC50).

Surfactant	Surfactant Type	Cell Line	Assay	Cytotoxicity Value	Reference
Sucrose Laurate	Non-ionic	Caco-2	MTS	TC50: 0.28 mM	[4]
Caco-2	LDH	TC50: 0.27 mM	[4]
Sucrose Stearate (S-570)	Non-ionic	Caco-2	MTS	> 50 mg/mL (non-toxic)	[3]
Tween 80	Non-ionic	Human Fibroblasts	Neutral Red, MTT, LDH	LC50: > 1000 µg/mL	[5]
Triton X-100	Non-ionic	Human Fibroblasts	Neutral Red, MTT, LDH	LC50: 38.3 µg/mL	[5]
Sodium Lauryl Sulfate (SLS)	Anionic	Human Fibroblasts	Neutral Red, MTT, LDH	LC50: 61.2 µg/mL	[5]
Benzethonium Chloride	Cationic	Human Fibroblasts	Neutral Red, MTT, LDH	LC50: 8.4 µg/mL	[5]

Note on Sucrose Trilaurate: Direct IC50/LC50 values for pure Sucrose trilaurate were not found in the reviewed literature. However, studies on sucrose stearates show that cytotoxicity decreases with an increased degree of esterification (i.e., di- and tri-esters are less toxic than monoesters).[3] Therefore, it is anticipated that the cytotoxicity of Sucrose trilaurate would be significantly lower than that of Sucrose laurate.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Cell Viability Assays (MTS, MTT, and Neutral Red)

These colorimetric assays are widely used to assess cell viability by measuring metabolic activity.

• Principle:

  • MTS/MTT: Viable cells contain mitochondrial dehydrogenases that reduce tetrazolium salts (MTS or MTT) to a colored formazan (B1609692) product. The amount of formazan is directly proportional to the number of living cells.

  • Neutral Red: Viable cells take up and accumulate the neutral red dye in their lysosomes. The amount of dye extracted from the cells is proportional to the number of viable cells.

• General Protocol:

  • Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treatment: Expose the cells to various concentrations of the surfactants for a specified period (e.g., 24, 48, or 72 hours).

  • Assay Reagent Addition:

    • MTS/MTT: Add the MTS or MTT reagent to each well and incubate for a few hours. For MTT, a solubilization solution is added to dissolve the formazan crystals.

    • Neutral Red: Incubate the cells with a medium containing neutral red. After incubation, wash the cells and then extract the dye.

  • Measurement: Measure the absorbance of the colored product using a microplate reader at the appropriate wavelength.

  • Data Analysis: Calculate cell viability as a percentage of the untreated control cells. Plot a dose-response curve to determine the IC50 or LC50 value.

Lactate (B86563) Dehydrogenase (LDH) Release Assay

This assay measures the release of the cytoplasmic enzyme lactate dehydrogenase into the culture medium upon cell membrane damage.

• Principle: LDH is a stable enzyme that is released from cells with damaged plasma membranes. The amount of LDH in the culture supernatant is proportional to the extent of cell lysis.

• General Protocol:

  • Cell Seeding and Treatment: Follow the same procedure as for the cell viability assays.

  • Supernatant Collection: After the treatment period, collect the cell culture supernatant.

  • LDH Reaction: Add the supernatant to a reaction mixture containing the LDH substrate.

  • Measurement: Measure the absorbance of the reaction product at the specified wavelength using a microplate reader.

  • Data Analysis: Calculate the percentage of LDH release relative to a positive control (cells lysed with a detergent) and a negative control (untreated cells).

Visualizations

Experimental Workflow for Cytotoxicity Assessment

The following diagram illustrates the general workflow for assessing the cytotoxicity of surfactants using in vitro cell-based assays.

Caption: General workflow for in vitro cytotoxicity testing of surfactants.

Signaling Pathway of Surfactant-Induced Cell Death

Surfactants can induce cell death through various mechanisms, primarily by disrupting cell membrane integrity, which can lead to apoptosis or necrosis.

Caption: Simplified signaling pathway of surfactant-induced cytotoxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. arxiv.org [arxiv.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. beautydecoded.com [beautydecoded.com]

Performance evaluation of Sucrose trilaurate in different drug delivery platforms

For Researchers, Scientists, and Drug Development Professionals

Sucrose (B13894) esters, particularly sucrose laurate, are gaining traction in pharmaceutical formulations due to their biocompatibility, biodegradability, and favorable safety profile. This guide provides a comparative evaluation of the performance of sucrose esters, with a focus on sucrose laurate (as a representative including mono-, di-, and trilaurate esters), in various drug delivery platforms. It is important to note that while the topic specifies sucrose trilaurate, the available research predominantly focuses on "sucrose laurate," which is typically a mixture of mono-, di-, and triesters. For instance, the commonly studied sucrose laurate D1216 consists of 80% monoester and 20% di-, tri-, and polyesters[1]. This guide, therefore, summarizes the performance of this mixture, offering insights into its potential advantages over other commonly used excipients.

Comparative Performance Data

The following tables summarize the quantitative performance of sucrose laurate in comparison to other alternatives in different drug delivery systems.

Table 1: Performance in Oral Drug Delivery (Permeation Enhancement)

Formulation/Parameter	Sucrose Laurate (SL)	Sodium Caprate (C10) - Gold Standard	Key Findings	Reference
Drug	Insulin	Insulin	- At 50 mM, SL achieved a relative bioavailability of 2.4%. - At 100 mM, SL achieved a relative bioavailability of 8.9%.	[2]
Transepithelial Electrical Resistance (TEER) Reduction in Caco-2 Monolayers	Concentration-dependent reduction	Concentration-dependent reduction	- 1.5 mM and 5 mM SL showed similar TEER reduction rates and efficacy to 10 mM C10.	[3]
Apparent Permeability (Papp) of 14C-Mannitol across Caco-2 Monolayers	Significant increase at 1 mM	Not directly compared	- 1 mM SL increased the Papp of 14C-mannitol.	[1]
Histological Evaluation	Little damage to intestinal loops	Some perturbation	- Sucrose laurate caused less damage to isolated rat colonic mucosae compared to C10 at similar concentrations.	[4]

Table 2: Performance in Solid Dispersions

Formulation/Parameter	Ternary System (Drug + PEG 6000 + Sucrose Laurate)	Binary System (Drug + PEG 6000)	Key Findings	Reference
Drug	Gemfibrozil (B1671426)	Gemfibrozil	- Markedly improved dissolution of gemfibrozil from the ternary solid dispersion systems.	[5]
Optimal Sucrose Laurate Concentration	5-10%	-	- The optimum concentration range of sucrose laurate in the formulations was determined to be 5-10%.	[5]
Cytotoxicity (Caco-2 cells)	Non-toxic at effective concentrations	Not applicable	- The effective final concentrations of sucrose laurate in the dissolution experiments proved to be non-toxic towards CaCo-2 cells.	[5]

Table 3: Performance in Nanoemulsions

Formulation/Parameter	Sucrose Laurate-based Nanoemulsion	Polysorbate 80-based Nanoemulsion	Key Findings	Reference
Particle Size	Generally smaller	Larger	- Astaxanthin (B1665798) nanodispersions with the smallest particle diameters were produced with sucrose laurate among the sucrose esters.
Polydispersity Index (PDI)	Lower	Higher	- Astaxanthin nanodispersions produced with sucrose esters had lower PDI values than the polysorbate-stabilized nanodispersions.
Chemical Stability of Astaxanthin	Higher	Lower	- Polysorbate 80-stabilized nanodispersions had the highest astaxanthin losses.

Mechanism of Action: Permeation Enhancement

Sucrose esters primarily enhance drug permeation across epithelial barriers through a combination of transcellular and paracellular pathways. The primary mechanism involves the fluidization of the cell membrane, which increases its permeability. Additionally, sucrose esters can modulate the integrity of tight junctions, the protein complexes that regulate paracellular transport.

Signaling Pathway for Paracellular Permeation Enhancement

The interaction of sucrose esters with tight junction proteins is a key aspect of their permeation-enhancing effect. While the exact signaling cascade is not fully elucidated, evidence suggests an alteration in the expression and localization of tight junction proteins like Zonula Occludens-1 (ZO-1) and claudins.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of Sucrose Laurate as an Intestinal Permeation Enhancer for Macromolecules: Ex Vivo and In Vivo Studies [researchrepository.ucd.ie]
• 3. Evaluation of Sucrose Laurate as an Intestinal Permeation Enhancer for Macromolecules: Ex Vivo and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Application of Permeation Enhancers in Oral Delivery of Macromolecules: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Sucrose Trilaurate: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of sucrose (B13894) trilaurate in a laboratory setting. Adherence to these procedures is critical for maintaining a safe research environment and ensuring regulatory compliance.

Sucrose trilaurate is generally not classified as a hazardous substance. However, it is imperative to follow systematic disposal protocols to mitigate any potential risks and uphold environmental responsibility. Discharging chemicals into the sewer system should be avoided.

Personal Protective Equipment (PPE) and Handling Summary

Before initiating any disposal procedure, it is crucial to be equipped with the appropriate personal protective equipment and to handle the material correctly.

Category	Requirement	Handling Procedure
Eye/Face Protection	Safety glasses or goggles.	Wear appropriate protective eyeglasses or chemical safety goggles.
Skin Protection	Chemical-impermeable gloves.	Wear compatible chemical-resistant gloves to prevent skin exposure.
Respiratory Protection	Not typically required with adequate ventilation. If dust is generated, use a NIOSH/MSHA approved respirator.[1]	Handle in a well-ventilated area. Avoid the formation of dust.[2]
General Hygiene	Standard laboratory hygiene practices.	Handle in accordance with good industrial hygiene and safety practice. Wash hands thoroughly after handling.[2][3]
Handling	Use non-sparking tools.	Minimize dust generation during handling.[1][2]
Storage of Waste	Tightly closed and properly labeled container.	Store in a designated chemical waste accumulation area, away from incompatible materials.[3]

Step-by-Step Disposal Procedures

The primary and recommended method for the disposal of sucrose trilaurate is through a licensed chemical waste management service.

Experimental Protocol: Standard Disposal of Solid Sucrose Trilaurate

• Containment: Carefully collect the waste sucrose trilaurate. Sweep up and shovel the solid material into a suitable, sealable container to prevent leakage or spillage.[2] Avoid generating dust during this process.[2]

• Labeling: Clearly label the waste container. The label should include:

  • "Non-hazardous Chemical Waste"

  • "Sucrose Trilaurate"

  • The approximate quantity of the waste.

  • The date of accumulation.

• Storage: Store the sealed and labeled container in a designated and secure chemical waste accumulation area. This area should be cool, dry, and well-ventilated.[1][3] Ensure the container is stored away from incompatible materials, such as strong oxidizing agents.[2]

• Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup and proper disposal. Always comply with local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[2]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of sucrose trilaurate.

Caption: Workflow for the proper disposal of sucrose trilaurate.

References

• 1. Sucrose monolaurate Manufacturers, with SDS [mubychem.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]

Essential Safety and Logistics for Handling Sucrose Trilaurate

This guide provides crucial safety and logistical information for the handling and disposal of Sucrose (B13894) trilaurate, tailored for researchers, scientists, and drug development professionals. The following procedures are designed to ensure safe laboratory conduct and build a foundation of trust in chemical handling protocols.

Personal Protective Equipment (PPE)

When working with Sucrose trilaurate, especially in its powder form, adherence to the following personal protective equipment guidelines is essential to minimize exposure and ensure personal safety.

Protection Type	Recommended Equipment	Rationale and Best Practices
Eye/Face Protection	Safety glasses with side shields or chemical safety goggles.[1][2][3]	Prevents airborne particles and dust from coming into contact with the eyes.[1][4] It is recommended to have an emergency eye wash fountain in the immediate vicinity.[5]
Skin & Body Protection	Chemical-resistant gloves (e.g., nitrile) and a lab coat or other protective clothing.[1][2][6]	Minimizes direct skin contact.[1] Gloves should be inspected before use, and proper glove removal technique should be followed.[2] Hands should be washed thoroughly after handling.[1][4]
Respiratory Protection	A NIOSH-approved dust mask is recommended, particularly when dust formation is likely.[1][4]	While not always necessary with adequate ventilation, a dust mask provides an additional layer of protection against the inhalation of fine particles.[7] Always work in a well-ventilated area or use a local exhaust ventilation system.[3][5]

Operational Plans: Handling and Disposal

The following protocols provide detailed, step-by-step guidance for the safe handling and disposal of Sucrose trilaurate.

Protocol 1: Safe Handling of Sucrose Trilaurate

1. Preparation and Precaution:

• Ensure that a current Safety Data Sheet (SDS) for a similar sucrose ester is accessible.
• Work in a well-ventilated area to minimize dust accumulation.[4][5]
• Ensure that safety showers and emergency eye wash stations are readily available and unobstructed.[5]
• Don the appropriate PPE as outlined in the table above.

2. Handling the Chemical:

• Avoid direct contact with skin, eyes, and clothing.[1][5]
• Minimize the generation of dust during handling.[4][5]
• Do not eat, drink, or smoke in the area where Sucrose trilaurate is being handled.[5][8]
• Use non-sparking tools if there is any risk of dust explosion.[3]

3. Storage:

• Store in a cool, dry, and well-ventilated area.[2][5]
• Keep the container tightly sealed to prevent contamination and moisture absorption.[1][5]
• Store away from incompatible materials such as strong oxidizing agents.[7]

Protocol 2: Spill and Disposal Plan

1. Spill Containment and Cleanup:

• In case of a spill, immediately evacuate unnecessary personnel from the area.
• For minor spills, use dry clean-up procedures to avoid generating dust.[4][8]
• Carefully sweep or vacuum the spilled material and place it into a suitable, labeled container for disposal.[2][8]
• Avoid inhaling any dust.[1]
• After cleanup, wash the area with water, but prevent runoff from entering drains.[8]

2. Waste Disposal:

• All waste materials should be characterized and disposed of in accordance with local, regional, and national regulations.[5]
• Collect waste Sucrose trilaurate in a sealed, properly labeled container.[2]
• Dispose of the chemical waste through a licensed disposal company.[2]
• Do not dispose of the material down the drain.[2][3]
• Empty containers should be disposed of as unused product.[5]

Procedural Workflow

The following diagram illustrates the logical flow for the safe handling and disposal of Sucrose trilaurate.

Caption: Workflow for Safe Handling and Disposal of Sucrose Trilaurate.

References

• 1. cdn.cmer.com [cdn.cmer.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. uprm.edu [uprm.edu]
• 6. flinnsci.ca [flinnsci.ca]
• 7. Sucrose monolaurate Manufacturers, with SDS [mubychem.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]